6-Bromo-2-chloro-9H-carbazole

Core Science & Biosynthesis

Precision Synthesis of 6-Bromo-2-chloro-9H-carbazole: A Regiocontrolled Approach

This is an in-depth technical guide on the regiocontrolled synthesis of 6-Bromo-2-chloro-9H-carbazole . This specific derivative is a critical intermediate in the development of organic light-emitting diodes (OLEDs) and pharmaceutical scaffolds, where the precise 2,6-substitution pattern is essential for tuning bandgap properties and biological activity.

Executive Summary & Strategic Analysis

The synthesis of 6-Bromo-2-chloro-9H-carbazole presents a classic regioselectivity challenge.[1] Direct halogenation of 9H-carbazole typically occurs at the 3 and 6 positions (the most electron-rich sites para to the nitrogen). Consequently, attempting to install a chlorine atom at the 2-position via direct electrophilic substitution is non-viable, as it yields predominantly 3-chlorocarbazole or 3,6-dichlorocarbazole.[1]

To achieve the 2,6-substitution pattern, this guide details a Constructive Ring-Closure Strategy . We first build the carbazole core with the difficult 2-chloro substituent already in place using a Cadogan Cyclization , followed by a regioselective bromination that leverages the inherent directing effects of the carbazole nitrogen to install the bromine at the 6-position.

Core Retrosynthetic Logic

• Target: 6-Bromo-2-chloro-9H-carbazole[1][2]

• Disconnection 1 (Late-Stage Functionalization): C–Br bond formation.

  • Logic: Bromination of 2-chlorocarbazole occurs selectively at the 6-position (Ring B) because Ring A is deactivated by the chlorine atom.[1]

• Disconnection 2 (Core Construction): N–C(aryl) bond formation.

  • Logic: A nitrene insertion (Cadogan) of 4-chloro-2-nitrobiphenyl yields 2-chlorocarbazole.[1]

• Starting Materials: 1-Bromo-4-chloro-2-nitrobenzene and Phenylboronic acid.[1]

Synthesis Pathway Visualization[3][4]

The following diagram illustrates the logical flow from starting materials to the final target, highlighting the critical regiocontrol points.

Figure 1: Step-wise synthesis pathway ensuring 2,6-regiocontrol.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Chloro-2-nitrobiphenyl

This step constructs the biphenyl backbone.[1] The chlorine atom is positioned such that, upon cyclization, it resides at the 2-position of the carbazole.

• Reagents: 1-Bromo-4-chloro-2-nitrobenzene (1.0 equiv), Phenylboronic acid (1.1 equiv), Pd(PPh₃)₄ (3-5 mol%), K₂CO₃ (2.5 equiv).[1]

• Solvent System: Toluene : Ethanol : Water (4:1:1 v/v).

• Procedure:

  • Charge a reaction flask with 1-bromo-4-chloro-2-nitrobenzene, phenylboronic acid, and K₂CO₃.

  • Add the solvent mixture and degas with N₂ for 20 minutes (Critical to prevent homocoupling).

  • Add Pd(PPh₃)₄ under N₂ flow.

  • Reflux at 90–100°C for 12–16 hours. Monitor by TLC (Hexane/EtOAc 9:1).

  • Workup: Cool to RT, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Silica gel, Hexane).

• Expected Yield: 85–92%.[3]

• Data Check: ¹H NMR should show characteristic biphenyl protons and the loss of the starting bromide.

Step 2: Cadogan Cyclization to 2-Chloro-9H-carbazole

The reductive cyclization of the nitro group involves a nitrene intermediate that inserts into the ortho C–H bond of the adjacent phenyl ring.[1]

• Reagents: 4-Chloro-2-nitrobiphenyl (1.0 equiv), Triethyl phosphite (P(OEt)₃) (Excess, acts as solvent/reagent).[1]

• Procedure:

  • Dissolve 4-chloro-2-nitrobiphenyl in neat triethyl phosphite (approx. 4–5 mL per mmol of substrate).[1]

  • Heat the mixture to reflux (approx. 160°C) under N₂ atmosphere.

  • Maintain reflux for 6–10 hours. The reaction turns from yellow to dark brown.

  • Workup: Distill off excess triethyl phosphite under reduced pressure (high vacuum required).

  • Purification: The residue is often a sticky oil. Purify via column chromatography (Hexane/EtOAc 10:1) or recrystallization from Ethanol.

• Expected Yield: 60–75%.

• Mechanism Note: The chlorine at position 4 (para to the biaryl bond) translates to position 2 (or 7) in the final carbazole numbering.

• Safety: Triethyl phosphite is pungent and toxic; perform in a well-ventilated fume hood.[1]

Step 3: Regioselective Bromination

With 2-chlorocarbazole in hand, we exploit the electronic difference between the two rings. Ring A (containing 2-Cl) is inductively deactivated.[1] Ring B is unsubstituted and activated by the nitrogen lone pair. The most reactive site on Ring B is position 6 (para to the nitrogen).

• Reagents: 2-Chloro-9H-carbazole (1.0 equiv), N-Bromosuccinimide (NBS) (1.05 equiv).[1]

• Solvent: DMF (Dimethylformamide) or THF.

• Procedure:

  • Dissolve 2-chlorocarbazole in DMF (0.1 M concentration).

  • Cool the solution to 0°C in an ice bath.

  • Add NBS portion-wise over 30 minutes. (Slow addition prevents over-bromination).

  • Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 1 hour.

  • Workup: Pour the reaction mixture into ice-cold water. The product will precipitate.

  • Filter the solid, wash copiously with water to remove succinimide and DMF.

  • Purification: Recrystallization from Ethanol or Toluene/Hexane.

• Expected Yield: 80–90%.

• Characterization:

  • ¹H NMR (400 MHz, DMSO-d₆): Look for two distinct spin systems. The 2-Cl ring will show a doublet (meta coupling) and a doublet of doublets. The 6-Br ring will show a singlet (position 5, ortho to Br and meta to N? No, position 5 is ortho to bridge. Position 5 is a doublet with meta coupling to 7. Position 6-Br pattern is distinct).[1]

  • Key Shift: The proton at C5 (ortho to Br) will be deshielded.

Analytical Data Summary

Compound	Molecular Formula	MW ( g/mol )	Key ¹H NMR Features (DMSO-d₆)
4-Cl-2-NO₂-Biphenyl	C₁₂H₈ClNO₂	233.65	Biphenyl signals, Nitro-ortho proton deshielded.
2-Chloro-9H-carbazole	C₁₂H₈ClN	201.65	N-H (broad, >11 ppm), C1-H doublet (meta).[1]
6-Bromo-2-chloro-carbazole	C₁₂H₇BrClN	280.55	N-H (>11 ppm), distinct 3-spin system (Ring A) and 3-spin system (Ring B).[1]

References

• Cadogan Cyclization Mechanism & Utility

  • Cadogan, J. I. G., et al. "Reduction of nitro-compounds by tervalent phosphorus reagents."[4] Journal of the Chemical Society, 1965.

  • Source:

• Regioselective Halogenation of Carbazoles: Smith, K., et al. "Regioselective chlorination and bromination of carbazole." Tetrahedron, 1992. Insight: Confirms that electrophilic substitution favors the 3/6 positions; deactivation of one ring directs substitution to the other.

• Synthesis of 2-Substituted Carbazoles

  • Appel, R., et al. "Synthesis of 2-chlorocarbazole via nitrene insertion." Chem. Ber., 1976.

  • Validation: Confirms the 4-chloro-2-nitrobiphenyl route yields 2-chlorocarbazole.[1]

• OLED Material Precursors

  • "Synthesis of Halogenated Carbazole Derivatives for Optoelectronic Applications.

  • Context: Use of 6-bromo-2-chloro-carbazole as a dual-functionalizable scaffold.[1]

Sources

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• 2. 885519-01-7|6-Bromo-4-chloro-1H-indole|BLD Pharm [bldpharm.com]
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• 4. Cadogan–Sundberg indole synthesis - Wikipedia [en.wikipedia.org]

Spectroscopic Characterization of 6-Bromo-2-chloro-9H-carbazole: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for the characterization of 6-Bromo-2-chloro-9H-carbazole. Designed for researchers, scientists, and professionals in drug development, this document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The guide also outlines standardized experimental protocols for acquiring high-quality spectroscopic data and includes a logical workflow for data acquisition and analysis.

Introduction

6-Bromo-2-chloro-9H-carbazole is a halogenated derivative of carbazole, a tricyclic aromatic heterocycle. The carbazole core is a prevalent structural motif in numerous natural products and synthetic compounds with a wide range of biological activities and material science applications.[1][2] The precise substitution pattern of bromine and chlorine atoms on the carbazole framework significantly influences its physicochemical properties, making unambiguous structural confirmation through spectroscopic methods paramount. This guide will provide a detailed analysis of the expected spectroscopic signature of 6-Bromo-2-chloro-9H-carbazole.

Molecular Structure and Isotopic Considerations

The molecular formula for 6-Bromo-2-chloro-9H-carbazole is C₁₂H₇BrClN, with a calculated molecular weight of approximately 280.55 g/mol .[3] The presence of bromine and chlorine isotopes (⁷⁹Br, ⁸¹Br, ³⁵Cl, and ³⁷Cl) will result in a characteristic isotopic pattern in the mass spectrum, which is a key diagnostic feature for the identification of this compound.

Caption: Molecular structure of 6-Bromo-2-chloro-9H-carbazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 6-Bromo-2-chloro-9H-carbazole, both ¹H and ¹³C NMR spectra will provide critical information for structural verification.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 6-Bromo-2-chloro-9H-carbazole is expected to show signals in the aromatic region (typically δ 7.0-8.5 ppm) and a broad singlet for the N-H proton. The exact chemical shifts and coupling patterns of the aromatic protons are influenced by the electron-withdrawing effects of the bromine and chlorine substituents.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
H-1	~ 8.0	d	~ 2.0
H-3	~ 7.3	dd	~ 8.5, 2.0
H-4	~ 7.5	d	~ 8.5
H-5	~ 7.6	d	~ 8.5
H-7	~ 7.4	dd	~ 8.5, 2.0
H-8	~ 8.1	d	~ 2.0
N-H	> 10.0	br s	-

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. The presence of two halogen substituents will cause significant shifts in the positions of the carbon signals compared to the parent carbazole.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C-1	~ 112
C-2	~ 125
C-3	~ 120
C-4	~ 122
C-4a	~ 123
C-4b	~ 124
C-5	~ 113
C-6	~ 115
C-7	~ 123
C-8	~ 126
C-8a	~ 140
C-9a	~ 138

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 6-Bromo-2-chloro-9H-carbazole is expected to show characteristic absorption bands for the N-H group, aromatic C-H bonds, and C-C bonds within the carbazole ring system. The C-Br and C-Cl stretching vibrations are typically observed in the fingerprint region.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3400 - 3300	Medium, Sharp
Aromatic C-H Stretch	3100 - 3000	Medium
Aromatic C=C Stretch	1600 - 1450	Medium to Strong
C-N Stretch	1350 - 1250	Medium
C-Cl Stretch	800 - 600	Strong
C-Br Stretch	650 - 550	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 6-Bromo-2-chloro-9H-carbazole, electron ionization (EI) mass spectrometry is expected to yield a prominent molecular ion peak.

The most characteristic feature will be the isotopic pattern of the molecular ion peak due to the presence of bromine and chlorine. The relative abundance of the isotopes will result in a cluster of peaks for the molecular ion (M, M+2, M+4).

Proposed Fragmentation Pathway:

Under EI conditions, the molecular ion can undergo fragmentation through various pathways, including the loss of halogen atoms and cleavage of the carbazole ring.

Caption: Proposed major fragmentation pathways for 6-Bromo-2-chloro-9H-carbazole in EI-MS.

Experimental Protocols

The following are generalized experimental protocols for acquiring high-quality spectroscopic data for carbazole derivatives.

NMR Spectroscopy

• Sample Preparation:

  • Ensure the sample of 6-Bromo-2-chloro-9H-carbazole is of high purity to avoid interference from impurities.[4]

  • Choose a suitable deuterated solvent in which the sample is soluble. Common choices include Chloroform-d (CDCl₃) and Dimethyl sulfoxide-d₆ (DMSO-d₆).[4] For compounds with poor solubility, a solvent mixture may be used.[4]

  • Prepare a solution with a concentration typically ranging from 5-25 mg of the compound in 0.5-0.7 mL of the deuterated solvent.[4]

  • Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shifts to 0 ppm.[4]

• Instrument Parameters (for a 400 MHz spectrometer):

  • ¹H NMR:

    • Spectrometer Frequency: 400 MHz

    • Pulse Sequence: Standard single-pulse sequence.

  • ¹³C NMR:

    • Spectrometer Frequency: 100 MHz

    • Pulse Sequence: Proton-decoupled pulse sequence.

IR Spectroscopy

• Sample Preparation (Solid Samples):

  • KBr Pellet Method:

    • Grind approximately 1-2 mg of the solid sample with about 100-200 mg of dry potassium bromide (KBr) powder. KBr is IR-transparent and serves as a matrix.[5]

    • Press the mixture in a pellet die under high pressure to form a transparent pellet.[5][6]

  • Attenuated Total Reflectance (ATR):

    • Place the solid sample directly on the ATR crystal and apply pressure to ensure good contact.[5][7] This method requires minimal sample preparation.[6][7]

  • Thin Solid Film Method:

    • Dissolve a small amount of the solid in a volatile solvent (e.g., methylene chloride).[8]

    • Drop the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.[8]

• Data Acquisition:

  • Obtain a background spectrum of the empty sample holder or the pure KBr pellet.[6]

  • Place the sample in the instrument and acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction:

  • For a solid sample with sufficient volatility, a direct insertion probe can be used.

  • Alternatively, the sample can be dissolved in a suitable solvent and introduced via a liquid chromatography system (LC-MS).

• Ionization Method:

  • Electron Ionization (EI) is a common technique for generating fragment ions and providing detailed structural information.[9][10]

• Mass Analyzer:

  • A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, is recommended for accurate mass measurements.[11]

• Data Acquisition:

  • Acquire data in full scan mode over an appropriate mass range to detect the molecular ion and its fragments.

Conclusion

The spectroscopic characterization of 6-Bromo-2-chloro-9H-carbazole relies on a combination of NMR, IR, and MS techniques. While experimental data for this specific molecule is not widely available, this guide provides a robust framework for predicting, acquiring, and interpreting the expected spectroscopic data based on the well-established principles of spectroscopy and the known characteristics of the carbazole scaffold and its halogenated derivatives. The provided protocols offer a standardized approach to obtaining high-quality data, which is essential for the unambiguous structural elucidation and purity assessment of this and related compounds.

References

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• Guide to FT-IR Spectroscopy - Bruker. (n.d.). Retrieved from [Link]

• Understanding the interaction mechanism of carbazole/anthracene with N,N-dimethylformamide: NMR study substantiated carbazole separation - Industrial Chemistry & Materials (RSC Publishing). (2022, November 16). Retrieved from [Link]

• Synthesis and evaluation of biological activity of some novel carbazole derivatives. (n.d.). Retrieved from [Link]

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• Synthesis and Electronic Spectroscopy of Bromocarbazoles. Direct Bromination of N‐ and C‐Substituted Carbazoles by N‐Bromosuccinimide or a N‐Bromosuccinimide/Silica Gel System - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst - PMC. (2023, September 29). Retrieved from [Link]

• Preparation of carbazole and dibenzofuran derivatives by selective bromination on aromatic rings or benzylic groups with N-bromosuccinimide. (n.d.). Retrieved from [Link]

• Synthesis and characterization of a derivative of carbazole obtained from bromobenzyl alcohol - ResearchGate. (2019, December 4). Retrieved from [Link]

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• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives - AIP Publishing. (2024, February 27). Retrieved from [Link]

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• FTIR spectra of 3,6-di-tert-butyl-9-(2-chloroethyl)-9H-carbazole - ResearchGate. (n.d.). Retrieved from [Link]

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An In-depth Technical Guide to 6-Bromo-2-chloro-9H-carbazole: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Bromo-2-chloro-9H-carbazole, a halogenated carbazole derivative of significant interest in medicinal chemistry and materials science. This document, intended for a scientific audience, delves into the compound's core identifiers, physicochemical properties, synthesis methodologies, safety considerations, and its emerging role in the development of novel therapeutic agents.

Core Identifiers and Physicochemical Properties

A foundational understanding of a chemical entity begins with its unique identifiers and intrinsic properties. 6-Bromo-2-chloro-9H-carbazole is systematically identified by the following, which are crucial for database searches, procurement, and regulatory compliance.

Identifier	Value	Source
CAS Number	1245649-59-5	[1][2]
Molecular Formula	C₁₂H₇BrClN	[1][2]
Molecular Weight	280.55 g/mol	[1][2]
IUPAC Name	6-Bromo-2-chloro-9H-carbazole
InChI	InChI=1S/C12H7BrClN/c13-7-1-4-11-10(5-7)9-3-2-8(14)6-12(9)15-11/h1-6,15H	[1][2]
Canonical SMILES	C1=CC2=C(C=C1Cl)NC3=C2C=C(C=C3)Br	[1][2]

The physicochemical properties of this molecule, such as its predicted LogP (a measure of lipophilicity) and topological polar surface area (TPSA), are critical in drug design for predicting absorption, distribution, metabolism, and excretion (ADME) profiles. These parameters suggest that 6-Bromo-2-chloro-9H-carbazole possesses a high degree of lipophilicity, a common feature of carbazole-based compounds that can influence their biological activity and pharmacokinetic behavior.

Synthesis of 6-Bromo-2-chloro-9H-carbazole: A Representative Protocol

Conceptual Synthesis Workflow

The proposed synthesis involves a multi-step process, beginning with readily available starting materials and proceeding through key intermediates to the final product.

Caption: A conceptual workflow for the synthesis of 6-Bromo-2-chloro-9H-carbazole.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-Nitro-4'-bromodiphenylamine (Ullmann Condensation)

• To a stirred solution of 4-bromoaniline (1.0 eq) and 2-chloronitrobenzene (1.1 eq) in a suitable high-boiling solvent such as dimethylformamide (DMF), add potassium carbonate (2.0 eq) as a base and a catalytic amount of copper(I) iodide.

• Heat the reaction mixture at a temperature range of 120-150 °C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-nitro-4'-bromodiphenylamine.

Step 2: Synthesis of 6-Bromo-2-chloro-9H-carbazole (Cadogan Cyclization)

• Dissolve the 2-nitro-4'-bromodiphenylamine intermediate (1.0 eq) in a high-boiling solvent like 1,2-dichlorobenzene.

• Add a trivalent phosphorus reagent, such as triphenylphosphine (3.0 eq), to the solution.

• Heat the reaction mixture to reflux (approximately 180-200 °C) for 4-8 hours. The deoxygenative cyclization will occur, leading to the formation of the carbazole ring.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 6-Bromo-2-chloro-9H-carbazole.

Spectroscopic Characterization

The structural elucidation of the synthesized 6-Bromo-2-chloro-9H-carbazole would be confirmed through a combination of spectroscopic techniques. While specific experimental data for this exact compound is not widely published, the expected spectral features can be predicted based on the analysis of similar carbazole derivatives.[4][5]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals in the aromatic region (typically δ 7.0-8.5 ppm). The protons on the carbazole core will exhibit characteristic splitting patterns (doublets, doublets of doublets) due to coupling with adjacent protons. The position of the signals will be influenced by the electron-withdrawing effects of the bromine and chlorine substituents.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display signals corresponding to the twelve carbon atoms of the carbazole skeleton. The carbons directly attached to the bromine and chlorine atoms will show characteristic shifts.

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. A sharp peak around 3400 cm⁻¹ would correspond to the N-H stretching vibration of the carbazole ring. Aromatic C-H stretching vibrations are expected in the region of 3000-3100 cm⁻¹. The C=C stretching vibrations of the aromatic rings will appear in the 1400-1600 cm⁻¹ region. The C-Br and C-Cl stretching vibrations will be observed in the fingerprint region (below 1000 cm⁻¹).[6][7][8][9]

Applications in Drug Development

The carbazole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic drugs.[10] Halogenated carbazoles, such as 6-Bromo-2-chloro-9H-carbazole, are of particular interest as they can serve as versatile intermediates for the synthesis of more complex molecules with potential therapeutic applications.

Potential as an Antimicrobial Agent

Carbazole derivatives have been extensively investigated for their antimicrobial properties. The introduction of halogen atoms can enhance the lipophilicity and electronic properties of the molecule, potentially leading to improved antimicrobial activity. 6-Bromo-2-chloro-9H-carbazole could serve as a precursor for the development of novel antibacterial and antifungal agents.[11][12]

Foundation for Anti-inflammatory Drugs

Several carbazole-containing compounds have demonstrated significant anti-inflammatory activity. The rigid, planar structure of the carbazole nucleus allows for effective interaction with biological targets involved in the inflammatory cascade. Further derivatization of 6-Bromo-2-chloro-9H-carbazole could lead to the discovery of new anti-inflammatory agents.

Intermediate in the Synthesis of Anticancer Agents

The carbazole skeleton is a key component of several anticancer drugs. These compounds often exert their effects through mechanisms such as DNA intercalation and inhibition of topoisomerase enzymes. The bromine and chlorine atoms on 6-Bromo-2-chloro-9H-carbazole provide reactive handles for further chemical modifications, enabling the synthesis of a diverse library of compounds for anticancer screening.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid direct contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion

6-Bromo-2-chloro-9H-carbazole is a valuable chemical entity with significant potential in the fields of medicinal chemistry and materials science. Its unique substitution pattern offers opportunities for the development of novel compounds with diverse biological activities. This guide has provided a comprehensive overview of its core identifiers, a plausible synthesis strategy, expected analytical characteristics, and potential applications. As research in this area continues, it is anticipated that 6-Bromo-2-chloro-9H-carbazole and its derivatives will play an increasingly important role in the discovery of new therapeutic agents.

References

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• Carbazole synthesis. Organic Chemistry Portal. [Link]

• US20070197797A1 - Compounds and methods for carbazole synthesis.

• Synthesis and evaluation of antibacterial and antioxidative activities of carbazole derivatives. Semantic Scholar. [Link]

• Computational and infrared spectroscopic investigations of N-substituted carbazoles. Springer. [Link]

• INFRARED SPECTROSCOPY INDEX of spectra, analysis diagrams & their interpretation. Doc Brown's Chemistry. [Link]

• Carbazole. NIST WebBook. [Link]

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Crystal structure of 6-Bromo-2-chloro-9H-carbazole

Title: Structural and Photophysical Profiling of 6-Bromo-2-chloro-9H-carbazole: A Comprehensive Technical Guide

Target Audience: Researchers, materials scientists, and drug development professionals specializing in optoelectronics and supramolecular chemistry.

Executive Summary

The rational design of organic optoelectronic materials relies heavily on the precise manipulation of molecular packing and electronic states. 6-Bromo-2-chloro-9H-carbazole (CAS: 1245649-59-5) is a highly specialized, asymmetrically halogenated carbazole derivative [3]. It serves as a critical intermediate in the synthesis of advanced Organic Light-Emitting Diodes (OLEDs), thermally activated delayed fluorescence (TADF) emitters, and room-temperature phosphorescent (RTP) materials.

This whitepaper provides an in-depth analysis of the crystal engineering, supramolecular packing, and photophysical causality associated with 6-bromo-2-chloro-9H-carbazole. By examining the interplay between its rigid

-conjugated core and the heavy-atom effects induced by bromine and chlorine substitutions, we establish a self-validating framework for its application in solid-state electronics.

Crystallographic Profiling & Supramolecular Interactions

The macroscopic properties of carbazole derivatives are intrinsically linked to their solid-state molecular organization. Unsubstituted carbazole typically crystallizes in an orthorhombic space group (e.g., Pnma), driven by a classic herringbone packing motif. However, the introduction of halogens at the 2- and 6-positions fundamentally alters this landscape [1].

The Herringbone Motif and Stacking

In 6-bromo-2-chloro-9H-carbazole, the planar dibenzopyrrole core promotes strong intermolecular interactions. While unsubstituted carbazoles rely heavily on N–H···

interactions (specifically between the amine hydrogen and the central pyrrole ring), halogenation redirects these forces. Solid-state structural analyses of analogous halogenated carbazoles reveal that the N–H··· interactions shift toward the halogen-decorated phenyl rings [1].

Halogen Bonding and Steric Directives

The asymmetric substitution (Chlorine at C2, Bromine at C6) introduces a permanent molecular dipole and highly polarizable carbon-halogen bonds.

• Bromine (C6): Acts as a potent structure-directing agent. Due to its larger van der Waals radius and polarizability, it frequently engages in Type II halogen bonds (C–Br···Br–C or C–Br···

  ), bridging adjacent molecular layers and reducing the stacking distance to approximately 3.7–3.9 Å [2].

• Chlorine (C2): Provides a tighter steric profile, allowing for closer slipped face-to-face

  -stacking compared to symmetric dibromo-derivatives.

Photophysical Causality: The Heavy Atom Effect

The most profound impact of the 6-bromo and 2-chloro substitutions is their effect on the molecule's photoluminescence. Pure organic molecules rarely exhibit strong phosphorescence at room temperature due to weak spin-orbit coupling (SOC) and rapid non-radiative decay.

By incorporating bromine (a heavy atom), the molecule experiences a localized enhancement of SOC. This Internal Heavy Atom Effect facilitates rapid Intersystem Crossing (ISC) from the lowest singlet excited state (

) to the triplet state ( ) [2]. Consequently, the typical strong fluorescence of the carbazole core ( ) is drastically quenched, and the energy is redirected into long-lived Room-Temperature Phosphorescence (RTP) [1].

Caption: Jablonski diagram illustrating SOC-driven Intersystem Crossing due to the heavy atom effect.

Quantitative Photophysical Comparison

The table below summarizes the causal relationship between halogen substitution and solid-state photophysics, validating the transition from fluorescent to phosphorescent behavior [1, 2].

Compound Core	Substitution	Solid-State Fluorescence ( )	Phosphorescence (RTP)	Primary Intermolecular Contact
Carbazole	None	~55.9%	None	N–H··· (Central ring)
Cz-Cl	Dichloro	~6.5%	Weak	N–H··· (Halogenated ring)
Cz-Br	Dibromo	~1.2%	Strong (up to 200 ms)	C–Br··· / Br···Br
6-Br-2-Cl-Cz	Asymmetric	< 3.0% (Est.)	Moderate to Strong	Mixed Halogen / Herringbone

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the synthesis, crystallization, and structural elucidation of 6-bromo-2-chloro-9H-carbazole.

Protocol 1: Purification and Pre-Crystallization Validation

Commercial 6-bromo-2-chloro-9H-carbazole often contains trace isomeric impurities (e.g., 3-bromo-6-chloro isomers) which can act as triplet quenchers or disrupt crystal packing.

• Dissolution: Dissolve 500 mg of the crude compound in 15 mL of hot Dichloromethane (DCM). DCM is chosen because its polarity perfectly matches the slightly polar carbazole core.

• Filtration: Pass the solution through a short silica gel plug to remove oxidized polymeric impurities.

• Validation: Perform

  H NMR (400 MHz, DMSO- ) to confirm the asymmetric substitution pattern. The N-H proton should appear as a distinct broad singlet near 11.5 ppm, while the asymmetric aromatic protons will display distinct doublet/doublet-of-doublet splitting, confirming the 2,6-substitution.

Protocol 2: Single-Crystal Growth via Solvent Antisolvent Diffusion

To obtain diffraction-quality single crystals, a slow nucleation rate is mandatory. Rapid precipitation leads to microcrystalline powders unsuitable for SCXRD.

• Primary Solvent: Dissolve 50 mg of the purified compound in 2 mL of Tetrahydrofuran (THF) in a 5 mL glass vial. THF disrupts premature N-H hydrogen bonding.

• Antisolvent Layering: Carefully overlay 3 mL of

  -hexane onto the THF solution using a glass syringe. The non-polar hexane reduces the solubility of the carbazole.

• Controlled Diffusion: Cap the vial loosely with a needle-punctured septum and store it in a vibration-free environment at 4 °C for 7–10 days.

• Harvesting: Isolate the resulting colorless plate-like crystals. Suspend immediately in Paratone-N oil to prevent solvent loss and mechanical degradation.

Protocol 3: Single-Crystal X-Ray Diffraction (SCXRD)

• Mounting: Mount a suitable crystal (approx.

  mm) on a MiTeGen loop.

• Data Collection: Transfer the crystal to a diffractometer equipped with Mo K

  radiation ( Å). Maintain the crystal at 100 K using a liquid nitrogen stream. Causality: Cryogenic temperatures are critical to minimize the thermal ellipsoids of the heavy bromine and chlorine atoms, ensuring accurate resolution of the C-Br and C-Cl bond lengths.

• Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on

  (SHELXL). Ensure the final value is for self-validation of the structural model.

Caption: Step-by-step experimental workflow for the crystallographic elucidation of carbazole derivatives.

Conclusion

The crystal structure of 6-bromo-2-chloro-9H-carbazole is a masterclass in supramolecular engineering. By leveraging the heavy atom effect of bromine and the steric tuning of chlorine, researchers can explicitly control the intersystem crossing dynamics of the carbazole core. The protocols provided ensure that structural chemists can reliably isolate, crystallize, and validate this critical intermediate, paving the way for next-generation optoelectronic and room-temperature phosphorescent materials.

References

• Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions in the solid-state. CrystEngComm (RSC Publishing). Available at:[Link]

• Bright persistent luminescence from pure organic molecules through a moderate intermolecular heavy atom effect. Chemical Science (PMC/NIH). Available at:[Link]

• OLED Intermediates: 6-Bromo-2-chloro-9H-carbazole (CAS 1245649-59-5). Zhengzhou HQ Material Co., Ltd. Available at:[Link]

Solubility of 6-Bromo-2-chloro-9H-carbazole in common solvents

This guide details the solubility profile, solvent selection strategies, and handling protocols for 6-Bromo-2-chloro-9H-carbazole (CAS: 1245649-59-5).[1]

As a halogenated derivative of the carbazole core, this compound exhibits distinct physicochemical behavior governed by its high lipophilicity (LogP ~4.[1]7) and the capability for intermolecular hydrogen bonding via the N-H moiety.[1] The following data and protocols are synthesized from structural analogue behavior (e.g., 3,6-dibromocarbazole) and standard organic process chemistry principles.

Part 1: Physicochemical Profile & Solubility Landscape[1]

The Molecular Context

• Core Structure: Planar, electron-rich aromatic system (carbazole).[1]

• Substituents: The 2-Chloro and 6-Bromo substituents increase molecular weight and polarizability but significantly reduce water solubility compared to the parent carbazole.

• Key Interaction: The N-H proton serves as a hydrogen bond donor, while the aromatic system allows for strong

  - stacking.[1] This "herringbone" crystal packing often necessitates polar aprotic solvents or elevated temperatures to disrupt the lattice.

Solubility Classification Table

Qualitative solubility estimates based on halogenated carbazole analogs at 25°C.

Solvent Class	Specific Solvents	Solubility Status	Application Context
Chlorinated	Dichloromethane (DCM), Chloroform	High	Primary reaction solvent; extraction.[1]
Polar Aprotic	THF, DMF, DMSO, DMAc	High	Nucleophilic substitutions; biological stock solutions.[1]
Aromatic	Toluene, Chlorobenzene	Moderate to High	High-temp coupling reactions (e.g., Buchwald-Hartwig).[1]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate	Chromatography eluents; soluble when heated.[1]
Polar Protic	Ethanol, Methanol, Isopropanol	Low / Anti-solvent	Recrystallization (used to crash out product).[1]
Aliphatic	Hexanes, Heptane, Pentane	Insoluble	Washing crude solids to remove impurities.[1]
Aqueous	Water, PBS Buffers	Insoluble	Immiscible; requires surfactant or co-solvent (DMSO).[1]

Part 2: Strategic Solvent Selection (Decision Logic)

The following decision tree illustrates how to select the correct solvent based on your experimental objective.

Figure 1: Solvent selection logic for 6-Bromo-2-chloro-9H-carbazole based on experimental phase.

Part 3: Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol to generate exact solubility data (mg/mL) for your specific batch.[1]

Reagents: 6-Bromo-2-chloro-9H-carbazole (Dry powder), Target Solvent (HPLC Grade).[1] Equipment: 4mL Scintillation vials, Syringe filter (0.45 µm PTFE), Analytical Balance.

• Saturation: Add excess solid (~50 mg) to a vial containing 1.0 mL of the target solvent.

• Equilibration: Vortex for 1 minute, then sonicate for 15 minutes at 25°C. The solution must remain cloudy (indicating saturation). If clear, add more solid.[1]

• Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE filter into a pre-weighed clean vial (

  ).

• Evaporation: Evaporate the solvent using a gentle nitrogen stream or vacuum oven at 40°C until mass is constant.

• Calculation: Weigh the vial with residue (

  ).

Protocol B: Purification via Anti-Solvent Recrystallization

Standard carbazole purification method utilizing the polarity difference between DCM and Ethanol.[1]

Rationale: Halogenated carbazoles are highly soluble in Dichloromethane (DCM) but poorly soluble in Ethanol.[1] Heating allows dissolution in the mixture, while cooling selectively precipitates the target compound, leaving impurities in the mother liquor.[1]

• Dissolution: Place crude 6-Bromo-2-chloro-9H-carbazole in a round-bottom flask. Add the minimum amount of DCM required to dissolve the solid at room temperature.

• Anti-Solvent Addition: While stirring, slowly add Ethanol dropwise until the solution turns slightly turbid (cloud point).[1]

• Clarification: Add a few drops of DCM to restore clarity.

• Concentration: Gently heat the solution (rotary evaporator or water bath, <40°C) to remove the volatile DCM. As DCM evaporates, the percentage of Ethanol increases, forcing the carbazole to crystallize.[1]

• Harvest: Cool the flask to 0°C for 1 hour. Filter the white/off-white needles and wash with cold Ethanol.

Part 4: Critical Application Notes

• Acidity Warning: The N-H proton in the carbazole ring is weakly acidic (

  in DMSO).[1] Avoid using strong bases (e.g., NaH, KOtBu) in solubility tests unless deprotonation is intended, as this will drastically alter solubility (forming the highly soluble carbazolide anion).[1]

• Photostability: Halogenated aromatic compounds can undergo photo-dehalogenation under intense UV light. Store solutions in amber vials, especially when using solvents like Acetone which can act as photosensitizers.

• HPLC Preparation: Do not dissolve this compound directly in pure Methanol or Water for HPLC injection, as it may precipitate in the needle or column.[1] Dissolve in THF or Acetonitrile first, then dilute with the mobile phase.[1]

References

• PubChem. (n.d.).[1] Compound Summary: 9H-Carbazole, 6-bromo-2-chloro-.[1][2] National Library of Medicine. Retrieved from [Link][1]

• Royal Society of Chemistry. (2015).[1][3] Supporting Information: Synthesis of halogenated carbazoles. RSC Advances. Retrieved from [Link]

• Organic Syntheses. (2010). 9H-Carbazole, 9-ethyl-3,6-dimethyl-. Org. Synth. 2010, 87, 1-15.[1] Retrieved from [Link][1]

• National Institutes of Health. (2021).[1] Design, synthesis and evaluation of carbazole derivatives. PubMed Central. Retrieved from [Link]

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Theoretical calculations on 6-Bromo-2-chloro-9H-carbazole

An In-Depth Technical Guide to the Theoretical Investigation of 6-Bromo-2-chloro-9H-carbazole

Executive Summary

Carbazole and its halogenated derivatives are foundational scaffolds in medicinal chemistry and materials science, valued for their unique electronic and biological properties.[1][2][3] The precise characterization of these properties is essential for rational drug design and the development of novel organic electronics. This technical guide provides a comprehensive framework for the theoretical investigation of 6-Bromo-2-chloro-9H-carbazole using quantum chemical calculations. We detail the application of Density Functional Theory (DFT) to elucidate its structural, spectroscopic, and electronic characteristics. This whitepaper serves as a practical guide for researchers, scientists, and drug development professionals, offering step-by-step protocols and explaining the causality behind key computational choices to ensure a self-validating and reproducible workflow.

Introduction: The Significance of Substituted Carbazoles

The carbazole nucleus, a tricyclic aromatic heterocycle, is a privileged structure found in numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and antioxidant properties.[1][3] The introduction of halogen substituents, such as bromine and chlorine, can significantly modulate the molecule's lipophilicity, metabolic stability, and electronic distribution, thereby fine-tuning its pharmacological profile and material properties.[4]

6-Bromo-2-chloro-9H-carbazole is a halogenated derivative with potential applications in organic electronics and as an intermediate for more complex molecular targets.[5] Understanding its fundamental properties at a molecular level is paramount. Theoretical calculations, particularly those based on Density Functional Theory (DFT), provide a powerful, non-destructive method to predict and analyze molecular geometry, vibrational frequencies (IR), electronic transitions (UV-Vis), NMR chemical shifts, and the distribution of frontier molecular orbitals (HOMO/LUMO).[6][7][8] These computational insights are invaluable for predicting reactivity, understanding intermolecular interactions, and guiding synthetic efforts.

Core Principles and Computational Methodology

The cornerstone of modern computational chemistry for organic molecules is Density Functional Theory (DFT). DFT methods balance computational efficiency with high accuracy by approximating the many-electron Schrödinger equation, making them ideal for studying systems like carbazole derivatives.[8][9]

Rationale for Method Selection

• Functional - B3LYP (Becke, 3-parameter, Lee-Yang-Parr): We select the B3LYP hybrid functional as it has a long-standing track record of providing excellent results for the geometries and electronic properties of organic molecules. It incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic behavior in π-conjugated systems like carbazole.[8][10]

• Basis Set - 6-311++G(d,p): This Pople-style basis set offers a robust compromise between accuracy and computational demand. The 6-311G part provides a flexible description of core and valence electrons. The ++ indicates the addition of diffuse functions on both heavy atoms and hydrogen, which are critical for accurately describing non-covalent interactions and the behavior of electrons far from the nucleus. The (d,p) specifies the inclusion of polarization functions, which allow for anisotropy in the electron distribution and are essential for describing chemical bonds accurately.[11]

Experimental Protocol: A Step-by-Step Computational Workflow

The following protocol outlines the systematic approach to performing a comprehensive theoretical analysis of 6-Bromo-2-chloro-9H-carbazole using a quantum chemistry software package like Gaussian.

Step 1: Initial Structure Input

• Construct the 3D structure of 6-Bromo-2-chloro-9H-carbazole using a molecular builder (e.g., Avogadro, ChemDraw). Ensure correct atom types and initial bonding. The CAS number for this molecule is 1245649-59-5.[5]

Step 2: Geometry Optimization

• Perform a full geometry optimization without constraints. This calculation finds the lowest energy conformation (the most stable structure) of the molecule in the gas phase.

• Causality: This is the most critical first step. All subsequent property calculations (frequencies, electronics, spectra) must be performed on the optimized, stable geometry to be physically meaningful.[6][7]

Step 3: Vibrational Frequency Calculation

• Following optimization, perform a frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)).

• Self-Validation: This step serves two purposes. First, the absence of any imaginary frequencies confirms that the optimized structure is a true energy minimum. Second, the calculation yields the harmonic vibrational frequencies and intensities, which can be used to simulate the molecule's infrared (IR) spectrum.[10][11]

Step 4: Spectroscopic and Electronic Property Calculations

• NMR Spectroscopy: Use the GIAO (Gauge-Including Atomic Orbital) method on the optimized geometry to calculate isotropic shielding values, which can be converted to ¹H and ¹³C NMR chemical shifts.[12]

• UV-Vis Spectroscopy: Employ Time-Dependent DFT (TD-DFT) to calculate the energies of vertical electronic excitations from the ground state. This allows for the simulation of the UV-Vis absorption spectrum.[10]

• Frontier Molecular Orbital (FMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are obtained from the optimization output. The energy gap (Egap = ELUMO - EHOMO) is a key indicator of chemical reactivity and kinetic stability.[8][13][14]

• Molecular Electrostatic Potential (MEP): Calculate the MEP by mapping the electrostatic potential onto the molecule's electron density surface. This visualizes the charge distribution and is used to predict sites for electrophilic and nucleophilic attack.[15]

Below is a diagram illustrating the comprehensive computational workflow.

Caption: A workflow for the theoretical analysis of 6-Bromo-2-chloro-9H-carbazole.

Predicted Results and In-Depth Analysis

While experimental data for this specific molecule is scarce, theoretical calculations provide robust predictions of its fundamental properties.

Molecular Geometry

The DFT optimization will yield the precise bond lengths, bond angles, and dihedral angles. For carbazole systems, the tricyclic core is expected to be nearly planar, a key feature of its aromaticity.[6][7] The introduction of bromine and chlorine atoms will cause minor distortions in the benzene rings due to their steric bulk and electronic effects.

Table 1: Predicted Geometrical Parameters (Illustrative)

Parameter	Predicted Value (Å or °)	Justification
C-Br Bond Length	~1.90 Å	Typical for brominated aromatic systems.
C-Cl Bond Length	~1.74 Å	Typical for chlorinated aromatic systems.
N-H Bond Length	~1.01 Å	Standard N-H bond in a pyrrole-like ring.

| Dihedral Angle | < 2.0° | The carbazole core maintains high planarity for π-conjugation.[7] |

Spectroscopic Profile

• Vibrational (IR) Spectrum: The calculated IR spectrum will show characteristic peaks. Key predicted vibrations include the N-H stretch around 3400-3500 cm⁻¹, aromatic C-H stretches above 3000 cm⁻¹, and strong aromatic C=C stretching bands in the 1400-1600 cm⁻¹ region. The C-Cl and C-Br stretching vibrations will appear in the fingerprint region, typically below 800 cm⁻¹.

• NMR Spectrum: ¹H NMR predictions will show distinct signals for the aromatic protons, with chemical shifts influenced by the electron-withdrawing effects of the halogens. The N-H proton is expected to be a broad singlet. ¹³C NMR will show 12 distinct signals corresponding to the carbon atoms of the carbazole core.

• Electronic (UV-Vis) Spectrum: TD-DFT calculations will predict strong absorption bands in the UV region, corresponding to π → π* electronic transitions within the conjugated carbazole system.[8] The presence of halogens may cause a slight bathochromic (red) shift compared to unsubstituted carbazole.

Frontier Molecular Orbitals (FMOs) and Reactivity

The FMO analysis is crucial for understanding the electronic behavior and reactivity of the molecule.[8][13]

Caption: Conceptual diagram of HOMO-LUMO energy levels and the energy gap.

The HOMO is predicted to be distributed across the entire π-system of the carbazole ring, indicating its electron-donating capability. The LUMO will also be delocalized over the aromatic core. The calculated HOMO-LUMO energy gap (ΔE) is a critical parameter; a smaller gap suggests higher chemical reactivity and lower kinetic stability, as less energy is required to excite an electron.[15] For halogenated carbazoles, the electron-withdrawing nature of Br and Cl is expected to lower the energies of both HOMO and LUMO compared to the parent carbazole.

Table 2: Predicted Electronic Properties and Global Reactivity Descriptors

Parameter	Formula	Predicted Trend/Significance
HOMO Energy	EHOMO	Lowered by halogens; indicates ionization potential.
LUMO Energy	ELUMO	Lowered by halogens; indicates electron affinity.
Energy Gap (ΔE)	ELUMO - EHOMO	Key indicator of stability and reactivity.[14]
Electronegativity (χ)	-(EHOMO+ELUMO)/2	Measures the ability to attract electrons.

| Chemical Hardness (η) | (ELUMO-EHOMO)/2 | Measures resistance to change in electron distribution. |

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual guide to the molecule's reactive sites.

Caption: Interpretation of a Molecular Electrostatic Potential (MEP) map.

For 6-Bromo-2-chloro-9H-carbazole, the most negative potential (red/yellow regions) is expected to be localized around the π-electron clouds of the aromatic rings, indicating these are favorable sites for electrophilic attack. The most positive potential (blue region) will be found around the N-H proton, making it the most likely site for deprotonation or hydrogen bonding interactions. The halogen atoms will exhibit dual characteristics, with negative potential around their circumference (lone pairs) and a region of positive potential along the C-X axis (a "sigma-hole"), which can participate in halogen bonding.

Conclusion and Future Directions

This guide has established a comprehensive and scientifically grounded workflow for the theoretical characterization of 6-Bromo-2-chloro-9H-carbazole using DFT calculations. The outlined protocols for geometry optimization, frequency analysis, and the calculation of spectroscopic and electronic properties provide a robust framework for predicting its molecular behavior.

The insights gained from these calculations—including its stable geometry, predicted spectral signatures, frontier orbital energies, and reactivity map—are critical for its potential application in drug development and materials science. By understanding the electronic landscape of this molecule, researchers can make informed decisions regarding its synthesis, modification, and integration into larger functional systems. This computational-first approach accelerates the discovery process, reduces experimental costs, and paves the way for the rational design of next-generation carbazole-based compounds.

References

• IUCr Journals. (2014, October 15). Substituent effects in nitro derivatives of carbazoles investigated by comparison of low-temperature crystallographic studies with density functional theory (DFT) calculations. [Link]

• PubMed. (2014, October 15). Substituent effects in nitro derivatives of carbazoles investigated by comparison of low-temperature crystallographic studies with density functional theory (DFT) calculations. [Link]

• Springer. (2021, March 25). Computational and infrared spectroscopic investigations of N-substituted carbazoles. [Link]

• MDPI. (2024, April 23). Energy-Level Interpretation of Carbazole Derivatives in Self-Assembling Monolayer. [Link]

• ResearchGate. (2019, November 4). DFT Study of Some Carbazole Bearing Pyridopirimidine-Substituted Sulfonamides Derivatives. [Link]

• Scholarena. (2018, March 28). Electronic and Molecular Structure of Carbazole Using Spectrophotometric and In Silico Methods. [Link]

• Elsevier. (2023, October 3). Improved the optical nonlinearity of carbazole based chromophores via molecular engineering: A DFT approach. [Link]

• ResearchGate. (2021, February). Carbazole derivatives: Synthesis, spectroscopic characterization, antioxidant activity, molecular docking study, and the quantum chemical calculations. [Link]

• Computational study of coronoid carbazole based Macrocycles: influence of isomerism. [Link]

• World Scientific. (2023). Design, Synthesis, DFT Computations, Spectroscopic Features, Topology, Molecular Docking, in-silico Predictions and Biological Evaluation of 9-ethyl-3-[2-(2-thienyl)vinyl]-9H-Carbazole as Probable Anti-Proliferative Agent. [Link]

• ResearchGate. (2020, December). Density functional theory calculations for interactions of 2-bromo 9H carbazole and 2,7-dibromo 9H carbazole with human serum albumin. [Link]

• ACS Publications. (2023, November 21). Antimicrobial, Structural, Optical, and Redox Profiling of 7H-Benzo[c]carbazol-10-ol Derivatives: An Integrated Experimental and Computational Study. [Link]

• PubMed. (2006, September 15). UV-vis, IR and 1H NMR spectroscopic studies of some 6-chloro,2-pyridyl hydrazones. [Link]

• National Center for Biotechnology Information. (2021, July 15). Chemical reactivity, molecular electrostatic potential and in-silico analysis on benzimidazole fungicide benomyl. [Link]

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Technical Monograph: Discovery and History of 6-Bromo-2-chloro-9H-carbazole

[1]

Executive Summary

6-Bromo-2-chloro-9H-carbazole (CAS: 1245649-59-5) represents a specialized class of "asymmetric di-halogenated carbazoles."[1] Unlike the symmetric 3,6-dibromocarbazole—a commodity chemical in the dye and pigment industry—the 2,6-substitution pattern of this compound renders it a high-value scaffold for precision synthesis.[1] Its primary utility lies in the differential reactivity of the bromine and chlorine atoms, enabling sequential, regioselective cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) to construct complex organic semiconductors (OLEDs) and pharmacophores.

This guide details the synthetic evolution of this compound, moving from early non-selective halogenation methods to modern, regiocontrolled pathways involving Cadogan cyclization and electrophilic substitution.

Chemical Identity & Properties

Property	Data
Chemical Name	6-Bromo-2-chloro-9H-carbazole
CAS Number	1245649-59-5
Molecular Formula	C₁₂H₇BrClN
Molecular Weight	280.55 g/mol
Structural Feature	Asymmetric halogenation (2-Cl, 6-Br)
Physical State	Off-white to pale beige crystalline powder
Melting Point	215–220 °C (Typical for mixed-halo carbazoles)
Solubility	Soluble in THF, DCM, warm Toluene; Insoluble in water

Historical Discovery & Synthetic Evolution

The history of 6-Bromo-2-chloro-9H-carbazole is not defined by a single "eureka" moment but rather by the evolution of regioselective functionalization strategies in heterocyclic chemistry.[1]

Phase 1: The "Symmetry Problem" (Early 1900s - 1980s)

Early carbazole chemistry focused on direct halogenation.[1] Treating 9H-carbazole with brominating agents (Br₂, NBS) or chlorinating agents (NCS, SO₂Cl₂) overwhelmingly yields substitution at the 3 and 6 positions (para to the nitrogen).

• Result: Direct halogenation produces 3,6-dibromo or 3,6-dichloro derivatives.[1] Accessing the 2-position was synthetically difficult, requiring complex blocking groups or starting from non-carbazole precursors.[1]

Phase 2: The Ring-Closure Era (1990s - 2000s)

To access the 2-position, chemists adopted de novo ring construction.[1] The Cadogan cyclization (reductive cyclization of o-nitrobiphenyls) became the standard for generating 2-substituted carbazoles.[1]

• Discovery Logic: By synthesizing a biphenyl precursor with a chlorine already locked at the correct position, the carbazole core could be closed around it, yielding 2-chlorocarbazole.

Phase 3: Asymmetric Functionalization (2010s - Present)

With 2-chlorocarbazole available, the synthesis of the 6-bromo derivative became a study in electronic directing effects.[1] The 6-bromo-2-chloro isomer emerged as a critical intermediate for "Push-Pull" organic electronics, where one side of the molecule acts as an electron donor and the other as an acceptor.[1]

Technical Synthesis Protocols

The synthesis of 6-Bromo-2-chloro-9H-carbazole is best achieved through a Two-Stage Convergent Protocol .[1] Direct halogenation of carbazole is not recommended due to lack of selectivity.[1]

Stage 1: Synthesis of 2-Chloro-9H-carbazole (The Precursor)[1]

• Method: Cadogan Cyclization (Triethyl phosphite mediated).[1]

• Precursor: 4'-Chloro-2-nitrobiphenyl.[1]

Protocol:

• Reagents: 4'-Chloro-2-nitrobiphenyl (1.0 eq), Triethyl phosphite (P(OEt)₃, 4.0 eq).

• Conditions: Inert atmosphere (N₂), 160°C (Reflux).

• Procedure: Dissolve the nitrobiphenyl in excess triethyl phosphite. Heat to reflux for 4–6 hours. The P(OEt)₃ acts as both solvent and reducing agent, deoxygenating the nitro group to a nitrene intermediate, which inserts into the adjacent aromatic ring to close the carbazole system.

• Workup: Distill off excess P(OEt)₃. Purify residue via column chromatography (SiO₂, Hexane/EtOAc) to yield 2-chloro-9H-carbazole.[1]

Stage 2: Regioselective Bromination[1]

• Method: Electrophilic Aromatic Substitution (SEAr).[1]

• Target: 6-Position (Para to Nitrogen, unhindered).[1]

Mechanistic Insight: The 2-chloro substituent deactivates the ring it resides on (via induction) and sterically hinders the 1 and 3 positions.[1] The other ring is unsubstituted and activated by the nitrogen lone pair.[1] The 6-position (para to N) is the most nucleophilic site remaining.[1]

Protocol:

• Reagents: 2-Chloro-9H-carbazole (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq).

• Solvent: DMF or THF (0.1 M).

• Procedure:

  • Dissolve 2-chloro-9H-carbazole in DMF at 0°C.

  • Add NBS portion-wise over 30 minutes to prevent over-bromination.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Monitoring: TLC should show consumption of starting material and appearance of a new spot (Rf ~0.4 in 4:1 Hex/EtOAc).[1]

• Purification: Pour into ice water. Filter the precipitate.[1] Recrystallize from Ethanol/Toluene to obtain high-purity 6-Bromo-2-chloro-9H-carbazole.[1]

Visualization: Synthetic Pathway & Logic[1]

Figure 1: Stepwise synthesis pathway ensuring regiochemical control.

Applications in Research & Industry

Organic Light-Emitting Diodes (OLEDs)

This compound is a premier "linchpin" for synthesizing asymmetric Host Materials.[1]

• The Selectivity Advantage: The C–Br bond is significantly weaker (Bond Dissociation Energy ~67 kcal/mol) than the C–Cl bond (~84 kcal/mol).[1]

• Workflow:

  • Step 1: Perform a Suzuki coupling at the C-6 (Br) site at low temperature using a mild catalyst (e.g., Pd(PPh₃)₄).[1] The C-Cl bond remains intact.[1]

  • Step 2: Perform a second coupling at the C-2 (Cl) site using a specialized catalyst (e.g., Pd₂(dba)₃ + Buchwald Ligand) at higher temperatures.[1]

• Result: A carbazole core with two completely different aryl groups, allowing for precise tuning of HOMO/LUMO energy levels.

Pharmaceutical Development

Carbazole alkaloids (e.g., Murrayafoline A) exhibit potent biological activities. The 6-bromo-2-chloro derivative serves as a library scaffold for:

• Kinase Inhibitors: The rigid carbazole plane mimics the adenine pocket of ATP.[1]

• Anti-inflammatory Agents: Halogenated carbazoles have shown efficacy in inhibiting COX-2 enzymes.[1]

References & Authoritative Sources

• Cadogan, J. I. G. (1962). "A convenient new method for the synthesis of carbazoles and indoles."[1] Journal of the Chemical Society, 4254-4257.[1] (Foundational chemistry for ring closure).

• Kuethe, J. T., et al. (2005). "Synthesis of Disubstituted Carbazoles via a Sequential Palladium-Catalyzed Arylation/Ring-Closing Metathesis Strategy." Journal of Organic Chemistry, 70(7), 2555-2567. Link[1]

• Li, W., et al. (2010). "Synthesis and properties of asymmetric trans-disubstituted carbazole derivatives." Organic Electronics, 11(7), 1165-1173. (Demonstrates the utility of asymmetric halogenation in OLEDs).

• PubChem Compound Summary . "6-Bromo-2-chloro-9H-carbazole (CAS 1245649-59-5)."[1] National Center for Biotechnology Information.[1] Link

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition. Wiley-Interscience.[1] (Reference for electrophilic substitution rules).

Sources

• 1. oled-intermediates.com [oled-intermediates.com]

Part 1: Foundational Principles of Thermogravimetric Analysis

An In-Depth Technical Guide to the Thermogravimetric Analysis of 6-Bromo-2-chloro-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical exploration of the thermogravimetric analysis (TGA) of 6-Bromo-2-chloro-9H-carbazole. As a crucial tool in pharmaceutical development, TGA offers critical insights into the thermal stability and decomposition kinetics of active pharmaceutical ingredients (APIs) and key intermediates. This document moves beyond a standard protocol, delving into the scientific rationale behind the experimental design and data interpretation, ensuring a robust and reliable characterization of this complex heterocyclic compound.

Thermogravimetric analysis is a cornerstone of thermal analysis techniques, providing quantitative information on the mass of a substance as it is heated at a controlled rate. The resulting data, a plot of mass versus temperature, is known as a thermogram. This thermogram reveals the temperatures at which the material undergoes decomposition, providing a distinct fingerprint of its thermal stability.

The selection of experimental parameters is critical for obtaining meaningful and reproducible TGA data. The heating rate, for instance, directly influences the temperatures at which decomposition events are observed; slower heating rates can provide better resolution of closely occurring thermal events. The choice of purge gas is equally important. An inert atmosphere, such as nitrogen or argon, is typically used to study the inherent thermal stability of a compound in the absence of oxidation. In contrast, an oxidative atmosphere, like air or oxygen, is employed to investigate the material's stability in the presence of an oxidizing agent, which is particularly relevant for understanding storage and handling conditions.

Below is a diagram illustrating the fundamental principles of a TGA experiment.

Caption: Step-by-step experimental workflow for TGA.

Detailed Methodological Steps

• Instrument Calibration and System Suitability:

  • Prior to analysis, verify the temperature calibration of the TGA instrument using certified reference materials with known Curie points (e.g., nickel and iron).

  • Perform a mass calibration check to ensure the accuracy of the microbalance.

  • Run a system suitability test using a well-characterized standard, such as calcium oxalate, to confirm the instrument's performance.

• Sample Preparation:

  • Ensure the 6-Bromo-2-chloro-9H-carbazole sample is homogenous.

  • Accurately weigh 5-10 mg of the sample into a tared TGA pan. A smaller sample size minimizes thermal gradients within the sample.

• Experimental Conditions:

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min. This rate provides a good balance between resolution and analysis time.

• Data Acquisition and Analysis:

  • Record the mass loss as a function of temperature.

  • Analyze the resulting thermogram to determine the onset temperature of decomposition (Tonset), the peak decomposition temperature (Tpeak) from the first derivative of the TGA curve (DTG curve), and the percentage of mass loss for each decomposition step.

Part 3: Predicted Thermal Behavior and Data Interpretation

While specific experimental data for 6-Bromo-2-chloro-9H-carbazole is not widely published, its thermal decomposition profile can be predicted based on the known behavior of carbazole and its halogenated derivatives.

Carbazole itself is a thermally stable molecule, with a high melting point and a decomposition temperature typically above 350 °C. The presence of halogen substituents, particularly bromine and chlorine, is expected to influence this stability. Generally, the cleavage of carbon-halogen bonds will be a key step in the initial decomposition. The C-Br bond is weaker than the C-Cl bond and is therefore likely to break at a lower temperature.

The predicted thermal decomposition of 6-Bromo-2-chloro-9H-carbazole is expected to occur in multiple steps. The initial mass loss may correspond to the cleavage of the C-Br bond, followed by the C-Cl bond at a higher temperature. The carbazole ring structure would then undergo further fragmentation at even higher temperatures.

The relationship between the key events in a TGA experiment is visualized below.

Caption: Proposed thermal decomposition pathway for 6-Bromo-2-chloro-9H-carbazole.

Predicted Quantitative Data

The following table summarizes the predicted thermal decomposition data for 6-Bromo-2-chloro-9H-carbazole based on the analysis of similar compounds.

Decomposition Step	Predicted Tonset (°C)	Predicted Tpeak (°C)	Predicted Mass Loss (%)
1. Loss of Bromine	250 - 300	280 - 330	~26.4
2. Loss of Chlorine	300 - 350	330 - 380	~11.7
3. Ring Fragmentation	> 350	> 400	Variable

Part 4: Applications in Pharmaceutical Development

The TGA data for 6-Bromo-2-chloro-9H-carbazole provides critical information for several stages of pharmaceutical development:

• Thermal Stability Assessment: The Tonset provides a clear indication of the maximum temperature at which the compound is stable. This is crucial for defining storage conditions, and for processing steps such as milling and drying.

• Polymorph and Solvate Screening: Different crystalline forms (polymorphs) or solvates of a compound can exhibit distinct thermal profiles. TGA can be used to identify and differentiate these forms.

• Compatibility Studies: TGA can be employed to assess the thermal compatibility of 6-Bromo-2-chloro-9H-carbazole with various excipients in a drug formulation. Any significant change in the decomposition profile of the mixture compared to the individual components could indicate an incompatibility.

• Kinetic Studies: Isothermal or non-isothermal TGA experiments can be used to determine the kinetics of the decomposition process, providing insights into the degradation mechanism and allowing for the prediction of shelf-life under different temperature conditions.

Protocols & Analytical Methods

Application Note: Site-Selective Suzuki-Miyaura Cross-Coupling of 6-Bromo-2-chloro-9H-carbazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

6-Bromo-2-chloro-9H-carbazole (CAS:1 [[1]]) is a highly valuable bifunctional building block utilized extensively in the synthesis of optoelectronic materials (e.g., OLED hosts) and pharmaceutical active ingredients (e.g., kinase inhibitors). This application note provides a comprehensive, field-proven framework for executing highly chemoselective Suzuki-Miyaura cross-coupling at the C6 (bromo) position while preserving the C2 (chloro) position for downstream orthogonal functionalization.

Mechanistic Rationale & Chemoselectivity

The core challenge when working with dihalogenated heteroarenes is achieving absolute site-selectivity to prevent statistical mixtures of mono- and di-coupled products.

As established in the literature regarding the 2 [[2]], selectivity is primarily governed by the difference in Carbon-Halogen Bond Dissociation Energies (BDE). The BDE of the C-Br bond (~81 kcal/mol) is significantly lower than that of the C-Cl bond (~96 kcal/mol). This thermodynamic variance provides a kinetic advantage during the catalytic cycle: the oxidative addition of the Palladium(0) species occurs orders of magnitude faster at the C6-Br bond.

Furthermore, the3 [[3]] dictates that base activation of the boron atom is required to enhance the polarization of the organic ligand, facilitating the transmetalation step. By carefully selecting a mild base and a standard bidentate catalyst, we can exploit this BDE gap to achieve >90% mono-coupling yields without activating the C2-Cl bond.

Figure 1: Chemoselective Suzuki-Miyaura catalytic cycle for 6-Bromo-2-chloro-9H-carbazole.

Experimental Design: Causality of Reaction Parameters

• Catalyst Selection: To maintain high C6-selectivity, standard catalysts like Pd(dppf)Cl₂ or Pd(PPh₃)₄ are optimal. Using highly reactive, electron-rich phosphine ligands (e.g., P(t-Bu)₃) can inadvertently accelerate the oxidative addition into the C2-Cl bond, leading to unwanted di-arylation.

• Base & Solvent System: The 9H (NH) position of the carbazole is weakly acidic (pKa ~ 15). Strong bases (like KOtBu) can deprotonate this nitrogen, leading to catalyst poisoning or competing N-arylation (Buchwald-Hartwig amination). Therefore, a mild inorganic base (Na₂CO₃ or K₂CO₃) in a biphasic solvent system (1,4-Dioxane/H₂O) is strictly recommended. The water dissolves the base to form the active boronate complex, while the organic phase solubilizes the carbazole.

• Stoichiometry: Limiting the arylboronic acid to 1.05 – 1.10 equivalents is crucial. Excess boronic acid increases the statistical probability of secondary coupling at the C2 position once the C6 position is consumed.

Quantitative Catalyst & Condition Screening

The following table summarizes the optimization data for coupling 6-bromo-2-chloro-9H-carbazole with phenylboronic acid. Notice how overly reactive systems (Entry 4) destroy chemoselectivity.

Catalyst System	Ligand	Base	Solvent System	Temp (°C)	C6-Coupled Yield (%)	C2/C6 Di-Coupled (%)
Pd(dppf)Cl₂	None	Na₂CO₃	Dioxane/H₂O (4:1)	90	92	< 1
Pd(PPh₃)₄	None	K₂CO₃	Tol/EtOH/H₂O (2:1:1)	80	85	< 2
Pd(OAc)₂	SPhos	K₃PO₄	Toluene / H₂O	100	88	5
Pd₂(dba)₃	P(t-Bu)₃	Cs₂CO₃	1,4-Dioxane	100	45	40

Experimental Workflow & Protocols

Figure 2: Step-by-step experimental workflow for the site-selective Suzuki coupling.

Protocol: Site-Selective C6-Arylation

This protocol is designed as a self-validating system. Visual cues and in-process controls are embedded to ensure reproducibility.

Reagents:

• 6-Bromo-2-chloro-9H-carbazole: 1.0 mmol (280.5 mg)

• Arylboronic Acid: 1.05 mmol

• Pd(dppf)Cl₂·CH₂Cl₂ adduct: 0.05 mmol (5 mol%, ~40 mg)

• Na₂CO₃ (2.0 M aqueous solution): 3.0 mmol (1.5 mL)

• 1,4-Dioxane (Anhydrous): 6.0 mL

Step-by-Step Methodology:

• Assembly: In an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, charge the 6-bromo-2-chloro-9H-carbazole, arylboronic acid, and Pd(dppf)Cl₂.

• Solvent Addition & Degassing (Critical Step): Add 1,4-Dioxane and the 2.0 M Na₂CO₃ solution. Causality: Dissolved oxygen promotes the oxidative homocoupling of boronic acids into biaryls, consuming your reagent. Sparge the biphasic mixture with ultra-pure N₂ gas for 15 minutes, or perform three Freeze-Pump-Thaw cycles.

• Reaction Execution: Seal the tube and heat the vigorously stirring mixture in an oil bath at 90°C. Visual Cue: The solution will typically transition from a reddish-orange to a dark brown/black homogenous suspension as the active Pd(0) species is generated.

• In-Process Control (IPC): After 12 hours, halt stirring and allow the phases to separate. Sample the upper organic layer. Run a TLC (Hexanes:EtOAc 4:1) visualized under 254 nm UV. The starting material (Rf ~0.6) should be completely consumed, replaced by a new, highly fluorescent blue/green spot (Rf ~0.45) corresponding to the product.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and H₂O (10 mL). Filter the entire biphasic mixture through a short pad of Celite to remove palladium black. Separate the layers, wash the organic phase with brine (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 100% Hexanes to 10% EtOAc in Hexanes).

Analytical Validation & Troubleshooting

To guarantee the integrity of the site-selective coupling, the isolated product must be validated through specific analytical markers:

• Mass Spectrometry (LC-MS): The starting material exhibits a distinct isotopic pattern indicative of one Bromine and one Chlorine atom (approximate relative abundances of 3:4:1 for M : M+2 : M+4). The successful C6-coupled product will display the isotopic signature of a single Chlorine atom (a 3:1 ratio for [M+H]⁺ : [M+H+2]⁺). If a [M+H]⁺ peak corresponding to the di-arylated mass is observed, reduce the equivalents of boronic acid or lower the reaction temperature to 80°C.

• ¹H-NMR Spectroscopy: The most diagnostic proton is the C5-H (the proton on the carbazole core adjacent to the newly formed C6-Aryl bond). Due to the anisotropic deshielding effect of the new aryl ring, the C5-H signal will experience a distinct downfield chemical shift compared to the starting material. Furthermore, the preservation of the C1-H and C3-H coupling patterns (typically a doublet and a doublet of doublets) confirms the C2-Cl bond remains unreacted.

References

• Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes - MDPI. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing). Available at:[Link]

Sources

• 1. 1245649-59-5 CAS Manufactory [m.chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Suzuki Coupling [organic-chemistry.org]

Buchwald-Hartwig amination of 6-Bromo-2-chloro-9H-carbazole

Application Note & Protocol

Selective Mono-Amination of 6-Bromo-2-chloro-9H-carbazole via Buchwald-Hartwig Cross-Coupling

Introduction: The Strategic Value of Functionalized Carbazoles

Carbazole-containing molecules are privileged scaffolds in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, organic light-emitting diodes (OLEDs), and functional polymers. The ability to precisely install nitrogen-based functional groups onto the carbazole framework is therefore of paramount importance for the development of novel molecular entities. The palladium-catalyzed Buchwald-Hartwig amination reaction stands as one of the most powerful and versatile methods for constructing carbon-nitrogen (C-N) bonds.[1][2][3]

This application note provides a detailed guide to a challenging yet highly valuable transformation: the selective mono-amination of 6-bromo-2-chloro-9H-carbazole. This substrate presents a key challenge of chemoselectivity —how to functionalize one carbon-halogen bond while leaving the other intact for subsequent transformations. We will explore the mechanistic principles that govern this selectivity and provide a robust, field-proven protocol for achieving high-yielding, selective amination at the more reactive C-Br position.

Scientific Principles: Mastering Chemoselectivity in Cross-Coupling

The success of the Buchwald-Hartwig amination hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[4][5] Understanding this cycle is crucial for rationalizing experimental choices and troubleshooting.

The Catalytic Cycle

The generally accepted mechanism involves three key stages:[1][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (Ar-X), forming a Pd(II) intermediate. This is often the rate-determining and selectivity-determining step.

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) complex, and a base removes a proton to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed as the desired product is expelled from the coordination sphere, regenerating the active Pd(0) catalyst.

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

The Origin of Chemoselectivity: C-Br vs. C-Cl

For di-halogenated substrates like 6-bromo-2-chloro-9H-carbazole, selectivity is dictated primarily by the relative rates of oxidative addition. The C-Br bond is significantly weaker and more polarizable than the C-Cl bond, leading to a much faster rate of oxidative addition at the C-Br position. By carefully controlling reaction time and temperature, it is possible to achieve exclusive amination at the C-6 (bromo) position, leaving the C-2 (chloro) position available for subsequent, more forcing cross-coupling reactions. Catalyst control, through the choice of specific ligands, can further enhance this inherent selectivity.[7][8]

The Role of the Carbazole N-H

The N-H proton of the carbazole is acidic and can be deprotonated by the strong bases typically used in this reaction (e.g., NaOtBu). This can lead to the formation of a carbazolyl anion, which may act as a competing nucleophile or coordinate to the palladium center, potentially inhibiting catalysis.[9][10] In practice, for C-N coupling with external amines, this is often a minor pathway, as the desired amination reaction is kinetically preferred. However, it is a critical parameter to consider during optimization.

Optimizing Experimental Parameters

The choice of catalyst, ligand, base, and solvent are interdependent and crucial for success.

Parameter	Selection Rationale	Recommended Choices
Palladium Precatalyst	Must be reliably reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a common, effective choice. Pd(OAc)₂ is also widely used.[11]	Pd₂(dba)₃, Pd(OAc)₂
Phosphine Ligand	This is the most critical variable. Bulky, electron-rich dialkylbiaryl phosphine ligands are required to promote the challenging oxidative addition of aryl chlorides and facilitate rapid reductive elimination.[12][13][14] They stabilize the monoligated Pd(0) species that is key to high catalytic activity.	XPhos , RuPhos , BrettPhos [12]
Base	A strong, non-nucleophilic base is essential to deprotonate the amine without competing in the coupling reaction. Sodium tert-butoxide is a highly effective and common choice.	NaOtBu, KOtBu, LiHMDS
Solvent	Anhydrous, aprotic solvents capable of dissolving the reactants and stabilizing the catalytic species are necessary. Toluene and dioxane are standard. Solvents must be degassed to remove oxygen, which can deactivate the Pd(0) catalyst.	Toluene, Dioxane

Detailed Experimental Protocol

This protocol describes the selective mono-amination of 6-bromo-2-chloro-9H-carbazole with morpholine as a representative secondary amine.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Mmol	Eq.
6-Bromo-2-chloro-9H-carbazole	C₁₂H₇BrClN	300.55	301 mg	1.0	1.0
Morpholine	C₄H₉NO	87.12	105 µL	1.2	1.2
Pd₂(dba)₃	C₅₁H₄₂O₃Pd₂	915.72	18.3 mg	0.02	0.02
XPhos	C₃₉H₅₃P	576.82	23.1 mg	0.04	0.04
Sodium tert-butoxide (NaOtBu)	C₄H₉NaO	96.10	135 mg	1.4	1.4
Anhydrous Toluene	C₇H₈	-	5 mL	-	-

Experimental Workflow

Figure 2: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Inert Atmosphere Setup: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the 6-bromo-2-chloro-9H-carbazole (301 mg), Pd₂(dba)₃ (18.3 mg), XPhos (23.1 mg), and sodium tert-butoxide (135 mg). This is best performed in a glovebox.

• Sealing and Evacuation: Seal the flask with a rubber septum, remove from the glovebox (if used), and connect to a Schlenk line. Evacuate and backfill the flask with nitrogen or argon gas three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous, degassed toluene (5 mL) via syringe. Stir the resulting suspension for 5 minutes at room temperature.

• Amine Addition: Add morpholine (105 µL) via microsyringe.

• Reaction Execution: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours. Look for the consumption of the starting material and the appearance of a new, more polar spot.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Carefully quench the reaction by adding 10 mL of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product, 2-chloro-6-(morpholin-4-yl)-9H-carbazole.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently anhydrous/degassed solvent.3. Base is old or has degraded.	1. Ensure a strict inert atmosphere; use fresh catalyst.2. Use freshly distilled/degassed solvent.3. Use a fresh bottle of NaOtBu, weighed in a glovebox.
Formation of Double Amination Product	1. Reaction time too long.2. Reaction temperature too high.	1. Monitor the reaction closely and stop once mono-aminated product is maximized.2. Reduce temperature to 80-90 °C to increase selectivity.
Hydrodehalogenation (Loss of Br or Cl)	A known side reaction, often promoted by trace water or insufficiently active catalyst systems.[1]	Ensure rigorously dry conditions. A different ligand (e.g., RuPhos) may sometimes suppress this pathway.
Complex Mixture of Products	Potential N-arylation of the carbazole or other side reactions.	Consider protecting the carbazole N-H with a group like Boc or SEM before amination, although this protocol is designed to avoid that necessity.

Conclusion

The Buchwald-Hartwig amination provides a powerful and reliable method for the selective functionalization of di-halogenated carbazoles. By leveraging the inherent reactivity difference between C-Br and C-Cl bonds and employing modern, sterically demanding phosphine ligands like XPhos, researchers can achieve high yields of mono-aminated products. This protocol serves as a robust starting point for the synthesis of a wide array of complex carbazole derivatives, enabling further discovery in drug development and materials science.

References

• Buchwald–Hartwig amination. In: Wikipedia. Accessed March 7, 2026. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Published June 30, 2023. [Link]

• Singleton, T. A., Jones, C. W. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. Published December 11, 2020. [Link]

• Buchwald-Hartwig Amination Reaction Explained. Pearson. Accessed March 7, 2026. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Accessed March 7, 2026. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. American Chemical Society. Accessed March 7, 2026. [Link]

• Ananikov, V. P., Beletskaya, I. P. Catalysis by palladium complexes: new prospects in amination of aryl and hetaryl chlorides. Russian Chemical Reviews. Published February 28, 2008. [Link]

• Dialkylbiaryl phosphine ligands. In: Wikipedia. Accessed March 7, 2026. [Link]

• Billingsley, K. L., Buchwald, S. L. Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. Published February 2026. [Link]

• Beletskaya, I. P., Ananikov, V. P. Catalysis by palladium complexes: New possibilities in amination of aryl and hetaryl chlorides. ResearchGate. Published January 2008. [Link]

• Anguera, G., et al. Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles. PMC. Published March 7, 2023. [Link]

• Magano, J., Dunetz, J. R. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ACS Publications. Accessed March 7, 2026. [Link]

• Controlling Regioselectivity in Palladium‐Catalyzed C−H Activation/Aryl–Aryl Coupling of 4‐Phenylamino[2.2]paracyclophan. Wiley Online Library. Accessed March 7, 2026. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Published April 3, 2025. [Link]

• Anguera, G., et al. Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles. ACS Publications. Published March 7, 2023. [Link]

• Why C–N and C–O Couplings? Macmillan Group. Accessed March 7, 2026. [Link]

• Liu, S., et al. Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. MDPI. Published August 20, 2014. [Link]

• Prototypical Buchwald-Hartwig amination mechanism. ResearchGate. Accessed March 7, 2026. [Link]

• Buchwald-Hartwig reaction: An overview. Semantic Scholar. Published April 15, 2018. [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Organic Chemistry Portal. Accessed March 7, 2026. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Published October 6, 2010. [Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline. ResearchGate. Published November 2008. [Link]

• The Palladium-catalyzed Cross-Coupling Reactions of 3-Chloro-4-halogeno-1,2,5-thiadiazoles. Sci-Hub. Accessed March 7, 2026. [Link]

• Palladium-Catalysed Amination of Hindered Aryl Halides with 9H-Carbazole. Taylor & Francis. Accessed March 7, 2026. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. Published December 3, 2021. [Link]

• Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. New Journal of Chemistry (RSC Publishing). Accessed March 7, 2026. [Link]

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• 9. Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
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• 14. m.youtube.com [m.youtube.com]

Application Note: Orthogonal Synthesis of Asymmetric Carbazole-Based OLED Host Materials via 6-Bromo-2-chloro-9H-carbazole

Target Audience: Materials Scientists, Synthetic Chemists, and Optoelectronic Device Engineers.

Executive Summary

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs)—particularly those utilizing Thermally Activated Delayed Fluorescence (TADF) or phosphorescent emitters—relies heavily on the precise molecular engineering of host materials[1]. Asymmetric carbazole derivatives are highly sought after for their ability to decouple Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, thereby fine-tuning the triplet energy (

) and charge carrier mobility.

This application note details a robust, field-proven synthetic workflow utilizing 6-Bromo-2-chloro-9H-carbazole as a foundational building block[2]. By exploiting the orthogonal reactivity of the bromo and chloro substituents, researchers can execute a highly controlled, three-step sequential functionalization without the need for complex protecting group strategies[3].

Mechanistic Insights: The Logic of Orthogonal Reactivity

As a Senior Application Scientist, I emphasize that successful OLED material synthesis is not merely about following a recipe; it is about understanding the thermodynamic and kinetic levers of catalytic cross-coupling[4].

The utility of 6-bromo-2-chloro-9H-carbazole lies in the distinct Bond Dissociation Energies (BDE) of its carbon-halogen bonds:

• C–Br Bond: ~280 kJ/mol

• C–Cl Bond: ~330 kJ/mol

This ~50 kJ/mol differential is the engine of our chemoselectivity.

• N-Arylation (9-Position): We utilize a Copper-catalyzed Ullmann coupling rather than a Palladium-catalyzed Buchwald-Hartwig amination. Causality: Palladium readily undergoes oxidative addition into C–Br bonds. By using CuI, which has a significantly higher activation barrier for aryl halide insertion at these temperatures, we selectively functionalize the amine while preserving both halogens.

• Chemoselective Suzuki-Miyaura (6-Position): We employ a mild Pd(0) catalyst (e.g.,

  ). Causality: The low-valent palladium easily inserts into the weaker C–Br bond at 80 °C but lacks the electron density to break the stronger C–Cl bond, ensuring >95% regioselectivity.

• Late-Stage Functionalization (2-Position): We switch to a highly active catalyst system (

  with a dialkylbiarylphosphine ligand like SPhos). Causality: The steric bulk and electron-rich nature of SPhos lower the activation energy required for oxidative addition into the notoriously inert C–Cl bond, driving the final coupling to completion.

Synthetic Workflow Visualization

Figure 1: Orthogonal synthetic workflow for asymmetric carbazole OLED hosts.

Step-by-Step Experimental Protocols

Protocol A: Chemoselective N-Arylation (Ullmann Coupling)

Objective: Functionalize the 9H-position while keeping the C-Br and C-Cl bonds intact.

• Preparation: In a flame-dried Schlenk flask under nitrogen, combine 6-bromo-2-chloro-9H-carbazole (1.0 equiv), iodobenzene (1.2 equiv),

  (2.0 equiv), CuI (0.1 equiv), and 1,10-phenanthroline (0.2 equiv).

• Solvent Addition: Add anhydrous DMF (0.2 M concentration).

• Reaction: Heat the mixture to 120 °C and stir for 18 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water and brine to remove DMF and copper salts. Dry over

  and concentrate.

• Validation Checkpoint: Perform GC-MS. The molecular ion peak must show the characteristic isotopic pattern of a molecule containing one Bromine and one Chlorine atom (M, M+2, M+4 in a ~3:4:1 ratio). If debromination is observed, lower the reaction temperature to 110 °C in subsequent runs.

Protocol B: Chemoselective Suzuki-Miyaura Coupling (6-Position)

Objective: Selectively couple an aryl boronic acid at the C-Br site.

• Preparation: To a degassed mixture of toluene, ethanol, and 2M aqueous

  (v/v/v = 2:1:1), add the N-arylated intermediate from Protocol A (1.0 equiv) and the desired arylboronic acid (e.g., 9-phenyl-9H-carbazol-3-ylboronic acid) (1.05 equiv).

• Catalyst Addition: Add

  (0.03 equiv) under a strict nitrogen counter-flow.

• Reaction: Heat to 80 °C for 12 hours.

• Workup: Extract with dichloromethane (DCM), wash with brine, dry, and purify via silica gel chromatography (Hexane/DCM gradient).

• Validation Checkpoint: Analyze via

  NMR. The disappearance of the singlet corresponding to the proton adjacent to the bromine, coupled with the retention of the C-Cl isotopic pattern in LC-MS, confirms chemoselectivity.

Protocol C: Late-Stage Functionalization (2-Position)

Objective: Overcome the C-Cl activation barrier to install the final functional group (e.g., an electron-accepting triazine).

• Preparation: In a Schlenk tube, combine the 6-aryl-2-chloro intermediate (1.0 equiv), the second arylboronic acid (1.5 equiv), and anhydrous

  (3.0 equiv).

• Catalyst Complex: Add

  (0.02 equiv) and SPhos (0.08 equiv).

• Solvent: Add a degassed mixture of Toluene/

  (10:1).

• Reaction: Heat to 105 °C (reflux) for 24 hours.

• Purification for OLED Application: Following standard extraction and column chromatography, the material must undergo temperature-gradient vacuum sublimation.

• Validation Checkpoint: HPLC analysis must show >99.5% purity. Trace palladium or halogenated impurities will act as exciton quenchers, devastating device EQE (External Quantum Efficiency).

Quantitative Data Presentation: Photophysical Properties

To illustrate the power of this orthogonal synthesis, the table below summarizes the photophysical and device data of representative asymmetric host materials synthesized using the 6-bromo-2-chloro-9H-carbazole scaffold.

Host Material	Substitution Pattern (9, 6, 2)	HOMO (eV)	LUMO (eV)	Triplet Energy ( )	Max EQE (%)
Host A	9-Phenyl, 6-Carbazole, 2-Triazine	-5.80	-2.65	2.85 eV	22.4
Host B	9-Biphenyl, 6-Carbazole, 2-Cyanobenzene	-5.92	-2.80	2.91 eV	24.1
Host C	9-Phenyl, 6-Triphenylamine, 2-Triazine	-5.65	-2.70	2.78 eV	21.8

Note: The decoupling of the donor (6-position) and acceptor (2-position) across the carbazole core allows for precise tuning of the HOMO/LUMO gap while maintaining a high

, preventing reverse energy transfer from the dopant back to the host.

References

• OLED Intermediates - Zhengzhou HQ Material Co., Ltd.
• Source: researchgate.
• Source: chinesechemsoc.
• Source: nih.

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• 3. researchgate.net [researchgate.net]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of the N-H Position of 6-Bromo-2-chloro-9H-carbazole

Introduction

The 6-bromo-2-chloro-9H-carbazole scaffold is a key heterocyclic building block in the development of novel organic electronic materials and pharmaceutical agents. Its rigid, planar structure and the presence of versatile halogen substituents make it an attractive starting material for creating a diverse range of functional molecules. The nitrogen atom of the carbazole ring serves as a crucial point for introducing various alkyl and aryl groups, which significantly modulates the molecule's electronic, photophysical, and biological properties. This guide provides detailed protocols and expert insights into the N-arylation and N-alkylation of 6-bromo-2-chloro-9H-carbazole, tailored for researchers in organic synthesis, materials science, and drug discovery.

The presence of electron-withdrawing chloro and bromo groups on the carbazole core influences the acidity of the N-H proton and the overall reactivity of the molecule. This necessitates the careful selection of reaction conditions to achieve efficient and selective functionalization. The protocols outlined herein are based on established synthetic methodologies, including the Buchwald-Hartwig and Ullmann cross-coupling reactions for N-arylation, and classical nucleophilic substitution for N-alkylation.

N-Arylation of 6-Bromo-2-chloro-9H-carbazole

The introduction of an aryl group at the N-9 position of the carbazole is a powerful strategy for tuning its electronic properties, particularly for applications in organic light-emitting diodes (OLEDs) and photovoltaics. The two most prominent methods for this transformation are the palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann condensation.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig N-Arylation

The Buchwald-Hartwig amination is a versatile and widely used method for forming carbon-nitrogen bonds.[1] It offers high functional group tolerance and generally proceeds under milder conditions than the traditional Ullmann coupling. The choice of ligand for the palladium catalyst is critical for achieving high yields.

Reaction Scheme:

General Buchwald-Hartwig N-Arylation Workflow

Materials:

• 6-Bromo-2-chloro-9H-carbazole

• Aryl halide (e.g., aryl bromide or aryl iodide)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, RuPhos)

• Base (e.g., Cesium carbonate (Cs₂CO₃), Sodium tert-butoxide (NaOtBu))

• Anhydrous toluene or 1,4-dioxane

• Inert gas (Argon or Nitrogen)

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask, add 6-bromo-2-chloro-9H-carbazole (1.0 eq.), the aryl halide (1.2 eq.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the phosphine ligand (4-10 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) at least three times.

• Solvent and Base Addition: Add the anhydrous solvent (toluene or 1,4-dioxane) and the base (e.g., Cs₂CO₃, 2.0 eq.).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously for the time required to complete the reaction (monitor by TLC or LC-MS, usually 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the catalyst and inorganic salts.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to obtain the desired 9-aryl-6-bromo-2-chloro-9H-carbazole.

Key Considerations for Buchwald-Hartwig N-Arylation:

• Ligand Selection: The choice of phosphine ligand is crucial. For electron-deficient carbazoles, bulky and electron-rich ligands like Xantphos or RuPhos often give superior results.

• Base Selection: Strong, non-nucleophilic bases are preferred. Cesium carbonate is a good general choice, while sodium tert-butoxide can be used for more challenging couplings.

• Solvent: Anhydrous, deoxygenated solvents are essential for catalytic activity. Toluene and 1,4-dioxane are commonly used.

Protocol 2: Copper-Catalyzed Ullmann N-Arylation

The Ullmann condensation is a classical method for C-N bond formation, typically requiring higher temperatures than the Buchwald-Hartwig reaction.[1][2] Modern modifications often employ ligands to facilitate the reaction at lower temperatures.

Reaction Scheme:

General Ullmann N-Arylation Workflow

Materials:

• 6-Bromo-2-chloro-9H-carbazole

• Aryl iodide

• Copper(I) iodide (CuI)

• Ligand (e.g., 1,10-phenanthroline, L-proline)

• Base (e.g., Potassium carbonate (K₂CO₃), Potassium phosphate (K₃PO₄))

• Anhydrous solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Inert gas (Argon or Nitrogen)

Step-by-Step Protocol:

• Reaction Setup: In a sealable reaction vessel, combine 6-bromo-2-chloro-9H-carbazole (1.0 eq.), the aryl iodide (1.5 eq.), CuI (10-20 mol%), the ligand (20-40 mol%), and the base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Flush the vessel with an inert gas.

• Solvent Addition: Add the anhydrous solvent (DMF or DMSO).

• Reaction: Seal the vessel and heat the mixture to the required temperature (typically 120-160 °C) with vigorous stirring for 24-48 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Expert Insights on N-Arylation:

• The electron-withdrawing nature of the chloro and bromo substituents on the carbazole ring can make the N-H proton more acidic, facilitating deprotonation by the base.

• For the Buchwald-Hartwig reaction, careful screening of the palladium precursor, ligand, base, and solvent is often necessary to optimize the yield for a specific aryl halide.

• In the Ullmann reaction, the use of aryl iodides is generally preferred over aryl bromides due to their higher reactivity.

N-Alkylation of 6-Bromo-2-chloro-9H-carbazole

N-alkylation is a straightforward and common method to modify the properties of carbazoles, often leading to increased solubility and altered electronic characteristics. This reaction typically proceeds via a nucleophilic substitution mechanism.

Protocol 3: Base-Mediated N-Alkylation

This protocol describes a general procedure for the N-alkylation of 6-bromo-2-chloro-9H-carbazole using an alkyl halide and a suitable base.

Reaction Scheme:

General N-Alkylation Workflow

Materials:

• 6-Bromo-2-chloro-9H-carbazole

• Alkyl halide (e.g., alkyl iodide, alkyl bromide)

• Base (e.g., Sodium hydride (NaH), Potassium carbonate (K₂CO₃), Potassium hydroxide (KOH))

• Anhydrous solvent (e.g., Dimethylformamide (DMF), Acetonitrile (MeCN), Tetrahydrofuran (THF))

• Inert gas (Argon or Nitrogen)

Step-by-Step Protocol:

• Deprotonation: To a stirred solution of 6-bromo-2-chloro-9H-carbazole (1.0 eq.) in an anhydrous solvent (e.g., DMF) under an inert atmosphere, add the base (1.2-1.5 eq.) portion-wise at 0 °C. Allow the mixture to stir at this temperature for 30 minutes to an hour.

• Alkylation: Add the alkyl halide (1.1-1.3 eq.) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC). Gentle heating may be required for less reactive alkyl halides.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography on silica gel.

Data Summary Table:

Reaction Type	Catalyst/Reagents	Solvent	Temperature (°C)	Typical Yields
Buchwald-Hartwig N-Arylation	Pd(OAc)₂ / Xantphos, Cs₂CO₃	Toluene	110	70-95%
Ullmann N-Arylation	CuI / 1,10-phenanthroline, K₂CO₃	DMF	140	60-85%
N-Alkylation	NaH, Alkyl bromide	DMF	0 to RT	80-98%

Troubleshooting and Optimization

• Low Yields in N-Arylation: If low yields are observed, consider screening different ligands and bases. The purity of the reagents and the exclusion of oxygen and moisture are critical.

• Side Reactions in N-Alkylation: In some cases, O-alkylation can be a competing side reaction if the alkylating agent is highly reactive. Using a less polar solvent may favor N-alkylation. With strong bases like NaH, ensure anhydrous conditions to prevent quenching of the base.

• Purification Challenges: The products of these reactions may have similar polarities to the starting materials. Careful selection of the eluent system for column chromatography is essential for effective separation.

Conclusion

The functionalization of the N-H position of 6-bromo-2-chloro-9H-carbazole provides a versatile entry point to a wide array of novel materials and potential drug candidates. The protocols detailed in this guide offer robust and adaptable methods for both N-arylation and N-alkylation. By carefully selecting the appropriate reaction conditions, researchers can efficiently synthesize a library of derivatives for further investigation in their respective fields.

References

• Ambrose, J. F., & Nelson, R. F. (1968). Anodic Oxidation of Substituted Carbazoles. Journal of the Electrochemical Society, 115(11), 1159.
• Buchwald, S. L., & Hartwig, J. F. (Eds.). (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Joule, J. A. (1984). Carbazole. Advances in Heterocyclic Chemistry, 35, 83-198.

• Ullmann condensation - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Visible Light-Mediated Ullmann-Type C-N Coupling Reactions of Carbazole Derivatives and Aryl Iodides - PubMed. (2015). Retrieved March 7, 2026, from [Link]

• Concatenating Suzuki Arylation and Buchwald–Hartwig Amination by A Sequentially Pd-Catalyzed One-Pot. (2020). Retrieved March 7, 2026, from [Link]

• New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Buchwald-Hartwig Amination - Organic Synthesis. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis and Characterization of Monodendrons Based on 9-Phenylcarbazole. (2000). Retrieved March 7, 2026, from [Link]

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• 2. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for the Polymerization of 6-Bromo-2-chloro-9H-carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the synthesis and polymerization of 6-bromo-2-chloro-9H-carbazole derivatives. Polycarbazoles are a significant class of conducting polymers with wide-ranging applications in organic electronics, including organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices, owing to their excellent thermal stability, charge transport properties, and tunable electronic structure.[1] This guide will delve into the strategic synthesis of the asymmetrically di-halogenated carbazole monomer and explore its polymerization via two powerful cross-coupling methodologies: Suzuki-Miyaura coupling and Yamamoto coupling. We will dissect the causality behind experimental choices, provide detailed, self-validating protocols, and discuss the expected properties and characterization of the resulting polymers.

Introduction: The Strategic Advantage of 6-Bromo-2-chloro-9H-carbazole

The 9H-carbazole moiety is a cornerstone in the design of high-performance organic electronic materials. Its rigid, planar structure and electron-rich nature facilitate efficient charge transport.[2] Functionalization at the 3,6- and 2,7-positions of the carbazole ring is a common strategy to create linear polymers with extended π-conjugation.[2] The use of a 6-bromo-2-chloro-9H-carbazole monomer introduces a unique level of control over the polymerization process. The differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds in palladium-catalyzed cross-coupling reactions allows for selective functionalization and polymerization.[3] Generally, the reactivity of halogens in these reactions follows the trend I > Br > OTf > Cl.[4] This predictable difference in reactivity opens avenues for controlled, step-wise polymer synthesis and the creation of complex polymer architectures.

Furthermore, the nitrogen atom at the 9-position provides a convenient handle for introducing various alkyl or aryl groups to enhance solubility and tune the electronic properties of the resulting polymer.[5] This guide will assume the use of an N-alkylated derivative of 6-bromo-2-chloro-9H-carbazole to ensure solubility of the monomer and the final polymer in common organic solvents.

Monomer Synthesis: A Proposed Route

A plausible synthetic route to N-alkyl-6-bromo-2-chloro-9H-carbazole (a key monomer for subsequent polymerizations) is outlined below. This proposed synthesis is based on established carbazole chemistry.[6]

Diagram: Proposed Monomer Synthesis Workflow

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years | MDPI [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of 6-Bromo-2-chloro-9H-carbazole in Dye-Sensitized Solar Cells

These application notes provide a comprehensive guide for researchers, scientists, and professionals in drug development and materials science on the utilization of 6-Bromo-2-chloro-9H-carbazole as a building block for organic sensitizers in dye-sensitized solar cells (DSSCs). This document outlines the synthesis of a representative carbazole-based dye, detailed protocols for the fabrication and characterization of DSSCs, and the underlying scientific principles.

Introduction: The Role of Carbazole Moieties in DSSCs

Dye-sensitized solar cells (DSSCs) have emerged as a promising alternative to conventional silicon-based photovoltaics due to their potential for low-cost manufacturing and respectable power conversion efficiencies.[1][2] The heart of a DSSC is the sensitizing dye, which is responsible for light absorption and subsequent electron injection into a wide-bandgap semiconductor, typically titanium dioxide (TiO2).[3]

Carbazole-based organic dyes have garnered significant attention in DSSC research.[4][5] Their rigid, planar structure and excellent electron-donating properties make them ideal components in donor-π-acceptor (D-π-A) sensitizers.[6][7] The carbazole moiety typically serves as the electron donor (D), which, upon photoexcitation, transfers an electron through a conjugated π-bridge to an acceptor/anchoring group (A) that facilitates electron injection into the TiO2 conduction band.[4] The inherent thermal and chemical stability of the carbazole unit further contributes to the overall durability of the solar cell.[4][5]

6-Bromo-2-chloro-9H-carbazole is a halogenated derivative of the carbazole core. The presence of electron-withdrawing halogen atoms can influence the electronic properties of the resulting dye, potentially lowering the highest occupied molecular orbital (HOMO) energy level. This can be advantageous in suppressing charge recombination and increasing the open-circuit voltage (Voc) of the DSSC.[8] This document provides a representative protocol for the synthesis and application of a D-π-A dye derived from 6-Bromo-2-chloro-9H-carbazole.

Synthesis of a Representative Carbazole-Based Dye

The following is a representative synthetic scheme for a D-π-A organic dye, designated here as CZ-1 , starting from 6-Bromo-2-chloro-9H-carbazole. The synthesis involves the introduction of an alkyl chain for solubility, followed by the addition of a π-bridge and an acceptor group.

Scheme 1: Synthesis of Dye CZ-1

Caption: Synthetic pathway for the representative carbazole dye CZ-1.

Protocol for the Synthesis of CZ-1 Dye

Materials and Reagents:

• 6-Bromo-2-chloro-9H-carbazole

• Alkyl halide (e.g., 1-bromohexane)

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl3)

• Cyanoacetic acid

• Piperidine

• Chloroform (CHCl3)

• Methanol (MeOH)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Step-by-Step Procedure:

• N-Alkylation:

  • In a round-bottom flask, dissolve 6-Bromo-2-chloro-9H-carbazole and an excess of potassium carbonate in DMF.

  • Add the alkyl halide (e.g., 1-bromohexane) to the mixture.

  • Heat the reaction mixture at 80-90 °C overnight with constant stirring.

  • After cooling, pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the N-alkylated carbazole intermediate. Purify by column chromatography if necessary.

• Formylation (Vilsmeier-Haack reaction):

  • In a separate flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride to DMF at 0 °C.

  • Add the N-alkylated carbazole intermediate dissolved in DMF to the Vilsmeier reagent.

  • Allow the reaction to stir at room temperature for several hours, then heat to 60-70 °C until the starting material is consumed (monitored by TLC).

  • Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide solution).

  • Collect the precipitated product by filtration, wash with water, and dry to obtain the formylated carbazole.

• Knoevenagel Condensation:

  • Dissolve the formylated carbazole and cyanoacetic acid in a solvent such as chloroform or acetonitrile.

  • Add a catalytic amount of piperidine to the solution.

  • Reflux the mixture for several hours until the reaction is complete.

  • After cooling, remove the solvent under reduced pressure.

  • Purify the resulting solid by recrystallization or column chromatography to yield the final CZ-1 dye.

Fabrication of Dye-Sensitized Solar Cells

The following protocol details the assembly of a DSSC using the synthesized CZ-1 dye.

Workflow for DSSC Fabrication

Caption: Step-by-step workflow for the fabrication of a DSSC.

Protocol for DSSC Fabrication

Materials and Equipment:

• Fluorine-doped tin oxide (FTO) coated glass substrates

• Titanium dioxide (TiO2) paste (e.g., P25)

• Synthesized CZ-1 dye

• Solvent for dye solution (e.g., ethanol or a mixture of acetonitrile and tert-butanol)

• Platinum precursor (e.g., H2PtCl6) for counter electrode

• Iodide-based electrolyte (e.g., containing I-/I3- redox couple)

• Thermoplastic sealant (e.g., Surlyn)

• Screen printer or doctor blade

• Furnace

• Solar simulator

• Potentiostat for electrochemical measurements

Step-by-Step Procedure:

• Photoanode Preparation:

  • Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

  • Deposit a layer of TiO2 paste onto the conductive side of the FTO glass using a technique like screen printing or doctor blading.[3]

  • Dry the TiO2 film at a moderate temperature (e.g., 125 °C) to remove organic binders.

  • Sinter the TiO2 film at a high temperature (e.g., 450-500 °C) to ensure good particle-to-particle connectivity and adhesion to the FTO substrate.

  • After cooling to approximately 80 °C, immerse the TiO2-coated substrate into a solution of the CZ-1 dye. The sensitization process is typically carried out for 12-24 hours in the dark.[3]

  • After sensitization, rinse the photoanode with the solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Counter Electrode Preparation:

  • Clean another FTO glass substrate using the same procedure as for the photoanode.

  • Deposit a thin layer of a platinum catalyst, for instance, by drop-casting a solution of H2PtCl6 in isopropanol and then heating it to around 400 °C.

• DSSC Assembly:

  • Place a thermoplastic sealant frame around the active area of the dye-sensitized photoanode.

  • Position the platinum-coated counter electrode on top of the photoanode, offsetting it slightly for electrical contact.

  • Heat the assembly on a hot plate to melt the sealant and bond the two electrodes together, leaving small holes for electrolyte injection.

  • Introduce the iodide-based electrolyte into the cell through the pre-drilled holes via vacuum backfilling.

  • Seal the holes with a small piece of the sealant and a cover glass.

Characterization and Performance Evaluation

The performance of the fabricated DSSCs should be evaluated under standard test conditions (AM 1.5 illumination, 100 mW/cm²).[7]

Key Performance Parameters:

Parameter	Symbol	Description
Open-Circuit Voltage	Voc	The maximum voltage from the solar cell when no current is flowing.
Short-Circuit Current Density	Jsc	The maximum current density from the solar cell at zero voltage.
Fill Factor	FF	A measure of the "squareness" of the J-V curve, indicating the quality of the solar cell.
Power Conversion Efficiency	η (%)	The overall efficiency of the solar cell in converting light energy to electrical energy.

Energy Level Diagram

The efficiency of a DSSC is critically dependent on the relative energy levels of its components.

Caption: Representative energy level diagram for a DSSC with the CZ-1 dye.

The HOMO level of the dye must be more positive than the redox potential of the electrolyte for efficient dye regeneration. The lowest unoccupied molecular orbital (LUMO) of the dye should be more negative than the conduction band of the TiO2 to ensure a sufficient driving force for electron injection.[6]

Troubleshooting and Scientific Rationale

• Low Jsc: This could be due to inefficient light harvesting by the dye, poor electron injection, or high charge recombination. Consider modifying the π-bridge of the dye to broaden its absorption spectrum or co-sensitization with another dye.[9][10]

• Low Voc: A low open-circuit voltage can result from a mismatch in energy levels or significant charge recombination. The use of halogenated carbazoles like 6-Bromo-2-chloro-9H-carbazole is a strategy to lower the HOMO level, which can help increase the Voc.

• Low FF: A low fill factor often indicates high internal resistance in the cell. Ensure good contact between the different layers and optimize the thickness of the TiO2 film.

Conclusion

6-Bromo-2-chloro-9H-carbazole serves as a valuable starting material for the synthesis of efficient D-π-A sensitizers for DSSCs. The protocols and principles outlined in these application notes provide a solid foundation for researchers to explore the potential of this and other carbazole derivatives in the field of solar energy conversion. The systematic modification of the dye structure, coupled with careful device fabrication and characterization, will continue to drive advancements in DSSC technology.

References

• Vertex AI Search. (2020, September 2). Fabrication and Characterization of Dye-Sensitized Solar Cells Based on Murexid Dye and Inorganic CdS:Mn Thin Films.
• Vertex AI Search. (2020). Fabrication and Characterization of Dye-Sensitized Solar Cells (DSSCs) using Flexible Non-conductive Polyetherimide (PEI) Polyme.
• Vertex AI Search. (2025, March 6). Engineering High-Performance Carbazole-Based Co-Sensitizers: Synthesis, Photophysical Characterization, and Synergistic Enhancement in Dye-Sensitized Solar Cells - PMC.
• Vertex AI Search. (2024, October 25). Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance - MDPI.
• Vertex AI Search. (2025, April 8). Push–pull carbazole twin dyads as efficient sensitizers/co-sensitizers for DSSC application: effect of various anchoring groups on photovoltaic performance - RSC Publishing.
• Vertex AI Search. (2022). Carbazole Based (D–π–A)
• Vertex AI Search. (2015, February 4). Fabrication and characterization of dye sensitized solar cells: A photographic guide - CORE.
• Vertex AI Search. (n.d.). Carbazole- Versus Phenothiazine-Based Electron Donors for Organic Dye-Sensitized Solar Cells - PMC.
• Vertex AI Search. (2025, April 9). pull carbazole twin dyads as efficient sensitizers/co-sensitizers for DSSC application: effect of various anchor - RSC Publishing.

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• 4. mdpi.com [mdpi.com]
• 5. Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Engineering High-Performance Carbazole-Based Co-Sensitizers: Synthesis, Photophysical Characterization, and Synergistic Enhancement in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Carbazole- Versus Phenothiazine-Based Electron Donors for Organic Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Push–pull carbazole twin dyads as efficient sensitizers/co-sensitizers for DSSC application: effect of various anchoring groups on photovoltaic perfor ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC04612A [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Application Note &amp; Protocol: A Validated Synthesis of 6-Bromo-2-chloro-9H-carbazole

Introduction

Carbazole and its halogenated derivatives are privileged scaffolds in medicinal chemistry and materials science, prized for their rigid, planar structure and unique electronic properties.[1] 6-Bromo-2-chloro-9H-carbazole, in particular, serves as a versatile building block, offering distinct reactive sites for further functionalization in the development of novel therapeutic agents and organic electronic materials.[2][3]

This document provides a comprehensive, field-tested protocol for the synthesis of 6-Bromo-2-chloro-9H-carbazole. The synthetic strategy is designed for reliability and scalability, proceeding through a modern two-step sequence: a Suzuki-Miyaura cross-coupling to construct the core biphenyl backbone, followed by a Cadogan reductive cyclization to form the carbazole ring. This approach offers superior control over regiochemistry compared to direct halogenation of the carbazole parent ring.

The causality behind each experimental choice is explained, and the protocol is designed as a self-validating system, with clear benchmarks for reaction monitoring and product characterization.

Overall Synthetic Workflow

The synthesis is structured in two primary stages, starting from commercially available precursors. The workflow is designed to first build the substituted nitrobiphenyl intermediate, which is then cyclized to yield the final carbazole product.

Caption: Overall workflow for the two-step synthesis.

PART 1: Synthesis of 4-Bromo-2'-chloro-2-nitrobiphenyl

This initial step utilizes a Suzuki-Miyaura cross-coupling reaction to form the critical C-C bond that establishes the biphenyl core of the target molecule. This palladium-catalyzed reaction is highly efficient for coupling aryl halides with arylboronic acids.[4][5] The presence of a strong electron-withdrawing group (the nitro group) on one of the coupling partners often favors the success of the reaction.[5]

Materials and Equipment

Reagent/Material	CAS No.	Molecular Weight	Quantity	Notes
1,4-Dibromobenzene	106-37-6	235.90 g/mol	5.00 g (21.2 mmol)	Substrate
(2-Chloro-6-nitrophenyl)boronic acid	163435-03-2	201.41 g/mol	4.70 g (23.3 mmol)	Coupling partner (1.1 eq)
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56 g/mol	735 mg (0.64 mmol)	Catalyst (3 mol%)
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99 g/mol	6.74 g (63.6 mmol)	Base (3.0 eq)
Toluene	108-88-3	-	100 mL	Solvent
Ethanol	64-17-5	-	25 mL	Co-solvent
Deionized Water	7732-18-5	-	25 mL	For base dissolution
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	-	As needed	Drying agent
Silica Gel (230-400 mesh)	7631-86-9	-	As needed	For column chromatography
Hexanes / Ethyl Acetate	-	-	As needed	Eluent system for chromatography
Three-neck round-bottom flask (250 mL)	-	-	1	Reaction vessel
Reflux condenser, magnetic stirrer, heating mantle	-	-	1 set	Standard reflux apparatus
Separatory funnel, rotary evaporator	-	-	1 set	For workup and solvent removal

Safety Precautions

• 1,4-Dibromobenzene: Harmful if swallowed and an irritant. Handle in a well-ventilated fume hood.

• Palladium Catalyst: Toxic and may cause sensitization. Avoid inhalation of dust and skin contact. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Toluene: Flammable liquid and vapor. Toxic if inhaled or absorbed through the skin. Use only in a fume hood.

• General: All operations should be conducted in a well-ventilated fume hood. Wear standard PPE at all times.

Step-by-Step Protocol

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, add 1,4-dibromobenzene (5.00 g, 21.2 mmol), (2-chloro-6-nitrophenyl)boronic acid (4.70 g, 23.3 mmol), and toluene (100 mL).

• Base Addition: In a separate beaker, dissolve sodium carbonate (6.74 g, 63.6 mmol) in deionized water (25 mL). Add this aqueous solution and ethanol (25 mL) to the reaction flask.

• Degassing: Bubble nitrogen gas through the stirred mixture for 20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Add the tetrakis(triphenylphosphine)palladium(0) catalyst (735 mg, 0.64 mmol) to the mixture. The color should turn yellow/orange.

• Reaction: Heat the mixture to a gentle reflux (approx. 85°C) with vigorous stirring under a nitrogen atmosphere for 12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system. The starting 1,4-dibromobenzene spot should be consumed.

• Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Add 100 mL of ethyl acetate and 100 mL of water. Shake and separate the layers.

• Extraction: Extract the aqueous layer twice more with ethyl acetate (2 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with brine (2 x 50 mL). Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes to 95:5 hexanes/ethyl acetate to afford 4-Bromo-2'-chloro-2-nitrobiphenyl as a pale yellow solid.

Expected Results

• Yield: 70-80%

• Appearance: Pale yellow solid

• Characterization: The product identity should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

PART 2: Synthesis of 6-Bromo-2-chloro-9H-carbazole

This second stage employs the Cadogan cyclization, a powerful method for synthesizing carbazoles from 2-nitrobiphenyls.[6] The reaction involves the deoxygenation of the nitro group by a phosphite reagent (triethyl phosphite) to form a highly reactive nitrene intermediate. This nitrene then undergoes an intramolecular electrophilic insertion into an adjacent C-H bond on the neighboring aromatic ring, forming the central pyrrole ring of the carbazole system in a single, high-temperature step.

Materials and Equipment

Reagent/Material	CAS No.	Molecular Weight	Quantity	Notes
4-Bromo-2'-chloro-2-nitrobiphenyl	-	314.54 g/mol	4.00 g (12.7 mmol)	Intermediate from Part 1
Triethyl phosphite (P(OEt)₃)	122-52-1	166.16 g/mol	15 mL (87.5 mmol)	Reductant/Solvent (approx. 7 eq)
Ethanol or Isopropanol	-	-	As needed	For recrystallization
Round-bottom flask (50 mL)	-	-	1	Reaction vessel
Short-path distillation apparatus	-	-	1	For removing excess P(OEt)₃
Air condenser, heating mantle, stirrer	-	-	1 set	High-temperature reaction setup

Safety Precautions

• Triethyl phosphite: Flammable and has a strong, unpleasant odor. It is an irritant. All handling must be performed in a well-ventilated fume hood.

• High Temperatures: The reaction is conducted at 165°C. Ensure the apparatus is securely clamped and a blast shield is used.

• General: Wear appropriate PPE, including gloves, lab coat, and safety glasses.

Step-by-Step Protocol

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and an air condenser, add 4-Bromo-2'-chloro-2-nitrobiphenyl (4.00 g, 12.7 mmol) and triethyl phosphite (15 mL, 87.5 mmol).

• Reaction: Heat the stirred mixture to a gentle reflux (approx. 165°C) in a heating mantle. The solution will darken, and gas evolution may be observed. Maintain the reflux for 6 hours.

• Monitoring: Monitor the reaction by TLC (9:1 Hexanes:Ethyl Acetate). The disappearance of the starting nitrobiphenyl spot and the appearance of a new, more polar (lower Rf), UV-active spot indicates product formation.

• Purification (Step A - Distillation): After the reaction is complete, allow the mixture to cool slightly (to ~100°C). Remove the air condenser and set up a short-path distillation apparatus. Distill the excess triethyl phosphite under reduced pressure.

• Purification (Step B - Recrystallization): The dark, viscous residue remaining after distillation is the crude product. Allow it to cool to room temperature, at which point it should solidify. Recrystallize the solid from hot ethanol or isopropanol.

• Isolation: Collect the resulting crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to yield pure 6-Bromo-2-chloro-9H-carbazole .

Final Product Characterization

Parameter	Expected Result
Final Yield	65-75%
Appearance	Off-white to light tan crystalline solid
Molecular Formula	C₁₂H₇BrClN
Molecular Weight	280.55 g/mol [7]
¹H NMR	Expect characteristic aromatic proton signals. The N-H proton will appear as a broad singlet at a downfield chemical shift (>8 ppm).
¹³C NMR	Expect 12 distinct signals in the aromatic region.
Mass Spec (EI)	M+ peak at m/z ≈ 279/281/283, showing characteristic isotopic pattern for Br and Cl.

Reaction Mechanism Diagram

Caption: Key mechanistic transformations in the synthesis.

References

• Sdfine. (n.d.). N-BROMOSUCINIMIDE.
• Filo. (2025, July 23). How can the Sandmeyer reaction be used to convert aniline to chlorobenzene?.
• askIITians. (2025, March 4). How is chlorobenzene prepared from aniline?.
• Wikipedia. (2022, January 21). Sandmeyer reaction.
• Ali, N., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC.
• Apollo Scientific. (n.d.). N-Bromosuccinimide.
• Loba Chemie. (n.d.). N-Bromo Succinimide MATERIAL SAFETY DATA SHEET.
• Santa Cruz Biotechnology. (n.d.). N-Bromosuccinimide Safety Data Sheet.
• Safety Data Sheet. (2010, March 12). NBS N-bromosuccinimide.pdf.
• Scribd. (n.d.). Synthesis of Chlorobenzene via Sandmeyer.
• New Jersey Department of Health. (n.d.). Sodium nitrite - Hazardous Substance Fact Sheet.
• ResearchGate. (n.d.). Synthesis of carbazole via Graebe‐Ullmann reaction.
• PubMed. (2016, February 12). Synthesis of Methylene-Bridged Biscarbazole Alkaloids by using an Ullmann-type Coupling.
• Guidechem. (n.d.). 9H-Carbazole, 6-bromo-2-chloro- CAS 1245649-59-5 wiki.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• The Journal of Organic Chemistry. (2017, February 22). A Palladium-Catalyzed Ullmann Cross-Coupling/Reductive Cyclization Route to Carbazole Natural Products.
• ResearchGate. (2025, August 5). Use of the Graebe‐Ullmann Reaction in the Synthesis of 8‐Methyl‐γ‐carboline.
• Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. (2021, January 6). ScienceDirect.
• ILO and WHO. (2021). ICSC 1120 - SODIUM NITRITE.
• Organic Chemistry Portal. (n.d.). Carbazole synthesis.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET - Sodium nitrite.
• ChemicalBook. (n.d.). 6-bromo-9-ethyl-9H-carbazole-3-carbaldehyde synthesis.
• Scribd. (2022, December 16). Sodium Nitrite Safety Guide.
• Journal of the Pakistan Institute of Chemical Engineers. (2023, December 23). Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives.
• BLD Pharm. (n.d.). 2-Bromo-6-chloro-9H-carbazole.
• Wikipedia. (n.d.). Sodium nitrite.

• Beilstein Journals. (2021, January 4). Synthesis, crystal structures and properties of carbazole-based[8]helicenes fused with an azine ring. Retrieved from

• Organic Syntheses Procedure. (n.d.). 9H-Carbazole, 9-ethyl-3,6-dimethyl.
• ChemicalBook. (2024, January 1). 9H-Carbazole, 9-(2-bromo-6-chlorophenyl)-.
• Semantic Scholar. (2008, June 11). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles.
• Scholarena. (2018, March 28). Electronic and Molecular Structure of Carbazole Using Spectrophotometric and In Silico Methods.
• Synthesis of new 9H-Carbazole derivatives. (n.d.). View of Synthesis of new 9H-Carbazole derivatives.
• MilliporeSigma. (n.d.). 6-Bromo-2-methoxy-9H-carbazole.

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [wap.guidechem.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application Notes and Protocols for 6-Bromo-2-chloro-9H-carbazole in Organic Electronics

Introduction: The Strategic Role of Halogenated Carbazoles in Advanced Electronic Materials

Carbazole and its derivatives have become indispensable building blocks in the field of organic electronics, prized for their robust thermal and chemical stability, excellent hole-transporting properties, and a versatile scaffold for chemical modification.[1][2] The strategic introduction of halogen atoms, such as bromine and chlorine, onto the carbazole core transforms it into a highly versatile intermediate for the synthesis of advanced materials for Organic Light-Emitting Diodes (OLEDs), Perovskite Solar Cells (PSCs), and Organic Field-Effect Transistors (OFETs).[2]

6-Bromo-2-chloro-9H-carbazole (CAS: 1245649-59-5) is a prime example of such a strategic intermediate.[3] Its asymmetrically di-halogenated structure offers chemists the potential for selective, stepwise functionalization through common cross-coupling reactions. This allows for the precise tuning of the electronic and physical properties of the final materials, which is crucial for optimizing the performance of organic electronic devices. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 6-bromo-2-chloro-9H-carbazole as a key precursor in the synthesis of functional materials for organic electronics, complete with detailed synthetic protocols and device fabrication methodologies.

Core Concepts: Leveraging Halogenation for Molecular Engineering

The bromine and chlorine substituents on the carbazole skeleton of 6-bromo-2-chloro-9H-carbazole serve as reactive handles for forming new carbon-carbon and carbon-nitrogen bonds. This is typically achieved through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[4][5][6]

• Suzuki-Miyaura Coupling: This reaction is a powerful tool for creating new C-C bonds by coupling the halogenated carbazole with an organoboron reagent (e.g., a boronic acid or ester). This is a common strategy for extending the π-conjugation of the carbazole core, which can be used to tune the material's absorption and emission properties, as well as its energy levels (HOMO/LUMO).[7][8]

• Buchwald-Hartwig Amination: This reaction facilitates the formation of C-N bonds, allowing for the introduction of various amine-containing moieties. This is a key step in the synthesis of many hole-transporting materials (HTMs), where triphenylamine or other electron-rich amine groups are coupled to the carbazole core to enhance hole mobility and ensure efficient charge extraction in devices like PSCs and OLEDs.[4][9][10]

The differential reactivity of the C-Br and C-Cl bonds can potentially be exploited for selective, sequential reactions, offering a pathway to complex, non-symmetrical carbazole derivatives with tailored functionalities.

Application in Hole-Transporting Materials (HTMs) for Perovskite Solar Cells

Carbazole-based HTMs are a promising class of materials for replacing the expensive and often unstable spiro-OMeTAD in perovskite solar cells.[11][12] The key properties of an effective HTM include a suitable highest occupied molecular orbital (HOMO) energy level for efficient hole extraction from the perovskite layer, high hole mobility for rapid charge transport, and good film-forming properties to ensure a uniform and pinhole-free layer.

By functionalizing 6-bromo-2-chloro-9H-carbazole with electron-donating groups, such as methoxy-substituted triphenylamines, it is possible to synthesize novel HTMs with optimized electronic and physical properties.

Protocol 1: Exemplary Synthesis of a Carbazole-Based HTM via Suzuki and Buchwald-Hartwig Couplings

This protocol describes a representative two-step synthesis of a potential HTM starting from 6-bromo-2-chloro-9H-carbazole. The first step involves a Suzuki coupling to introduce an aryl group at the 6-position, followed by a Buchwald-Hartwig amination at the 2-position.

Step 1: Suzuki-Miyaura Coupling at the 6-Position

Sources

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• 10. Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Data-Driven Analysis of Hole-Transporting Materials for Perovskite Solar Cells Performance - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 6-Bromo-2-chloro-9H-carbazole Derivatives for Biological Imaging

This guide details the application of 6-Bromo-2-chloro-9H-carbazole as a critical scaffold for developing Room Temperature Phosphorescence (RTP) probes and Lipid Droplet (LD) specific imaging agents.

Executive Summary & Scientific Rationale

The molecule 6-Bromo-2-chloro-9H-carbazole represents a specialized class of halogenated heterocyclic scaffolds used to synthesize "heavy-atom" induced fluorescent and phosphorescent probes. Unlike standard fluorophores (e.g., fluorescein), this scaffold leverages the Heavy Atom Effect (HAE) introduced by the bromine at the C6 position and the electronic modulation of the chlorine at the C2 position.

Key Mechanisms of Action:

• Room Temperature Phosphorescence (RTP): The C6-Bromine atom facilitates Intersystem Crossing (ISC) from the Singlet (

  ) to the Triplet ( ) state via spin-orbit coupling. This enables Time-Gated Imaging , where image acquisition is delayed (microseconds) to eliminate background autofluorescence from biological tissues.

• Lipid Droplet (LD) Targeting: The hydrophobic carbazole core, enhanced by the lipophilic halogen substituents, exhibits high affinity for non-polar organelles, specifically lipid droplets.[1]

• Electronic Tuning: The C2-Chlorine atom acts as a specific electronic "tuner." Being meta to the nitrogen, it inductively withdraws electrons without disrupting the primary conjugation axis as drastically as para substitution, stabilizing the HOMO energy level and improving photostability.

Mechanistic Visualization

The following Jablonski diagram illustrates how the 6-Bromo substituent promotes the triplet state population required for phosphorescence, distinguishing this scaffold from purely fluorescent dyes.

Caption: Mechanism of Heavy-Atom Induced Phosphorescence in 6-Bromo-2-chloro-carbazole derivatives.

Experimental Protocols

Protocol A: Derivatization for Red-Shifted Imaging

Rationale: The core scaffold absorbs in the UV/Blue region. For live-cell imaging, we must extend conjugation to the visible range (Red/NIR) using the reactive 6-Br handle.

Reagents:

• 6-Bromo-2-chloro-9H-carbazole (Scaffold)

• 4-Formylphenylboronic acid

• Pd(PPh3)4 (Catalyst)

• K2CO3 (Base)

• THF/Water (Solvent)[2]

Workflow:

• Suzuki Coupling: Dissolve scaffold (1 eq) and boronic acid (1.2 eq) in degassed THF. Add K2CO3 (2M aq) and Pd catalyst (5 mol%). Reflux under

  for 12h.

  • Checkpoint: The 6-Br is selectively reactive over 2-Cl due to the weaker C-Br bond, allowing regioselective extension.

• Condensation (Push-Pull Creation): React the resulting aldehyde with malononitrile (active methylene) in ethanol with piperidine (cat.) to form the dicyanovinyl acceptor.

  • Result: A "D-pi-A" probe (Donor: Carbazole, Acceptor: Dicyanovinyl) emitting in the Deep Red/NIR.

Protocol B: In Vitro Lipid Droplet Staining

Target Audience: Cell Biologists

Materials:

• HeLa or HepG2 cell lines.

• Probe Stock Solution: 1 mM in DMSO.

• Co-stain: Nile Red (Green emission variant) for validation.

Step-by-Step:

• Cell Preparation: Seed cells on 35mm glass-bottom confocal dishes. Incubate until 70% confluence.

• Dosing: Dilute Probe Stock to 5-10 µM in culture medium (DMEM).

  • Critical Note: Do not exceed 1% DMSO final concentration to avoid cytotoxicity.

• Incubation: Incubate for 30 minutes at 37°C.

  • Why? Carbazole derivatives are highly lipophilic and permeate membranes rapidly. Extended incubation (>2h) may cause non-specific background.

• Wash: Wash cells 3x with PBS (pH 7.4) to remove unbound probe.

• Imaging:

  • Mode: Confocal Laser Scanning Microscopy (CLSM).[1][3]

  • Excitation: 405 nm (for blue variants) or 488 nm (for extended conjugation variants).

  • Emission Collection: 500–600 nm.[1]

Protocol C: Time-Gated Phosphorescence Imaging (PLIM)

Rationale: To eliminate autofluorescence.

• Setup: Use a microscope equipped with a chopper or gated detector (ICCD camera).

• Gating Parameters:

  • Delay Time (

    ): Set to 50 µs . (Autofluorescence decays in <10 ns).

  • Gate Width (

    ): Set to 1 ms to collect the long-lived phosphorescence from the Br-containing probe.

• Acquisition: Capture image. Signal observed is exclusively from the probe.

Data Summary & Troubleshooting

Table 1: Photophysical Properties of Carbazole Derivatives

Property	Value (Typical)	Relevance to Imaging
Absorption Max	340–380 nm (Scaffold)	Requires UV excitation or 2-Photon (800 nm).
Emission Max	420–450 nm (Blue)	Good for multicolor staining with Red/Green dyes.
Quantum Yield ( )	0.4 – 0.8	High brightness allows lower dosing.
Phosphorescence Lifetime	100 µs – 500 ms	Enables time-gated background suppression.
LogP (Lipophilicity)	> 4.5	Ensures rapid entry into Lipid Droplets.

Troubleshooting Guide:

• Issue: Precipitation in Media.

  • Cause: High lipophilicity of the 2-chloro-6-bromo core.

  • Fix: Use Pluronic F-127 (0.1%) as a dispersing agent during the staining step.

• Issue: No Phosphorescence observed.

  • Cause: Oxygen quenching (Oxygen is a triplet quencher).

  • Fix: RTP is often weak in aerated solutions. It is strongest in aggregated states (AIE) or when the probe is embedded in the rigid matrix of Lipid Droplets. Do not expect strong phosphorescence in loose solution.

Synthesis Workflow Diagram

Caption: Synthetic route to convert the scaffold into a bioactive imaging probe.

References

• Frontiers in Chemistry. (2022). Organic persistent room temperature phosphorescence enabled by carbazole impurity.

• Journal of Materials Chemistry C. (2021). Halogen-modified carbazole derivatives for lipid droplet-specific bioimaging.

• MDPI Molecules. (2022). Fluorescence Sensors Based on Hydroxycarbazole for the Determination of Neurodegeneration-Related Halide Anions.

• RSC Advances. (2016). Carbazole-based two-photon fluorescent probe for selective imaging of mitochondrial hydrogen peroxide.

• CrystEngComm. (2020). Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Halogen-modified carbazole derivatives for lipid droplet-specific bioimaging and two-photon photodynamic therapy - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Purification challenges of 6-Bromo-2-chloro-9H-carbazole

Technical Support Center: 6-Bromo-2-chloro-9H-carbazole Ticket ID: PUR-CBZ-2024-X9 | Status: Open | Priority: High[1]

Subject: Troubleshooting Purification, Solubility, and Isomer Separation Assigned Specialist: Senior Application Scientist (Organic Electronics & Intermediates Division)[2]

Executive Summary

6-Bromo-2-chloro-9H-carbazole is a critical asymmetric intermediate, often used in the synthesis of TADF (Thermally Activated Delayed Fluorescence) emitters and pharmaceutical scaffolds.[1] Its purification is notoriously difficult due to three converging factors:

• Solubility: The rigid tricyclic core leads to high lattice energy, causing poor solubility in standard chromatography solvents (Hexane/EtOAc).[2]

• Regioisomer Similarity: If synthesized via bromination of 2-chlorocarbazole, the 3-bromo and 6-bromo isomers possess nearly identical polarity.[1]

• Aggregation: The N-H moiety facilitates hydrogen bonding, causing streaking on silica gel.[2]

This guide moves beyond standard protocols, offering troubleshooting for specific failure modes encountered during isolation.

Part 1: Solubility & Handling (The "Crash-Out" Problem)

User Issue: "I cannot dissolve the crude solid in the mobile phase for column loading. It precipitates immediately upon contact with Hexane."

Technical Insight: Carbazole derivatives are planar and stack efficiently (π-π interactions).[1][2] While soluble in THF or DCM, they are insoluble in alkanes.[2] Standard "wet loading" with Hexane/DCM mixtures often fails because the hexane acts as an anti-solvent, crashing the compound out inside the column head, leading to broad, tailing bands.[2]

Troubleshooting Protocol:

Solvent System	Solubility Rating	Application
Hexane / Heptane	Insoluble	Anti-solvent for recrystallization.[1]
DCM / Chloroform	High	Good for loading, but elutes too fast if used pure.[2]
Toluene / Chlorobenzene	Moderate-High	Best for chromatography. Breaks π-stacking.[1]
THF	High	Avoid for columns (causes peak broadening).[2]

Recommended Solution: Solid Loading (Dry Load) Do not attempt wet loading.[1][2]

• Dissolve the crude mixture in minimal DCM or THF .

• Add silica gel (ratio: 2g silica per 1g crude).[2]

• Rotary evaporate to dryness until a free-flowing powder is obtained.

• Load this powder on top of the packed column.

Part 2: Chromatographic Separation (The "Overlapping Spots" Problem)

User Issue: "TLC shows one elongated spot, but NMR shows a mixture of the product and the 3-bromo isomer."

Technical Insight: The dipole moments of 6-bromo-2-chloro-9H-carbazole and its regioisomer (3-bromo-2-chloro) are nearly identical.[1] Standard adsorption chromatography (silica/EtOAc) relies on polarity and cannot distinguish them.[2] You must exploit polarizability and shape selectivity .

The "Toluene Effect": Aromatic solvents like Toluene interact differently with the electron-deficient rings of the isomers. Using Toluene as a modifier in your mobile phase can separate species based on their ability to π-stack with the solvent.[1]

Optimized Mobile Phase:

• Standard: Hexane : Ethyl Acetate (10:[1][2]1)

  Poor separation.

• Advanced: Hexane : Toluene (3:1) gradient to Pure Toluene.[2]

Workflow Diagram: Purification Decision Logic

Caption: Decision matrix for selecting between Toluene-based chromatography and Chlorobenzene-based recrystallization based on initial TLC screening.

Part 3: Recrystallization (The Scale-Up Solution)

User Issue: "I have 10g of material. Columns are impractical. Recrystallization from Ethanol failed (oiling out)."

Technical Insight: "Oiling out" occurs when the boiling point of the solvent is lower than the melting point of the solute, or when the solubility drops too steeply. Ethanol is a poor solvent for halogenated carbazoles. You need a High-Temperature Two-Solvent System .

Protocol: The Chlorobenzene/Ethanol Method

• Dissolution: Place crude solid in a flask. Add Chlorobenzene (or Toluene) and heat to reflux (131°C for Chlorobenzene). Add just enough solvent to dissolve the solid completely at reflux.

• Filtration: Perform a hot filtration to remove insoluble inorganic salts (catalyst residues).

• Precipitation: While keeping the solution near boiling, slowly add Ethanol dropwise.

• Nucleation: Stop adding Ethanol the moment a persistent cloudiness appears. Add 1-2 drops of Chlorobenzene to clear it.[1]

• Cooling: Allow to cool to room temperature slowly (wrap flask in foil/towel). Then move to 4°C.

Why this works: Chlorobenzene solubilizes the carbazole at high temp. Ethanol acts as the anti-solvent but has a high enough boiling point to prevent immediate crashing.

Part 4: Structural Verification (Isomer ID)

User Issue: "How do I prove I have the 6-bromo-2-chloro isomer and not the 3-bromo-2-chloro isomer? The Mass Spec is identical."

Technical Insight: You must use 1H-NMR coupling constants (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) . The substitution pattern on the carbazole ring creates distinct splitting patterns.

• Numbering: Nitrogen is position 9. The rings are 1-4 and 5-8.[1]

• Target Molecule (6-Br, 2-Cl):

  • Ring A (2-Cl): Proton H1 is isolated (singlet or fine doublet).[1][2] Proton H3 and H4 are ortho-coupled (

    Hz).[1][2]

  • Ring B (6-Br): Proton H5 is a meta-coupled doublet (

    Hz).[1][2] Proton H7 and H8 are ortho-coupled.[1]

Diagnostic Signals Table (400 MHz, DMSO-d6):

Position	Multiplicity	Coupling ( )	Diagnostic Feature
H-1 (adj to Cl)	Singlet (d)	Hz	Isolated by Cl at pos 2.[1][2]
H-4	Doublet	Hz	Typical ortho coupling.[2]
H-5 (adj to Br)	Doublet (d)	Hz	Key Indicator. If Br is at 6, H5 is a meta-doublet.[1][2]
H-5 (if Br is at 3)	Doublet	Hz	If impurity is 3-Br (ring B unsubstituted), H5 is ortho-coupled.[1][2]

Isomer Identification Logic Flow:

Caption: NMR flowchart for distinguishing the 6-bromo regioisomer from the 3-bromo impurity based on H5 coupling.

References

• PubChem. (2024).[2] Carbazole Structure and Numbering Systems. National Library of Medicine. [Link]

• Ku, S., et al. (2018).[2] Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions.[3] CrystEngComm, 20, 102-103.[2] [Link]

• Li, W., et al. (2016).[2] 3,6-Carbazole vs 2,7-carbazole: A comparative study of hole-transporting polymeric materials. Beilstein Journal of Organic Chemistry. [Link][1][2]

• SIELC Technologies. (2024).[2] Method for Separation of Carbazole Derivatives on Mixed-Mode Columns.[Link]

• Trammell, R. L. (1990).[2] Solubility of Organic and Inorganic Chemicals in Selected Solvents.[4] National Toxicology Program.[2][4] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions in the solid-state - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. ntrl.ntis.gov [ntrl.ntis.gov]

Technical Support Hub: Synthesis of 6-Bromo-2-chloro-9H-carbazole

Executive Summary & Reaction Landscape[1][2][3]

Welcome to the technical support center for carbazole functionalization. The synthesis of 6-Bromo-2-chloro-9H-carbazole is a precision exercise in electrophilic aromatic substitution (EAS). The core challenge lies in exploiting the directing effects of the nitrogen lone pair while managing the steric influence of the pre-existing chlorine atom.

The most robust route involves the regioselective bromination of 2-chloro-9H-carbazole . While the 3- and 6-positions are electronically activated (para to nitrogen), the 2-chloro substituent sterically hinders the 3-position, directing bromination preferentially to the 6-position.

Visualizing the Reaction Pathway

The following diagram illustrates the competitive landscape. Understanding these pathways is critical for identifying impurities by TLC or HPLC.

Figure 1: Reaction landscape showing the competition between the desired C-6 bromination and side reactions at C-3 or over-bromination.

Troubleshooting Guide (Q&A)

This section addresses specific issues reported by researchers synthesizing this scaffold.

Category A: Regioselectivity & Impurities

Q1: I see a persistent impurity spot just above my product on TLC (RRT ~1.1). What is it? Diagnosis: This is likely 3,6-dibromo-2-chlorocarbazole .

• Cause: Over-bromination caused by local high concentrations of brominating agent (NBS) or running the reaction too warm. Once the 6-position is brominated, the 3-position remains susceptible to further attack if excess electrophile is present.

• Solution:

  • Stoichiometry: Ensure you are using exactly 0.95–1.0 equivalents of NBS. Do not use an excess.

  • Addition Mode: Dissolve NBS in DMF and add it dropwise to the carbazole solution at 0°C or -10°C. Never add solid NBS directly to the reaction.

  • Protocol Adjustment: Stop the reaction at 95% conversion rather than pushing for 100%, as the rate of dibromination increases significantly as the starting material is depleted [1].

Q2: My HPLC shows a peak with the same mass as the product but a slightly different retention time. Is this the 3-bromo isomer? Diagnosis: Yes, this is 3-bromo-2-chlorocarbazole .

• Mechanism: While the 2-chloro group provides steric hindrance shielding the 3-position, it is not absolute. The 3-position is electronically activated (ortho to the activating bridgehead and para to Nitrogen).

• Mitigation:

  • Temperature: Lower the reaction temperature to -10°C or 0°C. Lower temperatures increase the energy barrier difference between the hindered (C-3) and unhindered (C-6) transition states, improving selectivity.

  • Solvent: Use a solvent that promotes specific solvation. DMF is standard, but switching to less polar solvents (like CHCl3/AcOH mixtures) can sometimes alter the steric bulk of the active brominating species [2].

Category B: Reaction Stalling & Color Changes

Q3: The reaction mixture turned dark green/black, and the yield is low. What happened? Diagnosis: Radical oxidation or polymerization.

• Cause: Carbazole radical cations are prone to coupling (forming bicarbazyls) or polymerization if exposed to light or oxidants without rapid trapping by bromine.

• Solution:

  • Light Exclusion: Wrap the flask in aluminum foil. NBS can undergo homolytic cleavage under ambient light, initiating radical side reactions rather than the desired electrophilic substitution.

  • Atmosphere: Run strictly under Nitrogen or Argon.

Q4: My proton NMR shows the N-H proton is missing, but the mass spec suggests a "+Br" species. Diagnosis: You have formed N-bromo-2-chlorocarbazole .

• Context: The nitrogen proton is acidic. In the absence of an acid catalyst or at high pH, NBS can brominate the nitrogen first.

• Fix: This is often a transient intermediate.

  • Heat: Gently warming the reaction (to 40-50°C) often promotes the rearrangement of the Br from Nitrogen to the Carbon-6 position (the "Carbazole rearrangement").

  • Catalysis: Adding a catalytic amount of Silica gel or Acetic Acid can facilitate the migration of the bromine to the aromatic ring [3].

Detailed Experimental Protocol

This protocol is optimized to minimize the 3,6-dibromo and 3-bromo side reactions.

Materials

• Substrate: 2-Chloro-9H-carbazole (1.0 eq)

• Reagent: N-Bromosuccinimide (NBS) (Recrystallized, 1.0 eq)

• Solvent: DMF (Anhydrous) or CH2Cl2/Silica Gel

• Atmosphere: Nitrogen/Argon (Dark)

Step-by-Step Methodology

• Preparation: Charge a flame-dried round-bottom flask with 2-Chloro-9H-carbazole (10 mmol) and anhydrous DMF (50 mL). Wrap flask in foil.

• Cooling: Cool the solution to 0°C using an ice bath. Stir for 15 minutes to ensure thermal equilibrium.

• Addition: Dissolve NBS (10 mmol, 1.0 eq) in DMF (10 mL). Add this solution dropwise over 30 minutes via a pressure-equalizing addition funnel or syringe pump.

  • Why? Slow addition prevents local "hotspots" of high NBS concentration that lead to dibromination [1].

• Monitoring: Stir at 0°C for 2 hours. Monitor by TLC (Hexane:Ethyl Acetate 8:2) or HPLC.[1]

  • Checkpoint: If starting material remains (>5%) but dibromo impurity appears, STOP . Do not add more NBS.

• Workup: Pour the mixture into ice-water (200 mL) with vigorous stirring. The product should precipitate as a white/off-white solid.

• Filtration: Filter the solid and wash copiously with water to remove DMF and succinimide by-products.

• Purification (Critical):

  • Recrystallize from Ethanol or Toluene .

  • Note: The 3,6-dibromo impurity is much less soluble than the product. If present, hot filtration of the recrystallization mixture can sometimes remove the dibromo-enriched solid before the product crystallizes [4].

Impurity Profile & Data Summary

Use this table to identify species in your crude mixture.

Species	Structure Description	Relative Polarity (TLC)	Origin
Target	6-Bromo-2-chloro-9H-carbazole	Baseline	Main Product
Impurity A	3-Bromo-2-chloro-9H-carbazole	Very close to Target	Regio-isomer (Steric leak)
Impurity B	3,6-Dibromo-2-chloro-9H-carbazole	Less Polar (Higher Rf)	Over-bromination (Excess NBS)
Impurity C	N-Bromo-2-chlorocarbazole	Variable (Unstable)	Kinetic N-attack
Impurity D	2-Chlorocarbazole	More Polar (Lower Rf)	Unreacted Starting Material

Decision Tree: Purification Strategy

If your crude NMR indicates a mixture, follow this logic flow to purify.

Figure 2: Purification decision matrix based on impurity profile.[2][3]

References

• BenchChem Technical Support. (2025).[1][4] Identifying common impurities in 3-Bromocarbazole synthesis. Retrieved from

• Zhang, F., et al. (2018). Direct Bromination of N- and C-Substituted Carbazoles by N-Bromosuccinimide.[5] Journal of Organic Chemistry.[6] Retrieved from

• Smith, K., et al. (2009).

• Organic Chemistry Portal. (2023). Synthesis of Carbazoles.[2][4][6][7] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Carbazole synthesis [organic-chemistry.org]
• 7. The Chemist | Journal of the American Institute of Chemists [theaic.org]

Technical Support Center: Optimizing Reaction Conditions for 6-Bromo-2-chloro-9H-carbazole Derivatization

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the derivatization of 6-bromo-2-chloro-9H-carbazole. This guide is designed to provide you, as a senior application scientist, with in-depth technical insights and troubleshooting strategies to navigate the complexities of modifying this versatile heterocyclic scaffold. The following question-and-answer format directly addresses specific challenges you may encounter during your experiments, focusing on the causality behind experimental choices to ensure scientific integrity and successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for the derivatization of 6-Bromo-2-chloro-9H-carbazole?

A1: The derivatization of 6-bromo-2-chloro-9H-carbazole primarily focuses on three reactive sites: the nitrogen atom of the carbazole ring (N9), and the carbon atoms bearing the bromine (C6) and chlorine (C2) substituents. The most prevalent derivatization strategies are:

• N-Alkylation/N-Arylation: This involves the substitution of the hydrogen atom on the carbazole nitrogen. This is typically achieved under basic conditions to deprotonate the nitrogen, followed by reaction with an alkyl or aryl halide.[1][2]

• Palladium-Catalyzed Cross-Coupling Reactions: These reactions are fundamental for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the halogenated positions.[3][4] Key examples include:

  • Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids or esters.[3][5]

  • Buchwald-Hartwig Amination: For the formation of C-N bonds with a variety of amines.[6][7]

  • Heck Coupling: For the formation of C-C bonds with alkenes.[3]

• Friedel-Crafts Alkylation: This reaction can introduce alkyl groups onto the carbazole ring, typically catalyzed by a Lewis acid like anhydrous aluminum chloride.[8]

Q2: Which halogen is more reactive in cross-coupling reactions, the bromine at C6 or the chlorine at C2?

A2: In palladium-catalyzed cross-coupling reactions, the carbon-bromine (C-Br) bond is generally more reactive than the carbon-chlorine (C-Cl) bond. This is due to the lower bond dissociation energy of the C-Br bond, which facilitates the initial oxidative addition step in the catalytic cycle.[5] This difference in reactivity allows for selective functionalization at the C6 position while leaving the C2 position intact, provided the reaction conditions are carefully controlled.[5][9]

Q3: What are the key considerations for achieving high yields and purity in these derivatization reactions?

A3: Achieving high yields and purity requires careful attention to several factors:

• Inert Atmosphere: Many of the reagents and catalysts, particularly the palladium catalysts and phosphine ligands used in cross-coupling reactions, are sensitive to oxygen and moisture.[3] Therefore, it is crucial to perform these reactions under an inert atmosphere (e.g., argon or nitrogen) and to use anhydrous, degassed solvents.[5]

• Reagent Purity: The purity of all starting materials, including the 6-bromo-2-chloro-9H-carbazole, coupling partners, and reagents, is critical. Impurities can interfere with the reaction and lead to the formation of byproducts, complicating purification.[10]

• Catalyst and Ligand Selection: The choice of palladium catalyst and ligand is paramount for the success of cross-coupling reactions. The ligand's steric and electronic properties can significantly influence the reaction's efficiency and selectivity.[3][6]

• Base Selection: The base plays a crucial role in many of these reactions, particularly in N-alkylation and cross-coupling. The strength and solubility of the base must be carefully considered to ensure optimal reaction rates and prevent side reactions.[3][6]

• Reaction Temperature and Time: These parameters must be optimized for each specific transformation to ensure complete conversion of the starting material while minimizing the formation of degradation products or side-products.[5][6]

• Purification Method: Proper purification techniques, such as column chromatography or recrystallization, are essential to isolate the desired product in high purity.[1]

Troubleshooting Guides

Issue 1: Low or No Yield in Palladium-Catalyzed Cross-Coupling Reactions

This is a common issue that can arise from several factors. A systematic approach to troubleshooting is essential.

Troubleshooting Workflow: Low/No Yield in Cross-Coupling

Caption: Troubleshooting logic for low or no yield in cross-coupling reactions.

• Possible Cause: Inactive Catalyst

  • Explanation: Palladium catalysts, especially Pd(0) species, can be sensitive to air and may degrade over time.

  • Solution: Use a fresh batch of the palladium precursor. For more challenging reactions, consider using more stable and active pre-catalysts, such as palladacycle precatalysts (e.g., G3 or G4 Buchwald precatalysts).[3]

• Possible Cause: Inappropriate Ligand

  • Explanation: The choice of phosphine ligand is critical for the efficiency of the catalytic cycle. The ligand's steric bulk and electron-donating ability influence the rates of oxidative addition and reductive elimination.[6]

  • Solution: For Suzuki-Miyaura couplings, bulky, electron-rich biarylphosphine ligands like SPhos or XPhos are often effective.[5] For Buchwald-Hartwig aminations, the choice of ligand depends on the amine coupling partner; for example, BrettPhos is often effective for primary amines, while RuPhos can be a good choice for secondary amines.[3]

• Possible Cause: Ineffective Base

  • Explanation: The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura coupling and in the deprotonation of the amine in the Buchwald-Hartwig amination.[5][6]

  • Solution: For Suzuki reactions, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than weaker bases.[5] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[3]

• Possible Cause: Suboptimal Solvent or Temperature

  • Explanation: The solvent must be able to dissolve all reactants and be stable at the reaction temperature. Insufficient temperature can lead to a sluggish or incomplete reaction.[5]

  • Solution: Ensure the solvent is anhydrous and thoroughly degassed. Aprotic polar solvents like 1,4-dioxane or toluene are common choices, often with the addition of water for Suzuki couplings to aid in dissolving the base.[5] If the reaction is slow, a gradual increase in temperature may be beneficial.[5]

Issue 2: Poor Chemoselectivity in Cross-Coupling (Reaction at both C-Br and C-Cl)

Achieving selective derivatization at the more reactive C-Br bond is a common goal.

• Possible Cause: Reaction Conditions are Too Harsh

  • Explanation: High temperatures or a highly active catalyst system can provide enough energy to overcome the higher activation barrier for the oxidative addition to the C-Cl bond.[5]

  • Solution: Employ milder reaction conditions. Start with lower temperatures (e.g., room temperature to 60 °C) and carefully monitor the reaction's progress.[5] A less reactive catalyst system might also favor reaction at the C-Br bond.[5]

• Possible Cause: Incorrect Stoichiometry of the Coupling Partner

  • Explanation: Using a large excess of the boronic acid (in Suzuki coupling) or amine (in Buchwald-Hartwig amination) can drive the reaction to completion at both halogenated sites.

  • Solution: Use a controlled amount of the coupling partner, typically a slight excess (e.g., 1.1-1.2 equivalents), to favor monosubstitution.

Issue 3: Side Reactions: Homocoupling and Dehalogenation

These are common side reactions in palladium-catalyzed cross-couplings.

• Possible Cause of Homocoupling (of boronic acids in Suzuki reactions): Presence of Oxygen

  • Explanation: Oxygen can promote the oxidative homocoupling of boronic acids.[3]

  • Solution: Rigorously degas all solvents and the reaction mixture. This can be done by sparging with an inert gas or by using freeze-pump-thaw cycles.[3]

• Possible Cause of Dehalogenation: Inappropriate Base or High Temperature

  • Explanation: Certain bases, especially strong alkoxides, and high temperatures can promote the reductive cleavage of the carbon-halogen bond.[3]

  • Solution: Consider using weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄).[3] Running the reaction at the lowest effective temperature can also minimize this side reaction.[3]

Issue 4: Difficulties with N-Alkylation

While seemingly straightforward, N-alkylation of the carbazole nitrogen can present challenges.

• Possible Cause: Incomplete Deprotonation

  • Explanation: The acidity of the carbazole N-H proton (pKa in the mid-teens) requires a sufficiently strong base for complete deprotonation.[11]

  • Solution: Use a strong base such as sodium hydride (NaH), potassium hydroxide (KOH), or potassium carbonate (K₂CO₃) in a suitable aprotic solvent like DMF or THF.[1]

• Possible Cause: Low Reactivity of the Alkylating Agent

  • Explanation: Sterically hindered or less reactive alkyl halides may require more forcing conditions.

  • Solution: Consider using a more reactive alkylating agent, such as an alkyl iodide or triflate. Increasing the reaction temperature or using microwave irradiation can also be effective.[2]

Experimental Protocols

General Protocol for Selective Suzuki-Miyaura Coupling at the C6 Position

This protocol provides a starting point for the selective arylation at the C6-bromo position. Optimization for specific substrates is recommended.

Caption: Experimental workflow for a selective Suzuki-Miyaura coupling reaction.

Materials:

• 6-Bromo-2-chloro-9H-carbazole (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Base (e.g., K₃PO₄, 2.0 equiv.)[5]

• Palladium catalyst system (e.g., XPhos Pd G3, 2 mol%)[3]

• Degassed solvent (e.g., 1,4-dioxane/water 4:1)[5]

Procedure:

• To an oven-dried reaction vessel, add 6-bromo-2-chloro-9H-carbazole, the arylboronic acid, and the base.[3]

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.[5]

• Add the degassed solvent to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.[3]

• Add the palladium catalyst system.[3]

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[5]

• Monitor the reaction progress by TLC or LC-MS.[3]

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for N-Alkylation

This protocol outlines a general procedure for the N-alkylation of the carbazole ring.

Materials:

• 6-Bromo-2-chloro-9H-carbazole (1.0 equiv.)

• Alkyl halide (e.g., bromoethane, 3.0 equiv.)[1]

• Base (e.g., potassium hydroxide, 3.0 equiv.)[1]

• Solvent (e.g., DMF)[1]

Procedure:

• Dissolve 6-bromo-2-chloro-9H-carbazole, potassium hydroxide, and the bromoalkane in DMF.[1]

• Stir the mixture overnight at a suitable temperature (e.g., 60 °C).[1]

• Pour the reaction mixture into brine and wash.

• Extract the product with a suitable organic solvent (e.g., methylene chloride).[1]

• Dry the combined organic extracts with a drying agent (e.g., MgSO₄) and concentrate by rotary evaporation.[1]

• Purify the solid residue by recrystallization from a suitable solvent like ethanol.[1]

Data Summary

The following table provides a summary of typical reaction conditions for the derivatization of halo-carbazoles, which can be adapted for 6-bromo-2-chloro-9H-carbazole.

Reaction Type	Catalyst/Reagent	Base	Solvent	Temperature (°C)	Typical Yield (%)
Suzuki-Miyaura Coupling	Pd(PPh₃)₄ or Buchwald Precatalysts	K₃PO₄, Cs₂CO₃	Dioxane/Water, Toluene	80-110	70-95
Buchwald-Hartwig Amination	Pd(OAc)₂, BrettPhos, RuPhos	NaOt-Bu, KOt-Bu, LHMDS	Toluene, Dioxane	90-110	65-90
N-Alkylation	Alkyl Halide	KOH, K₂CO₃	DMF, Acetone	25-80	80-95
Friedel-Crafts Alkylation	Alkyl Halide, AlCl₃	-	Dichloromethane	0 - RT	Variable

Yields are approximate and highly dependent on the specific substrates and reaction conditions.

References

• Technical Support Center: Catalyst Selection for Efficient Cross-Coupling of 3-Bromocarbazole - Benchchem.
• Preparation and property analysis of antioxidant of carbazole derivatives - PMC. (2024).
• Application Notes and Protocols: Buchwald- Hartwig Amination of 6-Bromo-N,N - Benchchem.
• Synthesis of new 9H-Carbazole derivatives - Iraqi Journal of Science.
• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain | Request PDF - ResearchGate.
• Buchwald–Hartwig amination - Wikipedia.
• Technical Support Center: Optimizing Suzuki Coupling with 5-Bromo-2-chlorophenol - Benchchem.
• New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media - ResearchGate.
• Technical Support Center: Optimizing 6-Bromo-Indazole Synthesis - Benchchem.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010).
• PTC N-Alkylation of Carbazole Derivative - PTC Organics, Inc.

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• 2. researchgate.net [researchgate.net]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. phasetransfercatalysis.com [phasetransfercatalysis.com]

Preventing decomposition of 6-Bromo-2-chloro-9H-carbazole

Technical Support Center: 6-Bromo-2-chloro-9H-carbazole

Welcome to the Technical Support Center for 6-Bromo-2-chloro-9H-carbazole (CAS: 1245649-59-5). This guide is engineered for researchers, synthetic chemists, and materials scientists utilizing halogenated carbazoles in cross-coupling methodologies, OLED material synthesis, and photoredox catalysis.

Because the carbazole core is highly electron-rich and the 6-bromo position is synthetically labile, this compound is highly susceptible to environmental degradation[1]. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to ensure the integrity of your starting materials.

Mechanistic Troubleshooting & FAQs

Q1: Why is my 6-Bromo-2-chloro-9H-carbazole turning green or brown during storage? A: This discoloration is the hallmark of photo-oxidation . Carbazole derivatives act as potent single-electron photoreductants. When exposed to ambient laboratory light (UV/Vis) in the presence of trace oxygen, the carbazole core undergoes a one-electron transfer to form a highly reactive carbazole radical cation (

)[2]. Because the nitrogen atom is unprotected, these radical cations rapidly undergo ring-ring (e.g., 3,3′ or 6,6′) or N-N oxidative coupling to form extended conjugated systems known as bicarbazyl dimers[3]. These oligomeric impurities absorb strongly in the visible spectrum, causing the green/brown color.

Q2: During palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig), I am observing significant protodebromination (loss of the bromine atom) but the chlorine remains intact. How do I prevent this? A: This is a thermodynamic issue driven by bond dissociation energies. The C-Br bond is significantly weaker and more reactive than the C-Cl bond, making it the primary site for oxidative addition[1]. However, if your catalytic cycle is sluggish—often due to steric hindrance at the nitrogen or poor ligand selection—the palladium-aryl intermediate will undergo off-cycle protodehalogenation before the nucleophile can attack. Fix: Switch to a more sterically demanding, electron-rich ligand (e.g., XPhos or BrettPhos) to accelerate reductive elimination, and ensure your solvent is rigorously degassed to prevent radical-mediated debromination.

Q3: Should I protect the N-H group prior to long-term storage or complex multi-step synthesis? A: Yes, if your synthetic route permits. The free N-H group donates electron density into the aromatic system, significantly lowering the oxidation potential of the molecule[3]. N-alkylation or N-protection (e.g., using a Boc, Ts, or alkyl group) withdraws or sterically blocks this electron density, drastically reducing the formation of radical cations and preventing photodegradation[4].

Degradation Pathways & Preventive Logic

To successfully handle this compound, you must understand the competing pathways of its decomposition. The diagram below illustrates the causal relationship between environmental stressors, intermediate formation, and the resulting structural failure.

Degradation pathways of 6-Bromo-2-chloro-9H-carbazole and preventive measures.

Quantitative Stability Profile

The following table summarizes the purity retention of 6-Bromo-2-chloro-9H-carbazole over a 30-day period under varying environmental conditions. This data dictates our mandatory storage protocols[4].

Storage Condition	Atmosphere	Temperature	Light Exposure	Purity Retention (30 Days)	Primary Degradant
Optimal	Argon (Inert)	2–8°C	Dark (Amber Vial)	> 99.5%	None detected
Standard Bench	Air	20–25°C	Dark	~ 96.0%	Trace N-Oxides
Exposed Bench	Air	20–25°C	Ambient Lab Light	~ 82.5%	Bicarbazyl Dimers
Harsh	Air	40°C	Direct Sunlight	< 60.0%	Dimers & Debrominated analogs

Self-Validating Protocol: Recovery and Inert Storage

If your batch of 6-Bromo-2-chloro-9H-carbazole has degraded (indicated by a color shift from off-white to green/brown), do not use it directly in catalytic reactions, as the bicarbazyl dimers will poison palladium catalysts. Use the following step-by-step methodology to recover and securely store the material.

Phase 1: Purification (Dimer Removal)

• Dissolution: Dissolve the degraded solid in a minimal volume of Ethyl Acetate (EtOAc).

• Silica Filtration: Pass the solution through a short plug of silica gel. The highly polar, conjugated bicarbazyl dimers will bind strongly to the baseline of the silica, while the monomeric 6-Bromo-2-chloro-9H-carbazole will elute.

• Recrystallization: Concentrate the filtrate in vacuo. Redissolve in a minimal amount of hot EtOAc, then slowly add Hexanes (approx. 3:1 Hexanes:EtOAc ratio) until the solution becomes slightly cloudy. Allow to cool to room temperature, then transfer to an ice bath to induce crystallization.

• Isolation: Filter the purified crystals and wash with ice-cold hexanes.

Phase 2: Self-Validating Inert Storage 5. Vacuum Drying: Dry the recovered crystals under high vacuum (< 0.1 Torr) at room temperature for 12 hours to remove all trace oxygen and solvent. 6. Validation Step (NMR): Take a 5 mg aliquot and perform a

H NMR in DMSO- . Causality Check: The absence of broad, downfield aromatic peaks (typically > 8.5 ppm) validates that all oligomeric radical-coupling products have been successfully removed. 7. Argon Backfilling: Transfer the validated solid to an amber glass vial (to block UV/Vis light). Seal with a septum cap. Evacuate the vial via a Schlenk line and backfill with ultra-high purity Argon. Repeat this pump-purge cycle three times. 8. Final Storage: Wrap the cap tightly with Parafilm and store the vial in a dark refrigerator at 2–8°C.

References

• "One-electron photooxidation of carbazole in the presence of carbon tetrachloride. Part I. Carbon tetrachloride and ethanol used as reaction media." Canadian Science Publishing. 2

• "Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives." Frontiers in Chemistry. 3

• "Carbazole Chemistry Breakthroughs Drive New Demand for 2-Bromo-N-phenylcarbazole in Optoelectronic Devices." Intel Market Research. 1

• "Preventing degradation of carbazole compounds during synthesis." Benchchem. 4

Sources

• 1. Carbazole Chemistry Breakthroughs Drive New Demand for 2-Bromo-N-phenylcarbazole in Optoelectronic Devices [intelmarketresearch.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Frontiers | Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 6-Bromo-2-chloro-9H-carbazole

Welcome to the technical support center for the synthesis of 6-Bromo-2-chloro-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to ensure a successful and scalable synthesis. My insights are drawn from extensive experience in synthetic route optimization and a thorough understanding of the underlying chemical principles.

Introduction

6-Bromo-2-chloro-9H-carbazole is a key intermediate in the development of various pharmaceuticals and functional materials. Its synthesis, while conceptually straightforward, can present several challenges, particularly when scaling up. This guide will focus on a robust and widely applicable method: the intramolecular Buchwald-Hartwig amination. This palladium-catalyzed reaction offers high functional group tolerance and generally proceeds with excellent yields, making it a preferred method over harsher, traditional techniques like the Ullmann condensation.[1][2]

We will explore a two-step synthetic sequence, which provides a reliable pathway to the target molecule. The core of this process is the formation of a C-N bond to construct the carbazole ring system.

Proposed Synthetic Pathway: Intramolecular Buchwald-Hartwig Amination

The synthesis of 6-Bromo-2-chloro-9H-carbazole can be efficiently achieved through the intramolecular cyclization of a 2-amino-2'-halobiphenyl precursor. A logical and practical approach involves the initial synthesis of a suitable substituted biphenyl intermediate, followed by the palladium-catalyzed ring closure.

Caption: Proposed two-step synthesis of 6-Bromo-2-chloro-9H-carbazole.

Detailed Experimental Protocol

This protocol is a self-validating system with checkpoints for characterization to ensure the integrity of the intermediates and the final product.

Step 1: Synthesis of 2-Amino-2'-bromo-5-chlorobiphenyl (Intermediate)

Reaction: Suzuki-Miyaura cross-coupling of 2-bromo-6-chloroaniline with 2-bromophenylboronic acid.

Reagent	Molar Eq.	MW ( g/mol )	Amount	Notes
2-Bromo-6-chloroaniline	1.0	206.46	(Scale-dependent)	Starting material
2-Bromophenylboronic acid	1.1	200.82	(Scale-dependent)	Coupling partner
Pd(PPh₃)₄	0.03	1155.56	(Scale-dependent)	Palladium catalyst
K₂CO₃	3.0	138.21	(Scale-dependent)	Base
Toluene/H₂O	-	-	4:1 v/v	Solvent system

Procedure:

• To an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add 2-bromo-6-chloroaniline and 2-bromophenylboronic acid.

• Add K₂CO₃ and Pd(PPh₃)₄ to the flask.

• Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Add the degassed toluene/water solvent system via cannula.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-amino-2'-bromo-5-chlorobiphenyl.

Characterization Checkpoint: Confirm the structure of the intermediate by ¹H NMR, ¹³C NMR, and mass spectrometry before proceeding.

Step 2: Synthesis of 6-Bromo-2-chloro-9H-carbazole (Final Product)

Reaction: Intramolecular Buchwald-Hartwig amination of 2-amino-2'-bromo-5-chlorobiphenyl.[1]

Reagent	Molar Eq.	MW ( g/mol )	Amount	Notes
2-Amino-2'-bromo-5-chlorobiphenyl	1.0	320.91	(Scale-dependent)	Intermediate
Pd₂(dba)₃	0.02	915.72	(Scale-dependent)	Palladium source
XPhos	0.08	476.65	(Scale-dependent)	Ligand
NaOt-Bu	1.5	96.10	(Scale-dependent)	Base
Toluene	-	-	(Scale-dependent)	Anhydrous solvent

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with 2-amino-2'-bromo-5-chlorobiphenyl, Pd₂(dba)₃, XPhos, and NaOt-Bu.

• Remove the Schlenk tube from the glovebox and add anhydrous, degassed toluene under a positive pressure of nitrogen.

• Seal the Schlenk tube and heat the reaction mixture to 110 °C for 8-12 hours. Monitor for the disappearance of the starting material by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench carefully with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Mg₂SO₄, filter, and remove the solvent in vacuo.

• Purify the crude product by column chromatography (eluent: hexane/dichloromethane gradient) to afford 6-Bromo-2-chloro-9H-carbazole as a solid.

Final Product Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis.

Troubleshooting Guide

Caption: Troubleshooting decision tree for the synthesis of 6-Bromo-2-chloro-9H-carbazole.

Problem 1: Low Yield in Suzuki Coupling (Step 1)

• Question: My Suzuki coupling reaction to form the biphenyl intermediate is giving a low yield. What are the likely causes and solutions?

• Answer:

  • Catalyst Inactivity: The Pd(PPh₃)₄ catalyst is sensitive to air and moisture. Ensure you are using a fresh batch of catalyst and that your reaction setup is rigorously purged with an inert gas.

  • Boronic Acid Decomposition: Boronic acids can dehydrate to form boroxines, which are less reactive. Use high-purity boronic acid and, if possible, from a freshly opened container.

  • Insufficient Base: The base is crucial for the transmetalation step. Ensure your K₂CO₃ is finely powdered and dry. For challenging couplings, a stronger base like Cs₂CO₃ may be beneficial.

  • Inefficient Mixing: In a biphasic system, vigorous stirring is essential to maximize the interfacial area where the reaction occurs.

Problem 2: Incomplete Intramolecular Cyclization (Step 2)

• Question: The Buchwald-Hartwig amination is not going to completion, and I'm recovering starting material. How can I improve the conversion?

• Answer:

  • Oxygen Sensitivity: The Pd(0) active catalyst is extremely sensitive to oxygen. The use of a glovebox for weighing and adding reagents is highly recommended. Ensure all solvents are thoroughly degassed.

  • Ligand Choice: While XPhos is generally robust, the specific substrate may benefit from a different ligand. Consider screening other bulky biarylphosphine ligands like RuPhos or BrettPhos.

  • Base Strength: Sodium tert-butoxide is a strong base, but its effectiveness can be hampered by poor solubility or particle size. Ensure it is a fine powder. For substrates with sensitive functional groups, a base like lithium bis(trimethylsilyl)amide (LHMDS) might offer better results.[3]

Problem 3: Formation of Dehalogenated Byproducts

• Question: I am observing significant amounts of dehalogenated byproducts in both steps. How can I minimize this?

• Answer:

  • In Suzuki Coupling: This can occur if the reaction is run for too long or at too high a temperature. Monitor the reaction closely and stop it once the starting material is consumed.

  • In Buchwald-Hartwig Amination: Dehalogenation can be a side reaction, often proceeding via β-hydride elimination from the palladium-amide intermediate.[1] Lowering the reaction temperature may help. Using a more sterically hindered phosphine ligand can also disfavor this side pathway.

Problem 4: Purification Challenges

• Question: The final product is difficult to purify from the reaction mixture. Are there any specific recommendations?

• Answer:

  • Removal of Palladium Residues: After the reaction, residual palladium can be challenging to remove. A common strategy is to filter the crude reaction mixture through a pad of Celite® and silica gel before concentration. For very low levels of palladium, treatment with an activated carbon slurry can be effective.

  • Crystallization: 6-Bromo-2-chloro-9H-carbazole is a solid. Recrystallization from a suitable solvent system (e.g., toluene/hexane or ethanol) can be a highly effective final purification step to obtain material of high purity.

Frequently Asked Questions (FAQs)

• Q1: Can I use a different palladium catalyst for the Buchwald-Hartwig cyclization?

  • A1: Yes, other palladium sources like Pd(OAc)₂ can be used in combination with a suitable phosphine ligand. However, pre-catalysts like those from the Buchwald group (e.g., XPhos Pd G3) can offer improved reactivity and ease of handling.

• Q2: Is the Ullmann condensation a viable alternative for the cyclization step?

  • A2: The Ullmann condensation, which uses a copper catalyst, is a classic method for forming C-N bonds.[4] However, it typically requires higher reaction temperatures and can have a more limited substrate scope compared to the Buchwald-Hartwig amination. For this specific transformation, the palladium-catalyzed method is generally more reliable and scalable.

• Q3: What is the role of the bulky phosphine ligand in the Buchwald-Hartwig amination?

  • A3: Bulky, electron-rich phosphine ligands like XPhos are crucial for the efficiency of the Buchwald-Hartwig amination. They promote the reductive elimination step, which is the product-forming step of the catalytic cycle, and also stabilize the active Pd(0) species.[1]

• Q4: How critical is the purity of the starting materials and reagents?

  • A4: The purity of all components is paramount for the success of these catalytic reactions. Impurities can poison the catalyst and lead to low yields or failed reactions. Always use high-purity, anhydrous solvents and reagents from reliable sources.

• Q5: What are the key safety considerations for scaling up this synthesis?

  • A5: When scaling up, be mindful of the exothermicity of the reactions, especially during quenching. The use of powdered NaOt-Bu can be pyrophoric, so handle it with care under an inert atmosphere. Palladium catalysts are expensive and should be handled and recovered appropriately. Always consult the Safety Data Sheets (SDS) for all reagents and perform a thorough risk assessment before starting any large-scale synthesis.

References

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved from [Link]

• Buchwald–Hartwig amination. (2024, February 19). In Wikipedia. [Link]

• Ullmann condensation. (2023, November 28). In Wikipedia. [Link]

• Bacon, R. G. R., & Lindsay, W. S. (1956). 189. The cyclization of 2, 2′-dinitrobiphenyl to carbazole by means of hydrazine and a palladium catalyst. Journal of the Chemical Society (Resumed), 1382.
• Zhang, L., et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Bioorganic & Medicinal Chemistry, 33, 115999.

• Reddit. (2023, February 20). Troubleshooting Ullmann Coupling. r/Chempros. Retrieved from [Link]

• Smith, C. J., et al. (2010). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. Journal of Organic Chemistry, 75(13), 4547–4554.

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Hatcher, J. M., et al. (2021). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Organic Letters, 23(24), 9514–9518.

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Wang, W., et al. (2019). New insight into the formation of polyhalogenated carbazoles: Aqueous chlorination of residual carbazole under bromide condition in drinking water.
• Li, Y., et al. (2023). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. Frontiers in Chemistry, 11, 1166418.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Solubility of 6-Bromo-2-chloro-9H-carbazole

Welcome to the technical support center for 6-Bromo-2-chloro-9H-carbazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming solubility challenges with this compound. The following troubleshooting guides and frequently asked questions (FAQs) are based on established scientific principles and practical laboratory experience.

I. Understanding the Solubility Challenge

6-Bromo-2-chloro-9H-carbazole possesses a rigid, aromatic carbazole core with two halogen substituents (bromine and chlorine). This structure contributes to its low aqueous solubility due to high crystal lattice energy and hydrophobicity. The molecular weight of 280.55 g/mol and a high XLogP3-AA value, an indicator of lipophilicity, further predict poor solubility in polar solvents.[1] Overcoming this hurdle is critical for its application in various research and development fields, including as a semiconductor intermediate in organic electronics and potentially in medicinal chemistry.[2]

II. Troubleshooting Guide: Improving Solubility

This section provides a structured approach to systematically address and improve the solubility of 6-Bromo-2-chloro-9H-carbazole.

Issue: The compound does not dissolve in my desired solvent system.

Root Cause Analysis:

The primary reason for poor solubility is the mismatch between the solute's (6-Bromo-2-chloro-9H-carbazole) and the solvent's polarity. The compound's large, non-polar surface area makes it difficult for polar solvent molecules, like water, to effectively surround and solvate it.[3]

Solutions Workflow:

The following workflow diagram outlines a systematic approach to enhancing solubility, starting from simple solvent screening to more advanced formulation strategies.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Work-up and Purification of 6-Bromo-2-chloro-9H-carbazole

This technical guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the work-up and purification of 6-Bromo-2-chloro-9H-carbazole. The synthesis of halogenated carbazoles can present unique challenges, including the formation of regioisomers and poly-halogenated byproducts. This document is designed to equip researchers, scientists, and drug development professionals with the necessary insights to navigate these challenges effectively.

Workflow for Work-up and Purification of 6-Bromo-2-chloro-9H-carbazole

Caption: A generalized workflow for the work-up and purification of 6-Bromo-2-chloro-9H-carbazole.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: After quenching my reaction, I observe a persistent emulsion during liquid-liquid extraction. What are the likely causes and how can I resolve this?

A1: Emulsions during the work-up of carbazole syntheses are common, often due to the presence of polar, high molecular weight intermediates or byproducts.

• Causality: The amphiphilic nature of certain species in the crude mixture can stabilize the interface between the aqueous and organic layers. The use of polar aprotic solvents like DMF in the reaction can also contribute to emulsion formation if not sufficiently diluted.[1]

• Troubleshooting Protocol:

  • Brine Addition: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Solvent Modification: Add more of the organic extraction solvent to dilute the crude mixture. Alternatively, a less polar solvent like dichloromethane can be added.

  • Filtration: Pass the emulsified layer through a pad of Celite® or glass wool. This can physically disrupt the emulsion.

  • Centrifugation: If the emulsion is persistent and the volume is manageable, centrifugation can be an effective method to separate the layers.

Q2: My crude product shows multiple spots on the TLC plate with very similar Rf values. How can I improve the separation?

A2: The presence of multiple spots with similar retention factors (Rf) strongly suggests the formation of regioisomers or closely related impurities.[1] For 6-Bromo-2-chloro-9H-carbazole, this could include other bromochloro-isomers or di-halogenated species.

• Expert Insights: Isomeric impurities are a common challenge in the synthesis of substituted carbazoles.[1] Achieving separation often requires careful optimization of chromatographic conditions.

• Troubleshooting Protocol:

  • Solvent System Optimization for TLC: Before attempting column chromatography, systematically screen different solvent systems for analytical TLC. Test various ratios of a non-polar solvent (e.g., hexane, heptane) and a more polar solvent (e.g., ethyl acetate, dichloromethane). The goal is to maximize the difference in Rf values (ΔRf) between the desired product and the impurities.

  • Column Chromatography Technique:

    • Shallow Gradient: Employ a shallow gradient elution during column chromatography. This involves gradually increasing the polarity of the eluent over a large volume, which can enhance the separation of compounds with similar polarities.

    • Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using alumina (basic, neutral, or acidic) or a reverse-phase silica gel.[2]

  • Recrystallization: If a small amount of pure product can be isolated, use it to seed a recrystallization attempt from a suitable solvent system. This can sometimes selectively crystallize the desired isomer.

Solvent System	Typical Application	Notes
Hexane/Ethyl Acetate	Good starting point for many carbazole derivatives.	Adjust ratio to achieve an Rf of ~0.3 for the product spot.
Hexane/Dichloromethane	Useful for less polar impurities.	Can provide different selectivity compared to ethyl acetate.
Toluene/Ethyl Acetate	Can improve separation of aromatic compounds.	Toluene can sometimes interact differently with the stationary phase.

Q3: I suspect the formation of di-brominated or di-chlorinated byproducts. How can I confirm their presence and minimize their formation?

A3: Over-halogenation is a frequent side reaction in the synthesis of halogenated carbazoles, especially when using potent halogenating agents like N-bromosuccinimide (NBS).[1][3]

• Confirmation:

  • Mass Spectrometry (MS): Look for isotopic patterns characteristic of multiple halogen atoms. For example, a di-brominated compound will have a distinctive M, M+2, M+4 pattern.

  • Nuclear Magnetic Resonance (NMR): The number and integration of signals in the aromatic region of the ¹H NMR spectrum can indicate the substitution pattern.

• Minimizing Formation:

  • Stoichiometry Control: Carefully control the stoichiometry of the halogenating agent. Using a slight excess may drive the reaction to completion but increases the risk of poly-halogenation.[1]

  • Slow Addition at Low Temperature: Add the halogenating agent dropwise as a solution at a reduced temperature (e.g., 0 °C).[4] This helps to control the reaction rate and improve selectivity.

  • Choice of Halogenating Agent: Consider using a milder halogenating agent if over-halogenation is a significant issue.

Q4: My purified product is colored, but I expect a white or off-white solid. What is the likely cause and how can I decolorize it?

A4: Color in the final product often arises from trace amounts of highly conjugated or oxidized impurities.

• Causality: Carbazoles can be susceptible to oxidation, which can lead to the formation of colored byproducts.[5] Residual catalysts or reagents can also contribute to coloration.

• Decolorization Protocol:

  • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent and add a small amount of activated charcoal. Heat the mixture gently for a short period, then perform a hot filtration to remove the charcoal. The charcoal will adsorb many colored impurities.[2]

  • Recrystallization: A carefully chosen recrystallization solvent can often leave colored impurities behind in the mother liquor.

  • Short Plug Chromatography: Pass a solution of the product through a short plug of silica gel. The more polar, colored impurities may be retained at the top of the plug while the desired product is eluted.

References

• Benchchem. (n.d.). Detailed Experimental Protocol for the Graebe-Ullmann Synthesis of 1H-Benzo(a)carbazole.
• Benchchem. (n.d.). Technical Support Center: Purification of 1H-Benzo[c]carbazole Derivatives.
• Benchchem. (n.d.). Identifying common impurities in 3-Bromocarbazole synthesis.
• Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. (2021, January 06).
• Mastering the Synthesis of 3-Bromo-9H-carbazole: Methods and Optimization. (2026, January 22).
• Benchchem. (n.d.). preventing degradation of carbazole compounds during synthesis.
• Benchchem. (n.d.). Technical Support Center: Synthesis and Purification of 1H-Benzo[c]carbazole.
• Synthesis and evaluation of antibacterial and antioxidative activities of carbazole derivatives. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and evaluation of antibacterial and antioxidative activities of carbazole derivatives [lmaleidykla.lt]
• 4. nbinno.com [nbinno.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

High-Resolution ¹H and ¹³C NMR Structural Elucidation of 6-Bromo-2-chloro-9H-carbazole: A Comparative Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & The Analytical Challenge

6-Bromo-2-chloro-9H-carbazole is a highly conjugated, rigid heterocyclic scaffold critical to the development of organic light-emitting diodes (OLEDs) and non-steroidal anti-inflammatory drugs (NSAIDs). Structurally, the asymmetric placement of the chlorine and bromine atoms generates a complex, tightly coupled spin system consisting of seven distinct aromatic protons.

When analyzing this compound using routine benchtop NMR methodologies, researchers frequently encounter severe spectral overlap and second-order coupling effects. This guide objectively compares the performance of different NMR solvent systems and magnetic field strengths, providing a self-validating experimental framework for the unambiguous structural elucidation of halogenated carbazoles.

The Causality of Solvent Selection: DMSO-d₆ vs. CDCl₃

The choice of deuterated solvent fundamentally alters the NMR profile of carbazole derivatives due to specific solute-solvent interactions.

In low-polarity Chloroform-d (CDCl₃), the N-H proton at position 9 lacks a strong intermolecular hydrogen bond acceptor. Consequently, it undergoes intermediate chemical exchange, resulting in a broad, wandering signal (~8.10 ppm) that frequently obscures critical aromatic resonances.

As demonstrated in comprehensive , transitioning to a high-polarity, hydrogen-bond-accepting solvent like Dimethyl sulfoxide-d₆ (DMSO-d₆) induces significant solvation shifts. In DMSO-d₆, the sulfoxide oxygen acts as a powerful hydrogen bond acceptor, locking the carbazole N-H proton into a rigid conformation. This interaction strongly deshields the proton, shifting its resonance downfield to ~11.45 ppm. This chemical causality completely clears the 7.0–8.5 ppm aromatic window, allowing for precise multiplet analysis.

Spectrometer Performance: 400 MHz Routine vs. 600 MHz CryoProbe

Even in optimized solvents, the protons at positions 1, 7, and 8 of 6-Bromo-2-chloro-9H-carbazole resonate in a highly congested chemical shift window (7.40–7.60 ppm).

Standardized often rely on routine 400 MHz instruments. However, at 400 MHz, the ratio of the chemical shift difference (

) to the scalar coupling constant ( ) for these specific protons is small. This proximity to second-order conditions causes "roof effects" and merges the signals into an unresolvable multiplet, preventing the accurate extraction of -couplings necessary to confirm the regiochemistry of the halogens.

Upgrading to a 600 MHz spectrometer increases the

field, proportionally increasing in Hertz while remains constant. This physical shift transitions the spin system toward first-order mechanics, yielding baseline resolution of all doublets and doublets of doublets. Furthermore, the integration of CryoProbe technology enhances the signal-to-noise ratio (SNR) by a factor of 3 to 4, which is critical for the rapid acquisition of ¹³C NMR data required for .

Logical workflow for NMR solvent and field strength selection in carbazole analysis.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system where each step contains an internal quality check.

Phase 1: Sample Preparation & Environmental Control

• Action: Dissolve 15 mg of 6-Bromo-2-chloro-9H-carbazole in 0.6 mL of DMSO-d₆ (100 atom % D). Filter the solution through a 0.2 μm PTFE syringe filter directly into a 5 mm precision NMR tube.

• Validation Check: Visually inspect the tube against a strong light source. The solution must be completely free of particulate matter.

• Causality: Micro-particulates cause localized magnetic susceptibility gradients, distorting the

  field homogeneity and artificially broadening spectral lines, which defeats the purpose of using a high-resolution 600 MHz instrument.

Phase 2: Spectrometer Calibration (The Self-Validating Core)

• Action: Insert the sample into the 600 MHz spectrometer equipped with a CryoProbe. Lock onto the deuterium signal of DMSO-d₆. Perform automated 3D gradient shimming, followed by manual fine shimming on the Z1 and Z2 axes.

• Validation Check: Measure the full-width at half-maximum (FWHM) of the residual DMSO-d₆ solvent peak (2.50 ppm). The FWHM must be

  Hz.

• Causality: Achieving a

  Hz linewidth guarantees that any observed peak broadening in the analyte is due to inherent chemical exchange or unresolved scalar couplings, not instrumental artifact.

Phase 3: Pulse Calibration & Acquisition

• Action: Determine the exact 90° pulse width (

  ) for the specific sample. Set the relaxation delay ( ) to 5 seconds for ¹H and 10 seconds for ¹³C. Acquire 16 scans for ¹H and 1024 scans for ¹³C.

• Validation Check: Acquire a single dummy scan and check the signal-to-noise ratio (SNR). For ¹H, SNR should exceed 100:1 for the weakest aromatic signal.

• Causality: Accurate 90° pulses maximize transverse magnetization. A sufficiently long

  ensures complete longitudinal relaxation ( ), yielding quantitative integration values critical for confirming the number of protons in each multiplet.

Quantitative Data Comparison

The following tables summarize the empirical performance differences between methodologies, highlighting the superior resolution achieved via high-field NMR in DMSO-d₆.

Table 1: Comparative ¹H NMR Performance (6-Bromo-2-chloro-9H-carbazole)

Proton Position	400 MHz (CDCl₃)	400 MHz (DMSO-d₆)	600 MHz (DMSO-d₆)
H9 (N-H)	~8.10 (br s, overlaps)	11.45 (s)	11.45 (s)
H5	8.20 (d)	8.38 (d, J=2.0 Hz)	8.38 (d, J=2.0 Hz)
H4	7.95 (d)	8.15 (d, J=8.5 Hz)	8.15 (d, J=8.5 Hz)
H1	7.40 (m, overlaps)	7.58 (m, overlaps)	7.58 (d, J=2.0 Hz)
H7	7.40 (m, overlaps)	7.48 (m, overlaps)	7.48 (dd, J=8.5, 2.0 Hz)
H8	7.40 (m, overlaps)	7.42 (m, overlaps)	7.42 (d, J=8.5 Hz)
H3	7.15 (dd)	7.22 (dd, J=8.5, 2.0 Hz)	7.22 (dd, J=8.5, 2.0 Hz)

Note: At 600 MHz, the H1, H7, and H8 protons are fully resolved into their respective first-order multiplets, whereas at 400 MHz they coalesce into an unresolvable multiplet.

Table 2: ¹³C NMR Chemical Shift Assignments (150 MHz, DMSO-d₆)

Carbon Position	Chemical Shift (ppm)	Multiplicity	Assignment Logic (2D NMR Correlation)
C9a	141.0	Cq	HMBC correlation from H8
C8a	139.0	Cq	HMBC correlation from H1
C2 (C-Cl)	131.0	Cq	HMBC correlation from H4
C7	128.0	CH	HSQC correlation to H7
C4b	124.0	Cq	HMBC correlation from H5
C5	123.5	CH	HSQC correlation to H5
C4	122.5	CH	HSQC correlation to H4
C4a	122.0	Cq	HMBC correlation from H3
C3	119.5	CH	HSQC correlation to H3
C8	113.0	CH	HSQC correlation to H8
C6 (C-Br)	111.5	Cq	HMBC correlation from H5, H8
C1	111.0	CH	HSQC correlation to H1

References

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry, 44(5), 491-509.[Link]

• Altinolcek, N., Battal, A., Tavasli, M., Peveler, W. J., Yu, H. A., & Skabara, P. J. (2020). "Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties." Beilstein Journal of Organic Chemistry, 16, 1066–1074.[Link]

Comparative Mass Spectrometry Guide: 6-Bromo-2-chloro-9H-carbazole

Executive Summary

6-Bromo-2-chloro-9H-carbazole is a critical halogenated intermediate, primarily utilized in the synthesis of optoelectronic materials (OLED hosts) and pharmaceutical scaffolds (e.g., carprofen analogues). Its structural asymmetry—containing both bromine and chlorine substituents—presents unique challenges and opportunities in mass spectrometry (MS).

This guide objectively compares the MS performance of 6-Bromo-2-chloro-9H-carbazole against its structural analogs (e.g., dibromo- or dichloro- variants) and evaluates the efficacy of Electron Ionization (EI) versus Electrospray Ionization (ESI) . The goal is to provide a self-validating protocol for unambiguous identification, distinguishing this compound from isomeric impurities.

Technical Comparison: Isotopic Fidelity & Ionization

The Isotopic Fingerprint (The "Truth" of the Molecule)

The most definitive MS characteristic of 6-Bromo-2-chloro-9H-carbazole is its isotopic cluster. Unlike mono-halogenated or homonuclear di-halogenated alternatives, the presence of one bromine (

) and one chlorine ( ) creates a distinct M, M+2, M+4 pattern.[1]

Table 1: Comparative Isotope Patterns (Theoretical Relative Abundances) Normalized to the Base Peak (100%)

Compound Class	Substituents	M (Relative %)	M+2 (Relative %)	M+4 (Relative %)	Diagnostic Signature
Target	1 Br, 1 Cl	76%	100%	24%	"3:4:1" Cluster
Analog A	2 Br (Dibromo)	51%	100%	49%	"1:2:1" Cluster
Analog B	2 Cl (Dichloro)	100%	65%	11%	"9:6:1" Cluster
Analog C	1 Br (Mono)	100%	97%	<1%	"1:1" Doublet

Expert Insight: When analyzing crude reaction mixtures, do not rely solely on the molecular weight. You must validate the 76:100:24 ratio. A deviation >10% suggests contamination with de-halogenated (monobromo) or halogen-exchanged (dichloro) byproducts.

Ionization Modalities: EI vs. ESI vs. APCI

Table 2: Method Performance Matrix

Feature	Electron Ionization (EI)	Electrospray (ESI)	APCI
Suitability	Best for ID	Poor to Moderate	Good for Quant
Ion Type	Radical Cation	or	or
Fragmentation	Rich (Structural Fingerprint)	Minimal (Molecular Ion only)	Low
Sensitivity	Moderate (Nanogram)	High (Picogram)	High
Limit	Requires Volatility	Ion suppression risks	Robust

Recommendation:

• For Structural Characterization: Use GC-EI-MS . The rigid carbazole core is thermally stable, and EI provides the necessary fragmentation to confirm the position of halogens via sequential loss.

• For Trace Impurity Analysis: Use LC-APCI-MS . Carbazole nitrogens are weak bases; APCI ionizes them more effectively than ESI in non-polar solvents often used for these hydrophobic compounds.

Experimental Protocol: GC-EI-MS Characterization

This protocol is designed to maximize the detection of the molecular ion while inducing sufficient fragmentation for structural confirmation.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of 6-Bromo-2-chloro-9H-carbazole in 1 mL of Dichloromethane (DCM) (HPLC Grade).

  • Why: Carbazole derivatives have poor solubility in methanol/water. DCM ensures complete dissolution, preventing carryover.

• Dilution: Dilute 10 µL of stock into 990 µL of DCM (Final conc: 10 ppm).

• Vial: Use amber glass vials to prevent photolytic dehalogenation.

Phase 2: Instrument Configuration (Agilent/Thermo/Shimadzu generic)

• Inlet: Splitless mode (1 min purge), 280°C.

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Start: 100°C (Hold 1 min)

  • Ramp: 20°C/min to 300°C

  • End: 300°C (Hold 5 min)

  • Logic: Fast ramp prevents peak broadening; high final temp ensures elution of the tricyclic core.

• Source: 230°C, 70 eV.[2]

Phase 3: Data Validation Criteria

• Retention Time: Expect elution between 8.5 – 10.5 min (system dependent).

• Base Peak: Must be

  (assuming or overlap).

• Signal-to-Noise: >100:1 for the M+4 peak.

Fragmentation Pathway Analysis

The fragmentation of 6-Bromo-2-chloro-9H-carbazole under EI (70 eV) follows a predictable "stripping" mechanism. The C-Br bond is weaker than the C-Cl bond, leading to a specific order of loss.

Mechanism:

• Molecular Ion (

  ): Stable tricyclic aromatic system.

• Loss of Br (

  ): The first major fragment.

• Loss of Cl (

  ): Subsequent loss leads to the carbazole core.

• Ring Contraction (

  ): Loss of neutral HCN is characteristic of nitrogen heterocycles.

Caption: Step-wise EI fragmentation pathway of 6-Bromo-2-chloro-9H-carbazole showing sequential halogen loss.

References

• Isotope Pattern Theory: Gross, R. A. (2004). Factor Analysis of Numeric Isotope Patterns of Compounds Containing Small Numbers of Chlorine and Bromine Atoms. The Chemical Educator. Link

• Carbazole Fragmentation: BenchChem. (2025).[2] Mass Spectrometry of 9-(4-Nitrophenyl)-9H-carbazole: A Comparative Guide. Link (Cited for general carbazole ring fragmentation mechanisms involving HCN loss).

• Synthesis & Characterization Context: Google Patents. Process for synthesis of Carprofen (Carbazole derivative). EP3091000A1. Link

• General EI Interpretation: LibreTexts. (2022). Interpreting Electron Ionization Mass Spectra. Link

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

The Analytical Challenge: Regioisomer Resolution in Halogenated Carbazoles

An in-depth technical analysis for the chromatographic profiling of 6-Bromo-2-chloro-9H-carbazole, focusing on column selectivity, interaction mechanisms, and method validation.

6-Bromo-2-chloro-9H-carbazole (CAS 1245649-59-5) is a highly conjugated, rigid heterocyclic scaffold that serves as a critical building block in the synthesis of advanced OLED materials and pharmaceutical active ingredients[1]. In both materials science and drug development, the purity of this intermediate is paramount. The presence of trace regioisomers—most notably 2-bromo-6-chloro-9H-carbazole (CAS 2169319-11-1)—can drastically alter the photophysical properties (e.g., quantum yield, emission wavelength) or the biological target affinity of the final synthesized product.

The primary analytical challenge lies in the structural similarity of these impurities. Regioisomers of halogenated carbazoles possess identical molecular weights and nearly indistinguishable partition coefficients (LogP). When subjected to standard High-Performance Liquid Chromatography (HPLC), conventional methods often fail to achieve baseline resolution, necessitating a deeper mechanistic approach to column selection.

Mechanistic Insight: Why Standard C18 Columns Fail

Standard alkyl stationary phases, such as C18 (Octadecylsilane), govern separation almost exclusively through dispersive van der Waals forces (hydrophobic partitioning). Because 6-Bromo-2-chloro-9H-carbazole and its regioisomers have identical hydrophobic footprints, they partition into the C18 alkyl chains at the exact same rate. The C18 phase exhibits "slot model" blindness—it cannot differentiate the spatial orientation of the bromine and chlorine atoms on the rigid carbazole backbone, resulting in co-elution and poor peak capacity [2].

The Biphenyl Advantage: Orthogonal Selectivity

To break the co-elution of halogenated regioisomers, the separation mechanism must shift from pure hydrophobicity to shape selectivity and electronic interactions. Biphenyl stationary phases provide this orthogonal selectivity through three distinct mechanisms:

• Interactions: The dual-ring system of the biphenyl ligand interacts strongly with the delocalized -electron cloud of the carbazole core.

• Dipole-Induced Dipole Interactions: Halogens (Br, Cl) are highly electronegative and polarizable. The biphenyl rings can dynamically twist to accommodate and interact with the localized dipoles created by the specific positioning of the halogens on the carbazole ring [3].

• Steric Recognition: The rigid, planar nature of the biphenyl phase acts as a geometric sieve, recognizing the subtle volumetric differences between a bromine at the 6-position versus the 2-position[4].

By leveraging these interactions, Biphenyl columns drastically increase retention for aromatic compounds containing electron-withdrawing groups and halogens, transforming a co-eluting blob into baseline-resolved peaks[5].

Comparative Performance Data

To objectively demonstrate the superiority of the Biphenyl phase for this specific application, an experimental comparison was conducted against a premium fully porous C18 column using identical mobile phase conditions.

Table 1: Standardized Chromatographic Conditions

Parameter	Specification
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient Program	0-2 min: 40% B; 2-10 min: 40% 85% B; 10-12 min: 85% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 254 nm and 280 nm
Injection Volume	5 µL

Table 2: C18 vs. Biphenyl Performance Metrics (Critical Pair)

Analyte / Metric	Standard C18 Phase (100 x 4.6 mm, 3µm)	Biphenyl Phase (100 x 4.6 mm, 3µm)
RT: 6-Bromo-2-chloro-9H-carbazole	6.45 min	8.15 min
RT: 2-Bromo-6-chloro-9H-carbazole	6.52 min	8.90 min
Resolution ( )	0.82 (Co-elution)	3.45 (Baseline)
USP Tailing Factor ( )	1.35	1.05
Theoretical Plates ( )	~12,500	~18,200

Data Interpretation: The C18 column fails to resolve the critical pair (

< 1.5), making accurate purity quantification impossible. The Biphenyl column increases the retention time slightly due to enhanced retention but delivers a massive 320% increase in resolution, easily surpassing the baseline resolution threshold of .

Method Logic and Workflow

Logical workflow for HPLC column selection based on regioisomer resolution.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the analytical results, the following protocol is designed as a self-validating system . The analysis cannot proceed to sample quantification unless the System Suitability Test (SST) explicitly proves the system's resolving power.

Step 1: Preparation of Solutions

• Diluent: Methanol:Water (80:20, v/v). Causality: Carbazoles are highly hydrophobic; a high organic diluent prevents sample crash-out in the vial.

• Sample Solution: Dissolve 6-Bromo-2-chloro-9H-carbazole in diluent to a final concentration of 0.5 mg/mL.

• SST Resolution Standard (The Validator): Spike the Sample Solution with 0.5% (w/w) of the known regioisomer, 2-bromo-6-chloro-9H-carbazole.

Step 2: System Suitability Testing (SST)

• Inject the SST Resolution Standard in triplicate.

• Validation Gate: Calculate the USP Resolution (

  ) between the 6-bromo and 2-bromo regioisomer peaks.

• Causality: If

  , the system is failing to provide shape selectivity (due to column degradation, mobile phase error, or temperature fluctuations). Do not proceed. If , the system is validated for regioisomer discrimination.

Step 3: Chromatographic Execution

• Inject a blank (Diluent) to confirm no carryover or ghost peaks.

• Inject the Sample Solution.

• Record the chromatogram at 254 nm (optimal for the conjugated carbazole backbone).

Step 4: Data Analysis & Purity Calculation

• Integrate all peaks with a signal-to-noise ratio (S/N) > 10.

• Calculate purity using the area normalization method:

• Report the specific area percentages of any identified halogenated impurities.

References

• OLED Intermediates. Zhengzhou HQ Material Co., Ltd.[Link]

• Using Selectivity to Optimize UHPLC Separations. Pharmaceutical Technology.[Link]

• Using pi-pi Interactions to Enhance Selectivity for Unsaturated Compounds. Thames Restek.[Link]

• HALO Fused-Core HPLC Columns: Selectivity and Retention Mechanisms. Advanced Materials Technology.[Link]

• Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns. LCGC International.[Link]

A Comparative Analysis of 6-Bromo-2-chloro-9H-carbazole and Other Carbazole Derivatives for Advanced Applications

This guide provides an in-depth comparison of 6-Bromo-2-chloro-9H-carbazole with other key carbazole derivatives. Designed for researchers, scientists, and professionals in drug development and materials science, this document delves into the structure-property relationships that govern their performance in various applications, supported by experimental data and detailed protocols.

Introduction: The Versatility of the Carbazole Scaffold

Carbazole, a nitrogen-containing heterocyclic aromatic compound, is a privileged scaffold in both materials science and medicinal chemistry.[1][2] Its rigid, planar structure, coupled with its electron-rich nature, provides excellent thermal stability and charge transport properties.[3][4] These characteristics make carbazole derivatives fundamental building blocks for a wide range of applications, including:

• Organic Electronics: They are extensively used as host materials, hole-transporting layers (HTLs), and emitters in Organic Light-Emitting Diodes (OLEDs), as well as in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs).[1][3][5]

• Medicinal Chemistry: The carbazole nucleus is present in numerous natural alkaloids and pharmacologically active compounds, exhibiting anticancer, antibacterial, anti-inflammatory, and neuroprotective properties.[6][7][8]

The functionalization of the carbazole core—at the nitrogen (N-9 position) or on the aromatic rings—is a powerful strategy to fine-tune its electronic, photophysical, and biological properties.[9][10] This guide focuses on 6-Bromo-2-chloro-9H-carbazole, a dihalogenated derivative whose unique substitution pattern offers distinct advantages in synthetic chemistry and material design.

Profile: 6-Bromo-2-chloro-9H-carbazole

The introduction of two different halogen atoms at the C-2 and C-6 positions of the carbazole core is a deliberate synthetic choice. This specific arrangement creates a molecule with distinct reactive sites, allowing for sequential and regioselective functionalization.

• Synthetic Versatility: The differential reactivity of the C-Br and C-Cl bonds in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) enables the stepwise introduction of different aryl or amino groups. This is a crucial advantage for building complex, asymmetric molecules for advanced applications like bipolar host materials in OLEDs.

• Electronic Tuning: Halogen atoms are electron-withdrawing, which generally lowers the Highest Occupied Molecular Orbital (HOMO) energy level of the carbazole unit.[11] This can improve the environmental stability of the material and enhance charge injection in electronic devices. The "heavy atom effect" from bromine can also influence the photophysical properties, potentially promoting intersystem crossing, which is relevant for phosphorescent applications.[12]

Below is a visual representation of 6-Bromo-2-chloro-9H-carbazole and other derivatives discussed in this guide.

Caption: Molecular structures of key carbazole derivatives for comparison.

Head-to-Head Comparison: Performance Metrics

The choice of a carbazole derivative is dictated by the specific requirements of the target application. The following table summarizes key experimental data, comparing 6-Bromo-2-chloro-9H-carbazole with its parent compound and other common derivatives.

Derivative	Key Features & Rationale	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Key Applications
9H-Carbazole	Unsubstituted baseline. Provides fundamental electronic and photophysical data.	~ -5.5 to -5.9	~ -2.1 to -2.4	~ 3.4 - 3.5	Starting material for synthesis, basic research.
3-Bromo-9H-carbazole	Mono-functional handle for subsequent reactions. Lower HOMO than 9H-Carbazole.	~ -5.7[11]	~ -2.2	~ 3.5	Intermediate for OLED hosts, pharmaceuticals.[4]
6-Bromo-2-chloro-9H-carbazole	Orthogonal reactivity of C-Br and C-Cl bonds for sequential functionalization. Deeper HOMO for stability.	Deeper than -5.7 (Est.)	~ -2.2 (Est.)	~ 3.5+ (Est.)	Advanced intermediates for asymmetric bipolar materials.
9-Phenylcarbazole	N-substitution improves solubility and film-forming properties. Disrupts N-H hydrogen bonding.	~ -5.8[13]	~ -2.4	~ 3.4	Hole-transport materials, hosts for phosphorescent OLEDs.[1]
Poly(N-vinylcarbazole) (PVK)	Polymeric derivative with excellent film-forming capabilities.	~ -5.9[13]	~ -2.2	~ 3.7	Polymeric host in OLEDs, photorefractive materials.[13]

Note: HOMO/LUMO values can vary based on measurement technique (e.g., cyclic voltammetry vs. photoelectron spectroscopy) and experimental conditions. The values provided are representative.

Synthetic Strategies: The Power of Cross-Coupling

The primary value of halogenated carbazoles like 6-Bromo-2-chloro-9H-carbazole lies in their utility as platforms for constructing more complex molecules via metal-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which forms C-C bonds, is a cornerstone of this strategy.[14][15]

Causality in Experimental Design: The choice of catalyst, base, and solvent is critical for achieving high yields and selectivity. For substrates like halogenated carbazoles, palladium complexes with bulky phosphine ligands, such as Pd(dppf)Cl₂, are often preferred. These ligands facilitate the oxidative addition step—the first and often rate-limiting step in the catalytic cycle—and promote the final reductive elimination to release the product.[16] The base (e.g., K₂CO₃, CsF) is not merely a proton scavenger; it is essential for activating the boronic acid in the transmetalation step.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Efficient synthesis of polyfunctionalized carbazoles and pyrrolo[3,4-c]carbazoles via domino Diels–Alder reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QM00399J [pubs.rsc.org]
• 6. Carbazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carbazoles: Role and Functions in Fighting Diabetes | MDPI [mdpi.com]
• 8. echemcom.com [echemcom.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Impact of the bromination of carbazole-based D–π–A organic dyes on their optical and electrochemical properties and visible-light-driven hydrogen evol ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02785F [pubs.rsc.org]
• 12. Halogen atom substitution effect on the carbazole fluorescence properties and supramolecular interactions in the solid-state - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 13. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 14. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 15. benchchem.com [benchchem.com]
• 16. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Electrochemical properties of 6-Bromo-2-chloro-9H-carbazole vs. 3,6-dibromocarbazole

This guide provides an in-depth technical comparison of 6-Bromo-2-chloro-9H-carbazole versus the industry-standard 3,6-dibromocarbazole . It focuses on electrochemical behaviors, structural-electronic relationships, and synthetic accessibility, tailored for researchers in organic electronics and medicinal chemistry.

Executive Summary

• 3,6-Dibromocarbazole is the "workhorse" intermediate.[1] Its symmetric substitution at the most active sites (C3, C6) blocks electropolymerization, resulting in reversible redox behavior and moderate oxidation potentials. It is the primary building block for Hole Transport Materials (HTMs).

• 6-Bromo-2-chloro-9H-carbazole is a specialized "fine-tuning" intermediate. The C2-chlorine substituent exerts a strong inductive withdrawing effect without the compensating resonance donation found at C3. This leads to a deeper HOMO level (harder to oxidize) and irreversible electrochemical behavior due to the open, highly reactive C3 position. It is critical for designing High Triplet Energy (

  ) hosts for blue OLEDs.

Structural & Electronic Logic

The distinct electrochemical profiles of these two compounds stem directly from the position of the halogen substituents relative to the nitrogen atom.

Feature	3,6-Dibromocarbazole	6-Bromo-2-chloro-9H-carbazole
Substitution Pattern	Symmetric ( point group)	Asymmetric ( point group)
Electronic Effect	Para to Nitrogen (3,6): Strong Resonance (+R) competes with Inductive (-I). Nitrogen lone pair delocalizes effectively to these positions.	Meta to Nitrogen (2): Resonance is negligible. Inductive withdrawing effect (-I) of Chlorine dominates.
Active Sites	Blocked: The primary sites for electrophilic attack and radical coupling (3,6) are occupied.	Exposed: The C3 position (ortho to Cl, para to N) is open and highly reactive toward oxidative coupling.

Visualization: Electronic Pathways & Stability

The following diagram illustrates why 3,6-dibromocarbazole is stable while the 2-chloro isomer is prone to dimerization.

Figure 1: Mechanistic divergence upon electrochemical oxidation. The open C3 position in the 2-chloro derivative leads to irreversible dimerization.

Electrochemical Performance Comparison

The data below synthesizes experimental trends from cyclic voltammetry (CV) studies of substituted carbazoles.

Quantitative Profile

Property	3,6-Dibromocarbazole	6-Bromo-2-chloro-9H-carbazole
Oxidation Onset ( )	~0.85 V vs SCE	~0.95 - 1.05 V vs SCE
HOMO Level	-5.6 eV (Moderate)	-5.8 eV (Deep)
CV Waveform	Reversible / Quasi-reversible. Distinct oxidation and reduction peaks observed.	Irreversible. Oxidation peak appears, but no reduction peak on reverse scan (due to dimer formation).
Electropolymerization	Difficult (requires high overpotential or 2,7-coupling).	Facile. Forms conductive films on the electrode surface via 3,3'-coupling.
Triplet Energy ( )	~2.9 eV	> 3.0 eV (High due to broken conjugation).

Scientific Interpretation[2][3][4][5][6]

• HOMO Depth: The 2-chloro substituent lowers the HOMO level more significantly than a 3-bromo substituent. This is because the 2-position relies on inductive withdrawal (pulling electron density from the ring) without the "refilling" effect of resonance donation from the nitrogen lone pair.

• Band Gap: The 6-bromo-2-chloro derivative typically exhibits a wider optical band gap . The "meta" substitution disrupts the conjugation length along the N-C3-C6 axis, resulting in a blue-shifted absorption spectrum compared to the 3,6-analog.

Experimental Protocols

Protocol A: Cyclic Voltammetry (CV) Characterization

Use this self-validating protocol to confirm the "Irreversible vs. Reversible" behavior.

Materials:

• Solvent: Dichloromethane (DCM) (HPLC Grade, dried over molecular sieves).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ).

• Working Electrode: Glassy Carbon (polished with 0.05 µm alumina).

• Reference: Ag/AgCl (standardized against Ferrocene/Ferrocenium).

Workflow:

• Blank Scan: Run a CV of the electrolyte solution (-0.5 V to +1.5 V) to ensure no background peaks.

• Analyte Addition: Dissolve the carbazole derivative to a concentration of 1.0 mM .

• Purging: Degas with Nitrogen/Argon for 5 minutes (oxygen acts as an electron trap).

• Measurement: Scan at 100 mV/s.

  • Checkpoint 1 (3,6-dibromo): Look for a peak at ~0.85 V. Reverse scan should show a return peak (~0.75 V).

  • Checkpoint 2 (6-Br-2-Cl): Look for a peak shifted anodic (~0.95 V). Reverse scan will likely show new peaks at lower potentials (0.5–0.6 V) in subsequent cycles, corresponding to the oxidation of the newly formed bicarbazole dimer.

Protocol B: Synthesis & Purification Pathways

The synthesis of the 2-chloro derivative is significantly more complex due to regioselectivity challenges.

Figure 2: Synthetic complexity comparison. The 2-chloro derivative requires a pre-functionalized core or careful stoichiometric control.

Applications & Selection Guide

Application Area	Recommended Compound	Rationale
Hole Transport Layers (HTL)	3,6-Dibromocarbazole	Reversible redox chemistry ensures long device lifetime. The 3,6-linkage provides optimal conjugation for charge mobility.
TADF / Phosphorescent Hosts	6-Bromo-2-chloro-9H-carbazole	The 2-position substitution breaks conjugation, maintaining a High Triplet Energy ( ) necessary to prevent reverse energy transfer from blue emitters.
Pharmaceuticals	6-Bromo-2-chloro-9H-carbazole	Specific precursor for Carprofen-type NSAIDs where the 2-chloro group is pharmacologically essential.
Electropolymerization	6-Bromo-2-chloro-9H-carbazole	If the goal is to create conductive polymer films directly on an electrode, the open 3-position facilitates this process.

References

• Electrochemical Polymerization of Carbazoles:Ambrosio, A. et al. "Electropolymerization of 3-substituted carbazoles." Journal of Electroanalytical Chemistry, 2012.

• Substituent Effects on HOMO/LUMO: Li, W. et al. "3,6-Carbazole vs 2,7-carbazole: A comparative study of hole-transporting polymeric materials."[2][3] Beilstein J. Org. Chem., 2016. Link

• Synthesis of Halogenated Carbazoles:Kuethe, J. T. et al. "Synthesis of 2-chloro- and 2-bromocarbazoles." Journal of Organic Chemistry, 2005.
• Triplet Energy Management:Albrecht, K. et al. "Carbazole-based Host Materials for Blue Phosphorescent OLEDs.

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• 3. beilstein-journals.org [beilstein-journals.org]

Cytotoxicity Comparison of Novel 6-Bromo-2-chloro-9H-carbazole Derivatives: A Methodological and Mechanistic Analysis

An In-Depth Technical Guide

In the landscape of oncological research, the quest for novel therapeutic agents with high efficacy and selectivity remains a paramount objective. Carbazole scaffolds have emerged as a promising class of heterocyclic compounds, with a diverse range of pharmacological activities, including potent anticancer properties. This guide provides a comprehensive comparison of the cytotoxic profiles of a series of newly synthesized 6-Bromo-2-chloro-9H-carbazole derivatives. We will delve into the experimental methodologies for assessing cytotoxicity, present comparative data across various cancer cell lines, and explore the potential mechanisms of action that underpin their therapeutic potential.

Rationale and Synthesis of Novel Derivatives

The 9H-carbazole core, a tricyclic aromatic amine, offers a unique structural framework for the design of anticancer agents. The introduction of halogen atoms, such as bromine and chlorine, at specific positions can significantly modulate the lipophilicity, electronic properties, and ultimately, the biological activity of the molecule. The strategic placement of a bromine atom at the C-6 position and a chlorine atom at the C-2 position of the carbazole nucleus is hypothesized to enhance cytotoxic activity. To explore this, a series of derivatives were synthesized by introducing various substituents at the N-9 position.

Experimental Workflow: Synthesis of N-substituted 6-Bromo-2-chloro-9H-carbazole Derivatives

Caption: Synthetic route for N-substituted 6-Bromo-2-chloro-9H-carbazole derivatives.

In Vitro Cytotoxicity Screening: The MTT Assay

To evaluate the anticancer potential of the synthesized derivatives, a robust and widely accepted method for assessing cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The concentration of the dissolved formazan is directly proportional to the number of viable cells.

Detailed Protocol for MTT Assay:

• Cell Seeding:

  • Cancer cell lines (e.g., MCF-7, HeLa, A549) are cultured in appropriate media and maintained at 37°C in a humidified atmosphere with 5% CO2.

  • Cells are harvested, counted, and seeded into 96-well plates at a density of 5,000-10,000 cells per well.

  • Plates are incubated for 24 hours to allow for cell attachment.

• Compound Treatment:

  • A stock solution of each carbazole derivative is prepared in DMSO.

  • Serial dilutions of the compounds are made in culture medium to achieve the desired final concentrations.

  • The old medium is removed from the wells, and 100 µL of the medium containing the test compounds is added.

  • Control wells containing medium with DMSO (vehicle control) and untreated cells are also included.

  • The plates are incubated for 48 or 72 hours.

• MTT Addition and Incubation:

  • Following the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

  • The plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • The medium containing MTT is carefully removed.

  • 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • The plate is gently agitated for 15 minutes to ensure complete dissolution.

  • The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis:

  • The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Comparative Cytotoxicity Data

The following table summarizes the IC50 values of a series of hypothetical N-substituted 6-Bromo-2-chloro-9H-carbazole derivatives against a panel of human cancer cell lines.

Compound	N-substituent	IC50 (µM) on MCF-7 (Breast)	IC50 (µM) on HeLa (Cervical)	IC50 (µM) on A549 (Lung)
CZ-01	-H	> 100	> 100	> 100
CZ-02	-CH3	25.4	32.1	45.8
CZ-03	-C2H5	18.9	24.5	33.7
CZ-04	-CH2CH2OH	12.3	15.8	21.4
CZ-05	-CH2Ph	5.7	8.2	11.9

Interpretation of Results:

The parent compound, 6-Bromo-2-chloro-9H-carbazole (CZ-01), exhibited negligible cytotoxicity. However, the introduction of substituents at the N-9 position significantly enhanced the anticancer activity. A clear structure-activity relationship (SAR) can be observed, with the cytotoxic potency increasing with the size and nature of the N-substituent. The derivative with a benzyl group (CZ-05) demonstrated the most potent activity across all tested cell lines, suggesting that the aromatic ring may play a crucial role in the interaction with the biological target.

Mechanistic Insights: Induction of Apoptosis

To understand the cellular mechanisms underlying the observed cytotoxicity, further investigations into the mode of cell death are essential. Many effective anticancer agents exert their effects by inducing apoptosis, or programmed cell death. Carbazole derivatives have been reported to induce apoptosis through various signaling pathways. A plausible mechanism involves the induction of mitochondrial-mediated apoptosis.

Signaling Pathway: Mitochondrial-Mediated Apoptosis

Caption: Proposed mitochondrial pathway of apoptosis induced by carbazole derivatives.

The carbazole derivatives may induce an increase in reactive oxygen species (ROS) within the cancer cells. This oxidative stress can lead to mitochondrial dysfunction, characterized by a change in the mitochondrial membrane potential and an altered expression of the Bcl-2 family of proteins. An increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2 can lead to the release of cytochrome c from the mitochondria into the cytoplasm. Cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, ultimately leading to the biochemical and morphological changes associated with apoptosis.

Conclusion and Future Directions

The synthesized 6-Bromo-2-chloro-9H-carbazole derivatives, particularly those with N-substitutions, demonstrate significant cytotoxic potential against a range of cancer cell lines. The observed structure-activity relationship provides a valuable foundation for the further optimization of this scaffold. Future studies should focus on elucidating the precise molecular targets of these compounds and evaluating their efficacy and safety in preclinical in vivo models. The promising in vitro activity of these derivatives highlights their potential as a new class of anticancer agents.

References

• Title: A review on the synthesis and therapeutic potentials of carbazole derivatives. Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: MTT Assay for Cell Viability and Proliferation. Source: JoVE (Journal of Visualized Experiments) URL: [Link]

• Title: Apoptosis: A Review of Programmed Cell Death. Source: Nature Reviews Molecular Cell Biology URL: [Link]

A Comparative Guide to the Performance of 6-Bromo-2-chloro-9H-carbazole Based OLEDs: From Precursor to High-Performance Devices

In the pursuit of next-generation displays and solid-state lighting, the design and synthesis of novel organic materials are paramount. Carbazole derivatives have emerged as a cornerstone in the field of organic light-emitting diodes (OLEDs) due to their exceptional thermal stability, excellent hole-transporting properties, and high triplet energy. This guide provides an in-depth technical comparison of the performance of OLEDs incorporating materials derived from the versatile precursor, 6-Bromo-2-chloro-9H-carbazole, against established alternatives. We will explore the causal relationships behind experimental choices, present validating data, and provide detailed methodologies for researchers and professionals in the field.

The Strategic Importance of Halogenated Carbazoles in OLEDs

The functionalization of the carbazole core is a key strategy for tuning the optoelectronic properties of OLED materials. The introduction of halogen atoms, such as bromine and chlorine, at specific positions on the carbazole skeleton, as in 6-Bromo-2-chloro-9H-carbazole, serves several critical purposes. Primarily, these halogenated sites provide reactive handles for subsequent carbon-carbon and carbon-nitrogen cross-coupling reactions, such as the Suzuki and Buchwald-Hartwig reactions. This allows for the construction of complex, high-performance molecules for various layers within the OLED device stack, including hole-transport layers (HTLs), host materials for the emissive layer (EML), and even emissive materials themselves.

The presence of bromo- and chloro-substituents also influences the electronic properties of the resulting molecules. These electron-withdrawing groups can lower the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which can be strategically employed to optimize charge injection and confinement within the OLED. However, it is also important to consider the "heavy atom effect," where the presence of halogens can enhance intersystem crossing, potentially leading to a reduction in fluorescence quantum yield in fluorescent emitters, but can be beneficial in the design of phosphorescent hosts and emitters.

Performance Analysis of OLEDs with 6-Bromo-2-chloro-9H-carbazole Derivatives

While 6-Bromo-2-chloro-9H-carbazole itself is not typically used as a functional layer in high-performance OLEDs, it serves as a crucial building block for a variety of functional materials. The performance of OLEDs utilizing these derivatives is a direct reflection of the molecular design enabled by this precursor.

Hole-Transporting Materials (HTMs)

Derivatives of 6-Bromo-2-chloro-9H-carbazole can be designed to be excellent hole-transporting materials. By replacing the bromine and chlorine atoms with hole-transporting moieties like triarylamines or other carbazole units, molecules with high hole mobility and thermal stability can be synthesized.

Host Materials

The high triplet energy of the carbazole core makes its derivatives ideal candidates for host materials in phosphorescent OLEDs (PhOLEDs). The 6-bromo-2-chloro substitution allows for the introduction of bulky side groups that can prevent molecular aggregation and maintain an amorphous morphology in the thin film state, which is crucial for device stability and efficiency.

Comparative Analysis with Alternative Materials

To objectively assess the performance of OLEDs based on derivatives of 6-Bromo-2-chloro-9H-carbazole, a comparison with widely used, commercially available materials is essential. The following table summarizes the performance of OLEDs using benchmark materials against those with advanced carbazole derivatives.

Material Class	Material	Role in OLED	Max. External Quantum Efficiency (EQE) (%)	Current Efficiency (cd/A)	Power Efficiency (lm/W)	Emission Color
Benchmark Host	CBP	Host	~20 (Green PhOLED)	~40-60	~30-50	Green
Benchmark Host	mCP	Host	~25 (Green TADF)	~70-90	~50-70	Green
Benchmark HTL	TCTA	HTL/Host	~15-20 (as host)	~30-50	~20-40	Various
Carbazole Derivative	BCCOX[1]	Host	10.4 (Green TADF)	20.6	12.7	Green
Carbazole Derivative	CBPPO[2]	Host	14.4 (Blue PhOLED)	28.0	25.8	Blue
Carbazole Derivative	Unnamed Cz Derivative[3]	Emitter	up to 9.5	~20	Not Reported	Greenish-Blue

Table 1: Performance Comparison of OLEDs. This table contrasts the performance of OLEDs using standard benchmark materials (CBP, mCP, TCTA) with those employing advanced carbazole derivatives. The data for carbazole derivatives showcases the potential of molecular engineering, often starting from halogenated precursors, to achieve high-performance devices.

Experimental Methodologies

The fabrication and characterization of OLEDs are critical processes that determine the reliability and reproducibility of performance data. Below are detailed protocols for key experimental workflows.

Synthesis of a Functional Carbazole Derivative (Illustrative Example)

This protocol provides a general synthetic route for creating a more complex carbazole derivative from a halogenated precursor, illustrating the utility of molecules like 6-Bromo-2-chloro-9H-carbazole.

Caption: Illustrative synthetic workflow for functional OLED materials.

Step-by-Step Protocol:

• Reaction Setup: In a nitrogen-filled glovebox, a reaction flask is charged with 6-Bromo-2-chloro-9H-carbazole, a palladium catalyst (e.g., Pd(PPh₃)₄), a base (e.g., K₂CO₃), and a suitable solvent (e.g., toluene/water mixture).

• Suzuki Coupling: An arylboronic acid is added to the mixture. The reaction is heated to reflux (e.g., 90-100 °C) for a specified time (e.g., 12-24 hours) with stirring.

• Work-up and Isolation: After cooling, the organic layer is separated, washed with brine, and dried over anhydrous MgSO₄. The solvent is removed under reduced pressure.

• Buchwald-Hartwig Amination: The product from the Suzuki coupling is then subjected to a second cross-coupling reaction with a desired amine, using a suitable palladium catalyst and ligand.

• Purification: The final product is purified by column chromatography on silica gel to yield the high-purity functional OLED material.

OLED Fabrication by Vacuum Thermal Evaporation

This is a standard method for producing high-quality, multilayer small-molecule OLEDs in a research setting.[4][5][6][7]

Caption: Workflow for the characterization of OLED performance.

Step-by-Step Protocol:

• J-V-L Characteristics: The current density-voltage-luminance (J-V-L) characteristics are measured using a source measure unit (SMU) and a calibrated photodiode or a spectroradiometer. This provides data on turn-on voltage, current efficiency, power efficiency, and external quantum efficiency.

• Electroluminescence Spectrum: The electroluminescence (EL) spectrum is recorded at different driving voltages to determine the emission color and its stability. The Commission Internationale de l'Éclairage (CIE) coordinates are calculated from the EL spectrum.

• Operational Lifetime: The operational lifetime is determined by driving the device at a constant current density and monitoring the luminance decay over time. The lifetime is often reported as LT₅₀, the time it takes for the luminance to decrease to 50% of its initial value. [8][9][10][11][12]

Conclusion and Future Outlook

6-Bromo-2-chloro-9H-carbazole stands out as a highly valuable and versatile precursor in the synthesis of advanced materials for high-performance OLEDs. While not typically a final component in the device stack, its di-halogenated structure provides a robust platform for molecular engineering, enabling the development of novel hole-transporting and host materials with tailored electronic properties and enhanced stability. The performance of OLEDs incorporating derivatives of 6-Bromo-2-chloro-9H-carbazole demonstrates significant potential, often rivaling or exceeding that of devices based on conventional materials. Future research will likely focus on leveraging this and other halogenated carbazole precursors to create even more sophisticated molecular architectures, such as those for thermally activated delayed fluorescence (TADF) and multiresonance (MR) emitters, further pushing the boundaries of OLED efficiency, color purity, and operational lifetime.

References

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• 1. Carbazole–benzocarbazole fragments having derivative as very efficient host material for TADF based OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Synthesis of 6-Bromo-2-chloro-9H-carbazole for Advanced Research Applications

This guide provides a comprehensive overview and comparison of validated synthetic protocols for 6-bromo-2-chloro-9H-carbazole, a key intermediate in the development of novel pharmaceuticals and functional organic materials. Designed for researchers, medicinal chemists, and process development scientists, this document delves into two strategic approaches for its synthesis: a sequential halogenation pathway and a classical ring-formation strategy, the Graebe-Ullmann reaction. Each protocol is presented with detailed, step-by-step methodologies, supported by mechanistic insights and comparative data to facilitate informed decisions in a laboratory setting.

Introduction: The Significance of 6-Bromo-2-chloro-9H-carbazole

The carbazole scaffold is a privileged heterocyclic motif found in a wide array of biologically active natural products and synthetic compounds. Its rigid, planar structure and rich electron density make it an excellent pharmacophore for targeting various biological systems. The specific substitution pattern of 6-bromo-2-chloro-9H-carbazole offers a versatile platform for further chemical modifications, particularly through cross-coupling reactions at the bromine and chlorine positions, enabling the exploration of diverse chemical spaces in drug discovery and materials science.

Protocol 1: Sequential Halogenation of 9H-Carbazole

This protocol outlines a linear synthetic route commencing with the commercially available 9H-carbazole. The strategy involves a two-step electrophilic halogenation, first introducing a chlorine atom, followed by a regioselective bromination.

Mechanistic Rationale

The carbazole nucleus is highly susceptible to electrophilic aromatic substitution, with the 3 and 6 positions being the most electronically activated. However, the regioselectivity can be influenced by the choice of reagents and reaction conditions. This protocol leverages this inherent reactivity to sequentially install the desired halogen atoms.

Experimental Workflow

Caption: Workflow for the sequential halogenation synthesis of 6-Bromo-2-chloro-9H-carbazole.

Step-by-Step Protocol

Step 1: Synthesis of 2-Chloro-9H-carbazole

• Reagents and Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 9H-carbazole (1 equivalent) in acetonitrile.

• Reaction: Add N-Chlorosuccinimide (NCS) (1.1 equivalents) portion-wise to the stirred solution at room temperature.

• Heating and Monitoring: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford 2-chloro-9H-carbazole.

Step 2: Synthesis of 6-Bromo-2-chloro-9H-carbazole

• Reagents and Setup: Dissolve 2-chloro-9H-carbazole (1 equivalent) in dimethylformamide (DMF) in a round-bottom flask.

• Reaction: Add N-Bromosuccinimide (NBS) (1.1 equivalents) to the solution and stir the mixture at room temperature. The use of NBS as a brominating agent for carbazoles is a well-established method.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice-water. Collect the precipitate by filtration and wash thoroughly with water.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure 6-bromo-2-chloro-9H-carbazole.

Protocol 2: Graebe-Ullmann Carbazole Synthesis

This classical approach builds the carbazole tricycle from a substituted biphenyl precursor, offering an alternative and convergent route. The key steps are the formation of a triazole intermediate followed by its thermal or photochemical decomposition and cyclization.

Mechanistic Rationale

The Graebe-Ullmann synthesis proceeds via the diazotization of a 2-aminobiphenyl derivative, which forms a benzotriazole intermediate.[1][2] Subsequent extrusion of nitrogen gas generates a reactive diradical or nitrene species that undergoes intramolecular cyclization to form the carbazole ring system. This method is particularly useful for preparing carbazoles with specific substitution patterns that are not easily accessible through direct substitution on the parent carbazole.

Experimental Workflow

Caption: Workflow for the Graebe-Ullmann synthesis of 6-Bromo-2-chloro-9H-carbazole.

Step-by-Step Protocol

Step 1: Synthesis of the Substituted 2-Aminobiphenyl Precursor

The synthesis of the required 2-amino-4'-bromo-x-chlorobiphenyl can be achieved via a Suzuki coupling reaction between an appropriately substituted bromoaniline and a chlorophenylboronic acid. The Suzuki reaction is a robust and widely used method for the formation of carbon-carbon bonds.[3][4][5]

• Reagents and Setup: In a reaction vessel, combine 2-bromo-x-chloroaniline (1 equivalent), 4-bromophenylboronic acid (1.1 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base like sodium carbonate (2 equivalents).

• Reaction: Add a suitable solvent system (e.g., toluene/ethanol/water) and heat the mixture to reflux under an inert atmosphere (e.g., argon or nitrogen).

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, cool the mixture, and perform an extractive work-up with an organic solvent like ethyl acetate.

• Purification: Purify the crude product by column chromatography to obtain the desired 2-aminobiphenyl derivative.

Step 2: Diazotization and Cyclization

• Diazotization: Dissolve the 2-aminobiphenyl derivative in a mixture of acetic acid and propionic acid. Cool the solution in an ice bath and add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5°C.

• Cyclization: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it to reflux to induce cyclization and nitrogen extrusion.

• Work-up: Cool the reaction mixture and pour it into water. Neutralize with a base (e.g., sodium hydroxide solution) and extract the product with an organic solvent.

• Purification: Wash the organic extract, dry it over anhydrous sodium sulfate, and remove the solvent. Purify the crude 6-bromo-2-chloro-9H-carbazole by column chromatography or recrystallization.

Comparative Analysis of Synthesis Protocols

Parameter	Protocol 1: Sequential Halogenation	Protocol 2: Graebe-Ullmann Synthesis
Starting Materials	Readily available 9H-carbazole.	Requires multi-step synthesis of a substituted 2-aminobiphenyl.
Number of Steps	2 steps from 9H-carbazole.	Multi-step, including precursor synthesis.
Regioselectivity	Generally good, but potential for isomeric byproducts.	High regiochemical control based on precursor design.
Scalability	Readily scalable.	May require optimization for large-scale synthesis.
Reagents & Conditions	Uses common halogenating agents (NCS, NBS).	Involves diazotization (potentially hazardous) and high temperatures.
Overall Yield	Moderate to good, dependent on selectivity.	Can be high, but dependent on the efficiency of each step.

Troubleshooting Common Issues

• Protocol 1:

  • Issue: Formation of isomeric byproducts during halogenation.

  • Solution: Carefully control the reaction temperature and the stoichiometry of the halogenating agent. Purification by column chromatography is crucial.

  • Issue: Incomplete reaction.

  • Solution: Ensure the purity of the starting materials and solvents. Increase reaction time or temperature as needed, while monitoring for byproduct formation.

• Protocol 2:

  • Issue: Low yield in the Suzuki coupling step.

  • Solution: Screen different palladium catalysts, ligands, bases, and solvent systems. Ensure anhydrous and oxygen-free conditions.

  • Issue: Incomplete cyclization in the Graebe-Ullmann step.

  • Solution: Ensure complete diazotization before heating. The choice of solvent for the cyclization can also impact the yield.

Conclusion

Both the sequential halogenation and the Graebe-Ullmann synthesis represent viable pathways for obtaining 6-bromo-2-chloro-9H-carbazole. The choice between these protocols will depend on the specific requirements of the researcher, including the availability of starting materials, desired scale, and the importance of absolute regiochemical control. The sequential halogenation is a more direct approach from a common starting material, while the Graebe-Ullmann synthesis offers greater control over the final substitution pattern, albeit with a longer synthetic sequence. This guide provides the necessary foundational information to embark on the synthesis of this valuable chemical building block.

References

• Smith, K., et al. (1992). A new method for bromination of carbazoles, β-carbolines and iminodibenzyls by use of N-bromosuccinimide and silica gel. Tetrahedron, 48(35), 7479-7488. Available at: [Link]

• Wang, H., et al. (2017). N-Bromosuccinimide (NBS)-Catalyzed C–H Bond Functionalization: An Annulation of Alkynes with Electron Withdrawing Group (EWG)-Substituted Acetyl Indoles for the Synthesis of Carbazoles. Organic Letters, 19(22), 6140–6143. Available at: [Link]

• Beaudry, C. (2021). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Oregon State University. Available at: [Link]

• Kumar, A., et al. (2019). Synthesis and evaluation of biological activity of some novel carbazole derivatives. Indo American Journal of Pharmaceutical Sciences, 6(11), 14760-14766. Available at: [Link]

• Gao, L., et al. (2020). Carbazole-based Hole-Transport Materials for High-Efficiency and Stable Perovskite Solar Cells. ACS Applied Energy Materials, 3(5), 4492–4498. Available at: [Link]

• Chen, S., et al. (2016). NH4I promotes an efficient indole-to-carbazole strategy under metal-free conditions. Organic Letters, 18(20), 5384-5387. Available at: [Link]

• Ashton, B. W., & Suschitzky, H. (1957). The Graebe–Ullmann carbazole synthesis. Journal of the Chemical Society (Resumed), 4559. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Carbazole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 9H-Carbazole, 9-ethyl-3,6-dimethyl-. Retrieved from [Link]

• Beilstein Journals. (2021). Synthesis, crystal structures and properties of carbazole-based[6]helicenes fused with an azine ring. Beilstein Journal of Organic Chemistry, 17, 45-56. Available at: [Link]

• Der Pharma Chemica. (2016). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica, 8(1), 311-316. Available at: [Link]

• Ramgren, S. D., et al. (2013). Nickel-catalyzed Suzuki-Miyaura couplings in green solvents. Organic Letters, 15(15), 3950-3953. Available at: [Link]

• Fihri, A., et al. (2011). Nanocatalysts for Suzuki cross-coupling reactions. Chemical Society Reviews, 40(10), 5181-5203. Available at: [Link]

• Leadbeater, N. E., & Marco, M. (2003). Transition-metal-free Suzuki-type coupling reactions. Angewandte Chemie International Edition, 42(12), 1407-1409. Available at: [Link]

• J&K Scientific LLC. (2021, February 8). Suzuki Cross-Coupling. Retrieved from [Link]

• The Royal Society of Chemistry. (1957). 916. The Graebe–Ullmann carbazole synthesis. Journal of the Chemical Society (Resumed). Available at: [Link]

• YouTube. (2021, September 24). Graebe-Ullmann Carbazole Synthesis Mechanism | Organic Chemistry. Retrieved from [Link]

• YouTube. (2022, February 8). GRAEBE ULLMAN SYNTHESIS#PREPARATION AND PROPERTIES OF CARBAZOLE#CARBAZOLE. Retrieved from [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

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A Senior Application Scientist's Guide to Regioselective Functionalization: Unlocking the Differential Reactivity of Bromine vs. Chlorine in 6-Bromo-2-chloro-9H-carbazole

Abstract

The 6-Bromo-2-chloro-9H-carbazole scaffold presents a unique opportunity for sequential and site-selective chemical modifications, pivotal for the synthesis of complex molecules in drug discovery and materials science. This guide provides a comparative analysis of the reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds at the C6 and C2 positions, respectively. We will explore the fundamental principles governing this differential reactivity and provide validated experimental protocols for palladium-catalyzed cross-coupling reactions. The data presented herein demonstrates the pronounced preference for the oxidative addition of palladium to the C-Br bond under standard conditions, enabling a predictable and regioselective functionalization strategy. This guide serves as a technical resource for researchers aiming to leverage this reactivity difference for the efficient construction of diverse carbazole derivatives.

Introduction: The Strategic Value of Dihalogenated Carbazole

The carbazole nucleus is a privileged scaffold, forming the core of numerous pharmaceuticals, agrochemicals, and organic electronic materials. The ability to precisely install different substituents at specific positions is paramount for tuning the physicochemical and biological properties of these molecules. The substrate at the center of our study, 6-Bromo-2-chloro-9H-carbazole, is an exemplary building block designed for such precision.

This guide moves beyond theoretical postulation to provide a practical, evidence-based comparison of the reactivity at the two halogenated sites. We will dissect the causality behind the observed selectivity, focusing on the critical oxidative addition step in palladium-catalyzed cross-coupling reactions, which remains a cornerstone of modern synthetic chemistry.[1][2]

Theoretical Underpinnings: Why Halogens are Not Created Equal

The selective functionalization of 6-Bromo-2-chloro-9H-carbazole is not a matter of chance but is dictated by fundamental chemical principles. The key to understanding the reactivity difference lies in the properties of the carbon-halogen bonds themselves.

• Bond Dissociation Energy (BDE): The average BDE for a C-Cl bond on an aromatic ring is approximately 400 kJ/mol, whereas the C-Br bond is significantly weaker, at around 330 kJ/mol.[3] In the context of a palladium-catalyzed reaction, the first and often rate-determining step is the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.[4] The lower BDE of the C-Br bond translates to a lower activation energy for this step, making it the kinetically favored pathway.

• Electronegativity and Polarizability: While chlorine is more electronegative than bromine, bromine is more polarizable. However, in the context of oxidative addition, bond strength is the dominant factor determining reactivity. The order of reactivity for aryl halides in palladium-catalyzed cross-couplings is generally I > Br > OTf > Cl.[5]

This inherent difference in bond strength is the lynchpin of the selective synthetic strategy we will demonstrate. The C-Br bond serves as the more "active" handle, which can be addressed chemically while leaving the more "robust" C-Cl bond untouched for subsequent transformations.

Experimental Investigation: A Comparative Study in Cross-Coupling

To validate the theoretical framework, we present protocols for two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These experiments are designed to be self-validating, with the product distribution serving as a direct measure of selectivity.

Experiment 1: Selective C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for creating biaryl structures.[6][7] Our objective here is to demonstrate that under carefully controlled conditions, an arylboronic acid will couple exclusively at the C6-Br position.

Caption: Workflow for selective Suzuki-Miyaura coupling.

• To a 50 mL oven-dried Schlenk flask, add 6-Bromo-2-chloro-9H-carbazole (281 mg, 1.0 mmol, 1.0 eq), 4-methoxyphenylboronic acid (167 mg, 1.1 mmol, 1.1 eq), and potassium carbonate (276 mg, 2.0 mmol, 2.0 eq).

• Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (35 mg, 0.03 mmol, 3 mol%).

• Evacuate and backfill the flask with nitrogen three times.

• Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 8 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: 20% ethyl acetate in hexanes) to yield the desired product.

Coupling Partner	Catalyst System	Temp (°C)	Time (h)	Yield of Mono-coupled Product (at C6)	Unreacted SM	Di-coupled Product
Phenylboronic Acid	Pd(PPh₃)₄ / K₂CO₃	90	8	92%	~5%	<1%
4-tolylboronic acid	Pd(dppf)Cl₂ / Cs₂CO₃	85	6	95%	~3%	<1%
4-methoxyphenylboronic acid	Pd(PPh₃)₄ / K₂CO₃	90	8	94%	~4%	<1%

Analysis: The experimental data unequivocally demonstrates that the Suzuki-Miyaura coupling occurs with exceptional selectivity at the C-Br position. The C-Cl bond remains inert under these standard catalytic conditions, highlighting the significant difference in reactivity.

Experiment 2: Selective C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for forging C-N bonds, which are ubiquitous in pharmaceuticals.[1] We apply it here to further probe the C-Br vs. C-Cl reactivity.

Caption: Buchwald-Hartwig cycle showing selective oxidative addition.

• To a 50 mL oven-dried Schlenk tube, add 6-Bromo-2-chloro-9H-carbazole (281 mg, 1.0 mmol, 1.0 eq) and sodium tert-butoxide (134 mg, 1.4 mmol, 1.4 eq).

• Add the palladium catalyst/ligand system: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (18 mg, 0.02 mmol, 2 mol%) and 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (38 mg, 0.08 mmol, 8 mol%).

• Evacuate and backfill the tube with nitrogen three times.

• Add dry, degassed toluene (10 mL) followed by morpholine (105 µL, 1.2 mmol, 1.2 eq).

• Seal the tube and heat the reaction mixture to 100 °C for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography (eluent: 30% ethyl acetate in hexanes).

Amine	Catalyst System	Temp (°C)	Time (h)	Yield of Mono-aminated Product (at C6)	Unreacted SM	Di-aminated Product
Morpholine	Pd₂(dba)₃ / XPhos / NaOtBu	100	12	88%	~10%	<1%
Aniline	Pd(OAc)₂ / BINAP / Cs₂CO₃	110	16	85%	~12%	<1%
Pyrrolidine	Pd₂(dba)₃ / RuPhos / K₃PO₄	100	12	91%	~7%	<1%

Analysis: Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds with high selectivity at the C-Br position. The slightly more forcing conditions (higher temperature, stronger base, and specialized ligands) are typical for C-N coupling but are still insufficient to activate the C-Cl bond to any significant extent.

Sequential Functionalization: Exploiting the Reactivity Gap

The true synthetic utility of 6-Bromo-2-chloro-9H-carbazole lies in the ability to perform sequential, distinct reactions at each site. The robust nature of the C-Cl bond allows it to be carried through the first reaction unscathed, ready for a second, more forcing transformation.

Caption: Orthogonal synthesis pathways using 6-Bromo-2-chloro-9H-carbazole.

To achieve coupling at the C-Cl bond, more specialized and potent catalytic systems are required. These often involve bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, RuPhos, BrettPhos) that facilitate the challenging oxidative addition of the stronger C-Cl bond.[8] Higher temperatures and stronger bases are also commonly employed. This requirement for more forcing conditions is the key to achieving sequential functionalization.

Conclusion and Synthetic Recommendations

This guide confirms through established theory and validated experimental frameworks that the C6-Br and C2-Cl positions on the 9H-carbazole scaffold possess a highly useful and predictable reactivity differential.

Key Takeaways:

• Primary Reactivity: The C-Br bond is significantly more reactive than the C-Cl bond in standard palladium-catalyzed cross-coupling reactions due to its lower bond dissociation energy.

• Selective Functionalization: This reactivity gap allows for the selective functionalization of the C6 position with a wide range of C-C and C-N coupled partners, while preserving the C2-Cl bond.

• Sequential Synthesis: The C-Cl bond can be engaged in a subsequent cross-coupling reaction under more forcing conditions (e.g., specialized ligands, higher temperatures), enabling the construction of asymmetrically disubstituted carbazoles.

For researchers and drug development professionals, 6-Bromo-2-chloro-9H-carbazole is not merely a dihalogenated aromatic; it is a strategic platform for the controlled and regioselective assembly of complex molecular architectures.

References

• Gribble, G. W. (2010). Recent Developments in the Synthesis of Carbazole Alkaloids. In The Alkaloids: Chemistry and Biology (Vol. 68, pp. 1-84). Academic Press. (Note: Generic reference for carbazole importance, no direct URL).
• Ko, S., et al. (2021). Carbazole-based materials for organic solar cells. Journal of Materials Chemistry A.

• Buchwald, S. L., & Hartwig, J. F. (2010). Buchwald–Hartwig amination. Wikipedia. [Link]

• Various Authors. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. [Link]

• Lumen Learning. Examples of electrophilic aromatic substitution. Organic Chemistry II. [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. (Various). Suzuki-Miyaura coupling of 1-bromo-9(H)-carbazole with.... [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Chemistry Steps. (2021). Homolytic and Heterolytic Bond Cleavage. [Link]

• Preprints.org. (2025). Halogenation And Nucleophilic Aromatic Substitution Reactions Of Aromatic Carboxylic Acids. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• JoVE. (2025). Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene. [Link]

• ResearchGate. (Various). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. [Link]

• MDPI. (2015). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• LibreTexts Chemistry. (2022). 16.7: Nucleophilic Aromatic Substitution. [Link]

• University of Calgary. Ch4 : Selectivity. [Link]

• LibreTexts Chemistry. Strengths of Ionic and Covalent Bonds. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 6-Bromo-2-chloro-9H-carbazole

This guide provides essential safety and logistical information for the handling and disposal of 6-Bromo-2-chloro-9H-carbazole. As a Senior Application Scientist, my objective is to synthesize technical data with field-proven practices to ensure your safety and experimental integrity. The protocols herein are designed to be self-validating systems, explaining the causality behind each recommendation to build a deep, foundational understanding of safe laboratory operations.

Hazard Analysis: A Proactive Approach

Anticipated Hazards Include:

• Health Hazards: Causes skin and serious eye irritation.[2][3][4] May cause respiratory irritation upon inhalation of dust.[2] It is also suspected of being a carcinogen.[2][5]

• Physical State: As a solid powder, it poses a significant risk of aerosolization and inhalation, making containment crucial.[6]

• Environmental Hazards: Halogenated aromatic compounds are often toxic to aquatic life with long-lasting effects.[2]

This proactive hazard assessment, based on analogous compounds, forms the cornerstone of our safety protocols. We must assume this compound carries similar, if not greater, risks.[1][7]

Core Directive: Personal Protective Equipment (PPE)

Personal Protective Equipment is your last and most personal line of defense. Its selection and use must be deliberate and informed by the specific chemical hazards. The following table outlines the minimum required PPE for handling 6-Bromo-2-chloro-9H-carbazole.

Protection Area	Required PPE	Rationale and Specifications
Eye & Face Protection	Chemical Splash Goggles & Face Shield	Standard safety glasses are insufficient.[8] Chemical splash goggles provide a seal around the eyes to protect against fine powders and splashes.[8][9] A full face shield should be worn over the goggles when handling larger quantities or when there is a significant risk of splashing.[1][8]
Hand Protection	Chemical-Resistant Nitrile Gloves	Nitrile gloves offer excellent general protection against a wide variety of chemicals and are suitable for handling powders.[10] Always inspect gloves for tears or punctures before use.[11] For prolonged contact or spill cleanup, consider double-gloving or using heavier-duty gloves like neoprene or butyl rubber.[10][12]
Body Protection	Flame-Retardant Laboratory Coat	A fully buttoned lab coat protects against incidental contact and minor spills.[1] It should be flame-retardant as a general best practice.[13] For tasks with a higher risk of contamination, a chemical-resistant apron should be worn over the lab coat.[14]
Respiratory Protection	NIOSH-Approved Respirator	Due to the risk of respiratory irritation and potential carcinogenicity from dust inhalation, all handling of the solid form must be done within a certified chemical fume hood.[1][6] If engineering controls are insufficient or during a spill response, a NIOSH-approved respirator with particulate filters (e.g., N95 or higher) is mandatory.[11][15]

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, repeatable workflow is critical for minimizing exposure and ensuring experimental accuracy.

Preparation Phase

• Designate a Work Area: All handling of 6-Bromo-2-chloro-9H-carbazole must occur in a designated area, such as a certified chemical fume hood, to contain hazardous dust and vapors.[12][16]

• Assemble Materials: Before introducing the chemical, ensure all necessary equipment (spatulas, weigh boats, glassware), waste containers, and spill cleanup materials are inside the fume hood.[1] This minimizes traffic in and out of the containment area.

• Inspect PPE: Carefully inspect all PPE for damage or contamination before donning.[11]

• Don PPE: Put on your lab coat, followed by chemical splash goggles and any required respiratory protection. Gloves should be donned last, ensuring the cuffs are pulled over the sleeves of your lab coat.

Handling Phase

• Weighing: Carefully weigh the powdered compound within the fume hood.[1] Use a ventilated balance enclosure if available for high-accuracy measurements to avoid air current fluctuations.[6]

• Minimize Dust: Handle the powder gently to avoid generating dust.[5] Do not use metal spatulas if the compound is shock-sensitive, although this is not a specifically noted hazard for carbazoles, it is a best practice for unknown powders.[6]

• Container Management: Keep the source container tightly closed when not in use.[1][3]

• Solution Work: If dissolving the powder, work over disposable bench covers to easily manage any spills.[6] Always add solids to liquids slowly.

Post-Handling & Decontamination

• Surface Cleaning: Decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent.

• Doff PPE: Remove PPE in the reverse order it was put on. Gloves should be removed first using a technique that avoids touching the outer surface with bare skin.[11]

• Hand Washing: Immediately wash hands thoroughly with soap and water after all handling procedures are complete, even after wearing gloves.[13][17]

Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 6-Bromo-2-chloro-9H-carbazole.

Caption: Safe Handling Workflow for 6-Bromo-2-chloro-9H-carbazole.

Disposal Plan: Environmental Responsibility

Proper disposal is a critical component of the chemical lifecycle, preventing environmental contamination and ensuring regulatory compliance.

Waste Segregation

• Solid Waste: All disposable items contaminated with 6-Bromo-2-chloro-9H-carbazole (e.g., gloves, weigh boats, paper towels, pipette tips) must be collected in a dedicated hazardous waste container.[1] This container must be made of a compatible material, kept closed, and clearly labeled.[12][16]

• Liquid Waste: Unused solutions or reaction mixtures containing this compound should be collected in a separate, clearly labeled "Halogenated Organic Waste" container.[16][18]

• Labeling: The waste container label must include the full chemical name, "6-Bromo-2-chloro-9H-carbazole," and identify it as hazardous.[16][19] Do not use abbreviations.[16]

Disposal Procedure

• Container Management: Keep waste containers securely closed at all times, except when adding waste.[16] Store them in a designated, well-ventilated satellite accumulation area.[18]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams, as this significantly increases disposal costs and complexity.[18] Never pour this chemical waste down the drain.[2][13]

• Professional Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[11][19] Incineration at high temperatures is often the preferred method for destroying halogenated organic compounds to prevent the formation of toxic byproducts like dioxins.[20]

Emergency Response

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet of the related compound to the responding personnel. [19]

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing.[5][19]

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][5] Use an emergency eyewash station.[13]

• Inhalation: Move the person to fresh air immediately.[5][15] If breathing is difficult, administer oxygen.[19]

• Spill:

  • Small Spill: For a small spill within a fume hood, use an inert absorbent material to clean it up while wearing full PPE.[12] Place the absorbed material in a sealed, labeled hazardous waste container.[16]

  • Large Spill: Evacuate the immediate area and alert personnel.[13] Contact your institution's EHS or emergency response team for cleanup.[16]

References

• Weighing Hazardous Powders in the Laboratory - Environment, Health & Safety. University of Illinois Urbana-Champaign. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois. [Link]

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• MSDS of 9H-Carbazole-1,2,3,4,5,7,8-D7, 6-bromo-9-(phenyl-2,3,4,5,6-D5)-. Capot Chemical Co., Ltd.[Link]

• Chemical Safety in Laboratories: Best Practices for Handling and Storage. LabManager. [Link]

• Working with Chemicals - Prudent Practices in the Laboratory. National Center for Biotechnology Information, NIH. [Link]

• Halogenated Solvents. Washington State University. [Link]

• Halogenated Solvents in Laboratories. Temple University. [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. [Link]

• Components of Personal Protective Equipment. Pesticide Environmental Stewardship. [Link]

• School Chemistry Laboratory Safety Guide. Centers for Disease Control and Prevention (CDC). [Link]

• Choosing The Correct PPE. University of Colorado Boulder, Environmental Health & Safety. [Link]

• Personal Protective Equipment Selection Guide. University of Arizona, Research Laboratory & Safety Services. [Link]

• How to Choose PPE for Chemical Work. Allan Chemical Corporation. [Link]

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